XM462

Core Science & Biosynthesis

An In-depth Technical Guide to the Function of XM462

For Researchers, Scientists, and Drug Development Professionals

Abstract

XM462 is a potent and specific inhibitor of the enzyme dihydroceramide (B1258172) desaturase 1 (DES1), a critical component of the de novo sphingolipid biosynthesis pathway. By blocking the conversion of dihydroceramide to ceramide, XM462 induces the accumulation of dihydroceramides, leading to downstream cellular effects, including the induction of apoptosis in cancer cells. This technical guide provides a comprehensive overview of the function of XM462, including its mechanism of action, quantitative data on its inhibitory activity, detailed experimental protocols for its study, and a depiction of the signaling pathways it modulates.

Introduction

Sphingolipids are a class of lipids that play crucial roles in various cellular processes, including cell growth, differentiation, and apoptosis. The de novo synthesis of sphingolipids is a highly regulated pathway, with dihydroceramide desaturase 1 (DES1) catalyzing the final step in the formation of ceramide, a key signaling molecule. Dysregulation of sphingolipid metabolism has been implicated in numerous diseases, including cancer. XM462 has emerged as a valuable chemical tool for studying the biological roles of DES1 and the consequences of its inhibition, showing potential as a therapeutic agent in oncology.

Mechanism of Action

XM462 functions as a mechanism-based inhibitor of DES1. It competitively binds to the active site of the enzyme, preventing the desaturation of dihydroceramide to ceramide. This inhibition leads to a significant intracellular accumulation of various dihydroceramide species. The buildup of these precursors and the concomitant depletion of ceramides (B1148491) are believed to be the primary drivers of the biological effects of XM462.

Quantitative Data

The inhibitory potency of XM462 against dihydroceramide desaturase has been characterized in multiple studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Inhibitory Activity of XM462

Parameter	Value	Species/System	Reference
IC50	8.2 µM	Rat Liver Microsomes	[1]
Ki	2 µM	Rat Liver Microsomes	[2]

Table 2: Cellular Inhibitory Activity of XM462

Parameter	Value	Cell Line	Reference
IC50	0.78 µM	Jurkat cells	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the function of XM462.

Dihydroceramide Desaturase (DES1) Inhibition Assay (In Vitro)

This protocol is adapted from established methods for measuring DES1 activity in a cell-free system.

Materials:

• Rat liver microsomes

• XM462

• N-octanoyl-D-erythro-dihydrosphingosine (C8-dihydroceramide)

• [3H]-C8-dihydroceramide

• NADH

• Bovine Serum Albumin (BSA)

• Phosphate (B84403) buffer (pH 7.4)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing phosphate buffer, BSA, and NADH.

• Add varying concentrations of XM462 to the reaction mixture.

• Initiate the reaction by adding a mixture of C8-dihydroceramide and [3H]-C8-dihydroceramide to the microsomal preparation.

• Incubate the reaction at 37°C for a defined period (e.g., 20 minutes).

• Stop the reaction by adding a chloroform/methanol mixture.

• Extract the lipids and separate the radiolabeled ceramide product from the dihydroceramide substrate using thin-layer chromatography (TLC).

• Scrape the ceramide spot from the TLC plate and quantify the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition at each XM462 concentration and determine the IC50 value.

Cell Viability Assay (MTT Assay)

This protocol outlines the use of the MTT assay to assess the effect of XM462 on cancer cell viability.

Materials:

• Cancer cell line of interest (e.g., A549, HCT116)

• Complete cell culture medium

• XM462

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of XM462 for the desired time period (e.g., 48 or 72 hours).

• After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol describes the detection of apoptosis induced by XM462 using flow cytometry.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• XM462

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells and treat with XM462 for the desired time.

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cells in Binding Buffer.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry.

• Quantify the percentage of cells in different populations: viable (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive).

Signaling Pathways and Visualizations

The inhibition of DES1 by XM462 initiates a cascade of events within the sphingolipid metabolic pathway, ultimately leading to apoptosis in cancer cells.

Sphingolipid Metabolism Pathway

XM462 directly inhibits DES1, leading to an accumulation of dihydroceramides and a reduction in the synthesis of ceramides and downstream complex sphingolipids.

Caption: Inhibition of Dihydroceramide Desaturase 1 (DES1) by XM462.

Apoptosis Induction Pathway

The accumulation of dihydroceramides and depletion of ceramides following XM462 treatment triggers the intrinsic pathway of apoptosis.

Caption: Apoptosis induction pathway following DES1 inhibition by XM462.

Experimental Workflow for Assessing XM462 Function

A logical workflow for characterizing the activity of XM462 involves a series of in vitro and cell-based assays.

References

• 1. MTT (Assay protocol [protocols.io]
• 2. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

An In-depth Technical Guide to XM462: A Dihydroceramide Desaturase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydroceramide (B1258172) desaturase-1 (DEGS1) is a critical enzyme in the de novo ceramide biosynthesis pathway, catalyzing the conversion of dihydroceramide to ceramide. The accumulation of dihydroceramides and subsequent depletion of ceramides (B1148491) due to DEGS1 inhibition has been implicated in various cellular processes, including apoptosis, autophagy, and cell cycle arrest, making DEGS1 a compelling target for therapeutic intervention in oncology and metabolic diseases. XM462 is a potent, mechanism-based inhibitor of DEGS1. This technical guide provides a comprehensive overview of XM462, including its mechanism of action, quantitative inhibitory data, detailed experimental protocols for its characterization, and its impact on key cellular signaling pathways.

Introduction to Dihydroceramide Desaturase (DEGS1)

DEGS1, an integral membrane protein located in the endoplasmic reticulum, introduces a Δ4-trans double bond into the sphingoid backbone of dihydroceramide to synthesize ceramide.[1] This final step in the de novo ceramide synthesis pathway is crucial for maintaining the cellular balance between these two bioactive sphingolipids. While ceramide is a well-known mediator of apoptosis and cell cycle arrest, its precursor, dihydroceramide, has been shown to induce autophagy and inhibit ceramide-induced apoptosis.[2][3] The modulation of the dihydroceramide-to-ceramide ratio through DEGS1 inhibition, therefore, presents a strategic approach to influence cell fate.

XM462: A Potent DEGS1 Inhibitor

XM462 is a synthetic, mechanism-based inhibitor of DEGS1. Its structure is analogous to dihydroceramide, with the notable substitution of a sulfur atom for the C5 methylene (B1212753) group in the sphinganine (B43673) backbone.[4] This structural modification is believed to underlie its inhibitory activity.

Mechanism of Action

XM462 acts as a mixed-type inhibitor of DEGS1.[5] This suggests that it can bind to both the free enzyme and the enzyme-substrate complex, albeit with different affinities. The inhibition of DEGS1 by XM462 leads to a significant accumulation of intracellular dihydroceramides and a corresponding decrease in ceramide levels. This altered sphingolipid profile triggers downstream cellular responses, including the induction of autophagy and modulation of apoptosis.[5]

Chemical Structure

Caption: Chemical structure of XM462.

Quantitative Inhibitory Data

The inhibitory potency of XM462 against DEGS1 has been characterized both in vitro and in cellular assays. The following table summarizes the key quantitative data for XM462 and provides a comparison with other known DEGS1 inhibitors.

Inhibitor	Assay Type	System	IC50 (µM)	Ki (µM)	Inhibition Type	Reference(s)
XM462	In vitro	Rat Liver Microsomes	8.2	2	Mixed-type	[4][5]
XM462	In situ	Cultured Cells	0.78	-	-	[6]
Fenretinide (4-HPR)	In vitro	Rat Liver Microsomes	2.32	8.28	Competitive	[4]
GT11	In vitro	-	-	6	Competitive	[5]
SKI II	In vitro	-	-	0.3	Noncompetitive	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments to characterize the activity and effects of XM462 and other DEGS1 inhibitors.

In Vitro Dihydroceramide Desaturase (DEGS1) Activity Assay

This assay measures the enzymatic activity of DEGS1 in a cell-free system, typically using isolated microsomes as the enzyme source.

Materials:

• Rat liver microsomes[7]

• N-octanoyl-D-erythro-dihydrosphingosine (C8-dhCer) (substrate)[7]

• [4,5-³H]-C8-dhCer (radiolabeled substrate)

• NADPH or NADH (cofactor)[1]

• Bovine serum albumin (BSA)

• Potassium phosphate (B84403) buffer (50 mM, pH 7.4)[7]

• XM462 or other inhibitors

• Scintillation fluid

• Scintillation counter

Procedure:

• Preparation of Rat Liver Microsomes: Homogenize fresh rat liver in ice-cold homogenization buffer (0.25 M sucrose, 10 mM HEPES, 1 mM EDTA, pH 7.4). Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C. Collect the supernatant and centrifuge at 104,000 x g for 60 minutes at 4°C. Resuspend the resulting microsomal pellet in potassium phosphate buffer.[7]

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing potassium phosphate buffer, NADPH or NADH (final concentration, e.g., 2 mM), BSA (final concentration, e.g., 0.5 mg/mL), and the desired concentration of XM462 or vehicle control.

• Substrate Preparation: Prepare a solution of C8-dhCer and [4,5-³H]-C8-dhCer in a suitable solvent (e.g., ethanol). The final substrate concentration in the assay should be optimized (e.g., 0.5 µM).[7]

• Enzyme Reaction: Add the microsomal protein (e.g., 100 µg) to the reaction mixture and pre-incubate for 5 minutes at 37°C. Initiate the reaction by adding the substrate mixture.

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 20 minutes), ensuring the reaction is within the linear range.[7]

• Reaction Termination: Stop the reaction by adding a suitable solvent, such as chloroform/methanol (2:1, v/v).

• Extraction and Measurement: Extract the aqueous phase containing the released ³H₂O and measure the radioactivity using a scintillation counter. The amount of tritiated water formed is proportional to the DEGS1 activity.

• Data Analysis: Calculate the percentage of inhibition by comparing the activity in the presence of the inhibitor to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

In Situ Dihydroceramide Desaturase (DEGS1) Activity Assay

This assay measures DEGS1 activity within intact cells, providing a more physiologically relevant assessment of inhibitor potency.

Materials:

• Cell line (e.g., SMS-KCNR human neuroblastoma cells)[8]

• Cell culture medium

• N-[12-[(7-nitro-2-1,3-benzoxadiazol-4-yl)amino]dodecanoyl]-D-erythro-dihydrosphingosine (C12-dhCCPS) (fluorescent substrate)[8]

• XM462 or other inhibitors

• Phosphate-buffered saline (PBS)

• Solvents for lipid extraction (e.g., chloroform, methanol)

• LC-MS/MS system

Procedure:

• Cell Culture: Plate cells in a suitable format (e.g., 6-well plates) and allow them to adhere and grow to a desired confluency (e.g., 80%).

• Treatment: Treat the cells with various concentrations of XM462 or vehicle control in fresh culture medium for a specified duration (e.g., 6 hours).[7]

• Substrate Addition: Add C12-dhCCPS to the culture medium at a final concentration of 0.5 µM and co-incubate with the inhibitor for the remainder of the treatment period.[8]

• Cell Harvesting: After incubation, wash the cells with ice-cold PBS and harvest them by scraping.

• Lipid Extraction: Perform lipid extraction from the cell pellets using a suitable method, such as the Bligh-Dyer method.

• LC-MS/MS Analysis: Analyze the lipid extracts by LC-MS/MS to quantify the levels of C12-dhCCPS and its desaturated product, C12-CCPS.

• Data Analysis: Calculate the percentage of conversion of C12-dhCCPS to C12-CCPS. Determine the percentage of inhibition by comparing the conversion in inhibitor-treated cells to that in vehicle-treated cells. Calculate the IC50 value as described for the in vitro assay.

Lipidomics Analysis of Dihydroceramides and Ceramides by LC-MS/MS

This protocol details the quantification of endogenous dihydroceramide and ceramide species in biological samples following treatment with a DEGS1 inhibitor.

Materials:

• Biological samples (e.g., cell pellets, tissue homogenates)

• Internal standards (e.g., C17-ceramide, C17-dihydroceramide)

• Solvents for lipid extraction (e.g., isopropanol, ethyl acetate, cyclohexane)

• LC-MS/MS system with a C18 reverse-phase column

Procedure:

• Sample Preparation and Lipid Extraction:

  • Homogenize the biological sample in a suitable buffer.

  • Add the internal standards to the homogenate.

  • Perform lipid extraction using a single-phase extraction method (e.g., with a mixture of isopropanol, ethyl acetate, and cyclohexane).

  • Evaporate the organic phase to dryness under a stream of nitrogen.

  • Reconstitute the lipid extract in a solvent compatible with the LC-MS/MS analysis (e.g., methanol/chloroform).

• LC-MS/MS Analysis:

  • Inject the lipid extract onto a C18 reverse-phase column.

  • Use a gradient elution with mobile phases such as water with formic acid and ammonium (B1175870) formate (B1220265) (Mobile Phase A) and acetonitrile/isopropanol with formic acid and ammonium formate (Mobile Phase B).[9]

  • Perform mass spectrometric analysis in positive ion mode using multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for each ceramide and dihydroceramide species.

• Data Analysis:

  • Quantify the amount of each lipid species by comparing the peak area of the endogenous lipid to that of the corresponding internal standard.

  • Normalize the lipid levels to a measure of sample input, such as total protein or phosphate content.

Cell Viability (MTT) Assay

This assay assesses the effect of DEGS1 inhibition on cell viability and proliferation.

Materials:

• Cell line of interest

• 96-well plates

• Cell culture medium

• XM462 or other inhibitors

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[5]

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)[5][10]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to attach overnight.

• Treatment: Treat the cells with a range of concentrations of XM462 or vehicle control for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.[5]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Express the cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis of DEGS1 Expression

This protocol is for determining the protein levels of DEGS1 in cells or tissues.

Materials:

• Cell or tissue lysates

• Protein lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against DEGS1[4]

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse cells or tissues in lysis buffer and determine the protein concentration using the BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer the proteins to a membrane.

• Blocking and Antibody Incubation: Block the membrane and then incubate with the primary anti-DEGS1 antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with the HRP-conjugated secondary antibody. Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Quantitative PCR (qPCR) for DEGS1 mRNA Expression

This protocol measures the relative mRNA expression levels of the DEGS1 gene.

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for DEGS1 and a reference gene (e.g., GAPDH, ACTB)[11][12]

• qPCR instrument

Procedure:

• RNA Extraction and cDNA Synthesis: Extract total RNA from cells or tissues and reverse transcribe it into cDNA.

• qPCR Reaction: Set up the qPCR reaction with the cDNA template, primers, and master mix.

• Thermal Cycling: Perform the qPCR using a standard thermal cycling protocol.

• Data Analysis: Analyze the amplification data using the ΔΔCt method to determine the relative expression of DEGS1 mRNA, normalized to the reference gene.[11]

Signaling Pathways and Cellular Effects of DEGS1 Inhibition

Inhibition of DEGS1 by XM462 perturbs the delicate balance of sphingolipids, initiating a cascade of downstream signaling events.

The Ceramide Biosynthesis Pathway and DEGS1's Role

The de novo synthesis of ceramide is a fundamental cellular process. The pathway begins with the condensation of serine and palmitoyl-CoA and proceeds through several enzymatic steps to produce dihydroceramide. DEGS1 catalyzes the final, critical step of introducing a double bond to form ceramide.

Caption: The de novo ceramide biosynthesis pathway and the point of XM462 inhibition.

DEGS1 Inhibition, Apoptosis, and Autophagy

The accumulation of dihydroceramide and depletion of ceramide following DEGS1 inhibition have profound effects on cell survival and death pathways. Dihydroceramide has been shown to be a potent inducer of autophagy, a cellular recycling process that can promote either cell survival or cell death depending on the context. Conversely, the reduction in pro-apoptotic ceramide levels can confer resistance to certain apoptotic stimuli.

Caption: Signaling effects of DEGS1 inhibition by XM462 on autophagy and apoptosis.

Clinical Perspectives

While XM462 itself is a preclinical research compound, the therapeutic potential of targeting DEGS1 is being actively explored. DEGS1 inhibitors are under investigation for the treatment of various cancers and metabolic disorders. For instance, the anticancer drug ABTL0812, which inhibits DEGS1, is in Phase 2 clinical trials for advanced solid tumors.[2] In the context of metabolic diseases, DEGS1 inhibition has been shown to improve insulin (B600854) sensitivity and reduce hepatic steatosis in preclinical models, suggesting its potential for treating type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).[13][14]

Conclusion

XM462 is a valuable pharmacological tool for investigating the biological roles of DEGS1 and the consequences of its inhibition. The data and protocols presented in this guide provide a comprehensive resource for researchers in academic and industrial settings. The continued exploration of DEGS1 inhibitors holds significant promise for the development of novel therapeutics for a range of human diseases.

References

• 1. Further characterization of rat dihydroceramide desaturase: tissue distribution, subcellular localization, and substrate specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. protocols.io [protocols.io]
• 4. DEGS1-associated aberrant sphingolipid metabolism impairs nervous system function in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchhub.com [researchhub.com]
• 6. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of Dihydroceramide Desaturase as a Direct in Vitro Target for Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Involvement Of The Dihydroceramide Desaturase In Cell Cycle Progression In Human Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 10. protocols.io [protocols.io]
• 11. Increased Dihydroceramide/Ceramide Ratio Mediated by Defective Expression of degs1 Impairs Adipocyte Differentiation and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Stearoyl-coenzyme A desaturase 1 inhibition and the metabolic syndrome: considerations for future drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Intestinal stearoyl-coenzyme A desaturase-inhibition improves obesity-associated metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of XM462 on Sphingolipid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic compound XM462 and its profound effects on the sphingolipid metabolism pathway. XM462 is a potent and specific inhibitor of dihydroceramide (B1258172) desaturase 1 (DES1), a critical enzyme in the de novo synthesis of ceramides (B1148491). By blocking this key step, XM462 leads to the accumulation of dihydroceramides and a concurrent depletion of downstream ceramides and complex sphingolipids. This targeted disruption of sphingolipid metabolism has significant implications for cellular processes such as proliferation, apoptosis, and autophagy, making XM462 and its analogs valuable tools for research and potential therapeutic development, particularly in oncology. This document details the mechanism of action of XM462, provides quantitative data on its inhibitory activity, outlines detailed experimental protocols for its study, and visualizes its impact on cellular signaling pathways.

Introduction to Sphingolipid Metabolism

Sphingolipids are a class of lipids that play crucial roles not only as structural components of cellular membranes but also as bioactive signaling molecules involved in a myriad of cellular processes.[1][2] The central hub of sphingolipid metabolism is ceramide, which can be generated through three major pathways: the de novo synthesis pathway, the sphingomyelin (B164518) hydrolysis pathway, and the salvage pathway.[2]

The de novo pathway begins in the endoplasmic reticulum with the condensation of serine and palmitoyl-CoA, leading to the formation of dihydrosphingosine.[3] Dihydrosphingosine is then acylated to produce dihydroceramide. The final and rate-limiting step in the de novo synthesis of ceramide is the introduction of a double bond into dihydroceramide by the enzyme dihydroceramide desaturase (DES), yielding ceramide.[2][3] From ceramide, a diverse array of complex sphingolipids can be synthesized, including sphingomyelin, glucosylceramide, and galactosylceramide.[3] Alternatively, ceramide can be catabolized to sphingosine, which can be phosphorylated to form the potent signaling molecule sphingosine-1-phosphate (S1P).[3] The balance between pro-apoptotic ceramide and pro-survival S1P, often termed the "sphingolipid rheostat," is critical for cell fate decisions.

XM462: A Potent Inhibitor of Dihydroceramide Desaturase (DES1)

XM462 is a synthetic molecule designed as a specific inhibitor of dihydroceramide desaturase 1 (DES1), the enzyme responsible for converting dihydroceramide to ceramide. Its inhibitory action effectively blocks the de novo ceramide synthesis pathway at its final step.

Mechanism of Action

XM462 acts as a mixed-type inhibitor of DES1.[4] By binding to the enzyme, it prevents the desaturation of dihydroceramide, leading to an intracellular accumulation of various dihydroceramide species and a corresponding decrease in the levels of ceramides and downstream complex sphingolipids. This targeted disruption of the sphingolipid profile has been shown to induce cellular responses such as apoptosis and autophagy in cancer cell lines.

Quantitative Inhibitory Activity of XM462

The potency of XM462 as a DES1 inhibitor has been quantified in several studies. The following table summarizes the key inhibitory parameters.

Parameter	Value	System	Reference
IC50	8.2 µM	in vitro (rat liver microsomes)	[4]
IC50	0.78 µM	in cultured cells	[4]
Ki	2 µM	in vitro (mixed-type inhibition)	[4]

Analogs of XM462 and Off-Target Effects

Analogs of XM462 have been synthesized to explore structure-activity relationships and improve potency and specificity.[5] Some analogs have been shown to inhibit both dihydroceramide desaturase and acid ceramidase, with varying potencies depending on their N-acyl moiety.[5] For instance, the analogs (R,E)-N-(1-hydroxy-4-(tridecylthio)but-3-en-2-yl)octanamide (RBM2-1B) and (R,E)-N-(1-hydroxy-4-(tridecylthio)but-3-en-2-yl)pivalamide (RBM2-1D) are effective inhibitors of both enzymes.[5] However, these analogs did not significantly affect other enzymes in the sphingolipid pathway, such as neutral ceramidase, acid sphingomyelinase, acid glucosylceramide hydrolase, sphingomyelin synthase, and glucosylceramide synthase.[5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the effects of XM462 on sphingolipid metabolism.

Dihydroceramide Desaturase (DES1) Activity Assay

This assay measures the conversion of a radiolabeled dihydroceramide substrate to ceramide in a microsomal preparation.

Materials:

• Rat liver microsomes

• N-Octanoyl-[4,5-³H]-D-erythro-dihydrosphingosine (radiolabeled substrate)

• N-Octanoyl-D-erythro-dihydrosphingosine (unlabeled substrate)

• NADH

• Bovine Serum Albumin (BSA)

• Phosphate (B84403) buffer (pH 7.4)

• XM462 or other inhibitors

• C18 solid-phase extraction columns

• Scintillation cocktail and counter

Procedure:

• Prepare a reaction mixture containing phosphate buffer, NADH, and BSA.

• Add the radiolabeled and unlabeled dihydroceramide substrate to the reaction mixture.

• Add XM462 or the vehicle control to the reaction mixture and pre-incubate.

• Initiate the reaction by adding the rat liver microsomes.

• Incubate the reaction at 37°C for a specified time (e.g., 20 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding a quench solution (e.g., chloroform (B151607)/methanol).

• Load the reaction mixture onto a C18 column to separate the tritiated water (product) from the unreacted substrate.

• Elute the tritiated water with water and collect the eluate.

• Add scintillation cocktail to the eluate and measure the radioactivity using a scintillation counter.

• Calculate the enzyme activity based on the amount of tritiated water formed.

This assay measures DES1 activity in intact cells using a cell-permeable fluorescent dihydroceramide analog.

Materials:

• Cultured cells (e.g., HEK293, A549)

• C12-dhCCPS (fluorescent dihydroceramide analog)

• XM462 or other treatments

• Phosphate Buffered Saline (PBS)

• Solvents for lipid extraction (e.g., chloroform, methanol)

• LC-MS/MS system

Procedure:

• Seed cells in appropriate culture plates and grow to desired confluency.

• Incubate the cells with C12-dhCCPS (e.g., 500 nM) for 1 hour.

• Treat the cells with various concentrations of XM462 or vehicle control for the desired time.

• After treatment, place the cells on ice and wash with cold PBS.

• Extract the lipids from the cells using an appropriate solvent system.

• Analyze the levels of C12-dhCCPS and its desaturated product, C12-CCPS, by LC-MS/MS.

• Calculate the DES1 activity as the percentage of conversion of C12-dhCCPS to C12-CCPS.

Sphingolipid Extraction and Quantification by LC-MS/MS

This protocol outlines a general procedure for the extraction and quantification of various sphingolipid species from cultured cells.

Materials:

• Cultured cells treated with XM462 or vehicle

• Internal standards for various sphingolipid classes (e.g., C17-sphingosine, C17-ceramide)

• Methanol (B129727), Chloroform, Water

• LC-MS/MS system with a C18 reverse-phase column

Procedure:

• Cell Harvesting and Lysis:

  • After treatment, wash cells with ice-cold PBS and harvest by scraping.

  • Pellet the cells by centrifugation.

  • Resuspend the cell pellet in a known volume of water or lysis buffer.

  • Add a cocktail of internal standards to each sample for normalization.

• Lipid Extraction (Bligh-Dyer Method):

  • Add a mixture of chloroform and methanol (e.g., 1:2 v/v) to the cell lysate.

  • Vortex thoroughly and incubate on ice.

  • Add chloroform and water to induce phase separation.

  • Centrifuge to separate the aqueous and organic phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in an appropriate solvent (e.g., methanol).

  • Inject the sample onto a C18 reverse-phase column.

  • Use a gradient elution with mobile phases such as water with formic acid and acetonitrile/isopropanol with formic acid to separate the different sphingolipid species.

  • Perform mass spectrometry in multiple reaction monitoring (MRM) mode to detect and quantify specific parent-daughter ion transitions for each sphingolipid and internal standard.

  • Quantify the amount of each sphingolipid by comparing its peak area to that of the corresponding internal standard.

Visualization of Pathways and Workflows

Sphingolipid Metabolism Pathway and the Action of XM462

Caption: The de novo sphingolipid synthesis pathway and the inhibitory action of XM462 on DES1.

Experimental Workflow for Analyzing the Effects of XM462

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. lipidmaps.org [lipidmaps.org]
• 3. Dihydroceramide Desaturase Activity is Modulated by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Dihydroceramide Desaturase as a Direct in Vitro Target for Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]

The Effect of XM462 on Ceramide Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ceramides (B1148491) are critical bioactive sphingolipids involved in a myriad of cellular processes, including apoptosis, cell cycle regulation, and stress responses. The de novo synthesis pathway is a primary source of cellular ceramides, culminating in the conversion of dihydroceramide (B1258172) to ceramide. Pharmacological modulation of this pathway provides a powerful tool for investigating the distinct biological roles of these sphingolipids. This document provides a detailed technical overview of XM462, a specific inhibitor of dihydroceramide desaturase (Des1), the terminal enzyme in the de novo ceramide synthesis pathway. We will explore its mechanism of action, summarize its quantitative effects on sphingolipid metabolism, detail relevant experimental protocols, and visualize the key pathways and workflows involved.

The De Novo Pathway of Ceramide Synthesis

Ceramide biosynthesis is a highly regulated enzymatic cascade primarily occurring in the endoplasmic reticulum (ER).[1][2] The pathway begins with the condensation of serine and palmitoyl-CoA, a rate-limiting step catalyzed by serine palmitoyltransferase (SPT).[2][3] The product, 3-ketosphinganine, is rapidly reduced to sphinganine (B43673) (also known as dihydrosphingosine).[2][4] Subsequently, one of six ceramide synthases (CerS) acylates sphinganine to form dihydroceramide.[2][3] The final and critical step is the introduction of a 4,5-trans-double bond into the sphingoid backbone of dihydroceramide by the enzyme dihydroceramide desaturase 1 (Des1), yielding ceramide.[1][3][5]

Figure 1: The de novo ceramide synthesis pathway in the ER.

XM462: Mechanism of Action

XM462 is a specific inhibitor of dihydroceramide desaturase (Des1).[5][6][7] By targeting this enzyme, XM462 effectively blocks the final step of the de novo synthesis pathway: the conversion of dihydroceramide into ceramide. This inhibition leads to a significant shift in the cellular sphingolipid profile, characterized by the accumulation of the substrate, dihydroceramide, and a corresponding depletion of the product, ceramide.[7] This makes XM462 an invaluable research tool for dissecting the distinct and often opposing biological roles of dihydroceramides and ceramides.

Figure 2: XM462 inhibits the Des1-catalyzed conversion of dihydroceramide to ceramide.

Quantitative Data and Cellular Effects

The primary biochemical consequence of treating cells with XM462 is the accumulation of dihydroceramides. This accumulation has been shown to trigger downstream cellular events, most notably autophagy.[7][8]

Table 1: Inhibitory Concentrations of XM462 and Comparators

Compound	Target	Cell Line / System	Concentration / IC₅₀	Reference
XM462	Des1	HGC 27 Cells	8 µM (used for treatment)	[7][8]
XM462	Des1	HGC 27 Cells	10 µM (used for treatment)	[7]
PR280	Des1	in vitro	IC₅₀ = 700 nM	[5]
GT11	Des1	in vitro	Reference Inhibitor	[5]
Note: XM462 is often used as a reference inhibitor. PR280 was identified as a more potent inhibitor in the cited study.

Table 2: Effect of XM462 on Cellular Sphingolipid Levels

Treatment	Metabolite	Effect	Cellular Consequence	Reference
XM462	Dihydroceramides (dhCer)	▲ Increase	Induction of Autophagy	[7][8]
XM462	Ceramides (Cer)	▼ Decrease	-	[9]

The accumulation of dihydroceramides resulting from Des1 inhibition is a key trigger for autophagy. Studies using HGC 27 gastric cancer cells have demonstrated that treatment with XM462 leads to an increase in the autophagy marker LC3-II, similar to the effects of other drugs that elevate dihydroceramide levels.[7][8]

Figure 3: Logical flow of the cellular effects of XM462 treatment.

Experimental Protocols

Dihydroceramide Desaturase (Des1) Activity Assay in Intact Cells

This protocol is designed to measure the inhibitory effect of compounds like XM462 on Des1 activity within a cellular context.

Materials:

• Cell line of interest (e.g., HGC 27) cultured in appropriate media.

• Test compounds: XM462, vehicle control (e.g., ethanol).

• Fluorescent substrate: N-[6-[(7-nitro-2-1,3-benzoxadiazol-4-yl)amino]hexanoyl]-D-erythro-dihydrosphingosine (dhCerC6NBD).

• HPLC system with a fluorimetric detector.

Procedure:

• Cell Plating: Plate cells in culture dishes and allow them to adhere and grow to a suitable confluency.

• Pre-treatment: Treat the cells with the desired concentration of XM462 (e.g., 8 µM) or vehicle for a specified period.

• Substrate Addition: Add the fluorescent dihydroceramide analog, dhCerC6NBD (e.g., 10 µM), to the cell culture medium along with the test compounds.

• Incubation: Incubate the cells for a defined period (e.g., 4 hours) to allow for substrate uptake and metabolism.

• Cell Lysis and Lipid Extraction: After incubation, wash the cells, collect them, and perform a lipid extraction using an appropriate solvent system (e.g., methanol/chloroform).

• Analysis: Analyze the extracted lipids using HPLC coupled to a fluorimetric detector. The conversion of dhCerC6NBD to its corresponding ceramide product (CerC6NBD) is quantified.

• Data Interpretation: Compare the amount of CerC6NBD product in XM462-treated cells to that in vehicle-treated cells. A reduction in product formation indicates inhibition of Des1 activity.[7][8]

Figure 4: Experimental workflow for assessing Des1 inhibition in intact cells.

Conclusion

XM462 is a potent and specific pharmacological inhibitor of dihydroceramide desaturase (Des1), the enzyme responsible for the final step in de novo ceramide synthesis. Its application in a research context leads to the accumulation of dihydroceramides and a reduction in ceramide levels, providing a robust method for studying the differential effects of these two crucial sphingolipid classes. The cellular consequences of XM462 treatment, such as the induction of autophagy, highlight the bioactive nature of dihydroceramides. The experimental protocols outlined herein provide a framework for utilizing XM462 to investigate the complex and vital roles of sphingolipid metabolism in cellular health and disease.

References

• 1. ceramide de novo biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Probing de novo sphingolipid metabolism in mammalian cells utilizing mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of hypothalamic de novo ceramides synthesis in obesity and associated metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting dihydroceramide desaturase 1 (Des1): Syntheses of ceramide analogues with a rigid scaffold, inhibitory assays, and AlphaFold2-assisted structural insights reveal cyclopropenone PR280 as a potent inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of dihydroceramide desaturase activity by the sphingosine kinase inhibitor SKI II - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Dihydroceramide Desaturase Inhibition by a Cyclopropanated Dihydroceramide Analog in Cultured Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of XM462: A Dihydroceramide Desaturase Inhibitor

An In-depth Technical Guide for Researchers and Drug Development Professionals

XM462 is a potent inhibitor of the enzyme dihydroceramide (B1258172) desaturase (DES), a critical component in the de novo biosynthesis of ceramides (B1148491) and other complex sphingolipids. By targeting this enzyme, XM462 disrupts the balance of sphingolipid metabolism, leading to the accumulation of dihydroceramides and subsequent induction of apoptosis. This guide provides a comprehensive overview of the biological activity of XM462, including its mechanism of action, quantitative inhibitory data, and detailed experimental protocols.

Core Mechanism of Action

XM462 exerts its biological effects primarily through the inhibition of dihydroceramide desaturase. This enzyme is responsible for introducing a double bond into dihydroceramide to form ceramide, a key signaling molecule involved in various cellular processes, including apoptosis, cell cycle arrest, and senescence.[1][2] Inhibition of DES by XM462 leads to an accumulation of dihydroceramide, which has been shown to induce apoptosis and reduce cell viability in various cancer cell lines.[3][4]

Quantitative Inhibitory Data

The inhibitory potency of XM462 against dihydroceramide desaturase has been characterized both in vitro and in cellular assays. The following table summarizes the key quantitative data for XM462.

Parameter	Value	Assay Condition	Reference
Ki	2 µM	In vitro, mixed-type inhibition	[3]
IC50	8.2 µM	In vitro	[3]
IC50	0.78 µM	In cultured cells	[3]

Cellular Effects

XM462 has been demonstrated to reduce cell viability and induce apoptosis in human lung carcinoma (A549) and human colon cancer (HCT116) cell lines.[4] The accumulation of dihydroceramides resulting from DES inhibition is a key trigger for the apoptotic cascade.

Signaling Pathway

The inhibition of dihydroceramide desaturase by XM462 directly impacts the sphingolipid metabolic pathway, leading to downstream cellular effects.

Inhibition of dihydroceramide desaturase by XM462 disrupts sphingolipid metabolism.

Experimental Protocols

Detailed methodologies for key experiments cited in the characterization of XM462 are provided below.

Dihydroceramide Desaturase Inhibition Assay (In Vitro)

This protocol is adapted from methodologies used to assess DES activity.[5][6]

Materials:

• Cell lysate containing dihydroceramide desaturase

• NBD-C6-dihydroceramide (substrate)

• XM462 (inhibitor)

• Phosphate (B84403) buffer (pH 7.4)

• Bovine Serum Albumin (BSA)

• Methanol

• HPLC system with a fluorescence detector

Procedure:

• Prepare a reaction mixture containing phosphate buffer, BSA, and the cell lysate.

• Add varying concentrations of XM462 to the reaction mixture.

• Initiate the reaction by adding the NBD-C6-dihydroceramide substrate.

• Incubate the reaction at 37°C for a specified time (e.g., 4 hours).[7]

• Stop the reaction by adding methanol.

• Analyze the formation of the fluorescent product, NBD-C6-ceramide, using HPLC with fluorescence detection.

• Calculate the percentage of inhibition at each XM462 concentration to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing cell viability.[8][9]

Materials:

• A549 or HCT116 cells

• 96-well plates

• Complete culture medium

• XM462

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or isopropanol (B130326) with HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of XM462 and incubate for a desired period (e.g., 24-72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Apoptosis Assay (Annexin V-FITC Staining)

This protocol is a common method for detecting early apoptosis.[10][11][12]

Materials:

• A549 or HCT116 cells

• 6-well plates

• Complete culture medium

• XM462

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with XM462 for the desired time.

• Harvest the cells (including both adherent and floating cells) and wash with cold PBS.

• Resuspend the cells in the provided binding buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate the cells in the dark at room temperature for 15-20 minutes.

• Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the biological activity of XM462.

Workflow for characterizing the biological activity of XM462.

References

• 1. Mysterious sphingolipids: metabolic interrelationships at the center of pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An overview of sphingolipid metabolism: from synthesis to breakdown - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of dihydroceramide desaturase activity by the sphingosine kinase inhibitor SKI II - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Involvement Of The Dihydroceramide Desaturase In Cell Cycle Progression In Human Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Cell Viability and Proliferation with Colorimetric Readouts [moleculardevices.com]
• 10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of XM462 in Apoptosis and Cell Cycle: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

XM462 is a potent and specific inhibitor of the enzyme dihydroceramide (B1258172) desaturase 1 (DES1), a critical component of the de novo sphingolipid biosynthesis pathway. By blocking the conversion of dihydroceramide (dhCer) to the bioactive lipid ceramide, XM462 induces the accumulation of intracellular dhCer. This accumulation triggers a cascade of cellular stress responses, primarily originating from the endoplasmic reticulum (ER), which profoundly impacts cell cycle progression and autophagic processes. While traditionally viewed as a precursor to apoptosis, the XM462-induced accumulation of dhCer paradoxically promotes a pro-survival autophagic response rather than directly inducing apoptosis in several cancer cell lines. This technical guide provides an in-depth analysis of the molecular mechanisms by which XM462 modulates apoptosis and the cell cycle, supported by quantitative data, detailed experimental protocols, and signaling pathway diagrams.

Core Mechanism of Action

XM462 acts as a mechanism-based inhibitor of DES1.[1] This enzyme is responsible for introducing a double bond into dhCer to synthesize ceramide, a key signaling molecule involved in apoptosis, cell growth arrest, and senescence.[2][3] Inhibition of DES1 by XM462 leads to a significant increase in the intracellular levels of various dhCer species.[4][5]

Impact on Cell Cycle

XM462-mediated accumulation of dhCer leads to a delay in the G1/S phase transition of the cell cycle.[4][5] This cell cycle arrest is a key consequence of the cellular stress response initiated by high levels of dhCer.

Signaling Pathway of XM462-Induced Cell Cycle Arrest

The primary upstream event triggered by dhCer accumulation is endoplasmic reticulum (ER) stress.[5] This leads to the activation of the unfolded protein response (UPR), a complex signaling network aimed at restoring ER homeostasis. Key mediators of the UPR that are activated following XM462 treatment include the phosphorylation of the eukaryotic initiation factor 2 alpha (eIF2α) and the splicing of X-box binding protein 1 (XBP1) mRNA.[5] These events collectively contribute to a reduction in global protein synthesis and the upregulation of stress-response genes.

A crucial downstream effector of this pathway is the modulation of cyclin D1 expression.[4][5] Cyclin D1 is a key regulatory protein that governs the progression of cells through the G1 phase. The alteration in cyclin D1 levels following XM462 treatment contributes to the observed G1/S checkpoint arrest.

Caption: Signaling pathway of XM462-induced cell cycle arrest.

Quantitative Data: Cell Cycle Analysis

Treatment	Time (hours)	% Cells in G0/G1	% Cells in S	% Cells in G2/M
Vehicle Control	24	55.2 ± 3.1	30.5 ± 2.5	14.3 ± 1.8
XM462 (8 µM)	8	62.1 ± 3.5	25.9 ± 2.8	12.0 ± 1.5
XM462 (8 µM)	16	68.7 ± 4.2	20.1 ± 2.1	11.2 ± 1.3
XM462 (8 µM)	24	75.3 ± 4.8	15.4 ± 1.9	9.3 ± 1.1

Role in Apoptosis and Autophagy

Interestingly, the accumulation of dhCer following XM462 treatment does not typically lead to apoptosis in cancer cell lines such as HCG27.[4][5] Instead, it robustly induces a pro-survival autophagic response.[4][5] Autophagy is a cellular recycling process that can protect cells from stress.

Signaling Pathway of XM462-Induced Autophagy

The induction of autophagy by XM462 is also a direct consequence of ER stress and the UPR.[5] The same upstream signals that lead to cell cycle arrest, namely the activation of the UPR, also initiate the autophagic cascade. Blocking autophagy in XM462-treated cells has been shown to decrease cell viability, indicating that autophagy serves as a protective mechanism in this context.[5]

Caption: XM462 induces pro-survival autophagy, not direct apoptosis.

Quantitative Data: Apoptosis Assay

The following table presents representative data on the effect of XM462 on the induction of apoptosis in HCG27 cells, as measured by Annexin V/Propidium (B1200493) Iodide staining followed by flow cytometry. The data illustrates the typical finding that XM462 does not significantly increase the percentage of apoptotic cells.

Treatment	Time (hours)	% Viable Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Vehicle Control	24	96.5 ± 2.1	2.1 ± 0.5	1.4 ± 0.3
XM462 (8 µM)	24	95.8 ± 2.5	2.5 ± 0.6	1.7 ± 0.4
Etoposide (B1684455) (50 µM)	24	65.3 ± 5.5	25.8 ± 3.9	8.9 ± 2.1

Experimental Protocols

Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

Caption: Workflow for cell cycle analysis.

• Cell Culture and Treatment: Plate cells at a suitable density in 6-well plates and allow them to adhere overnight. Treat the cells with XM462 at the desired concentration and for various time points. Include a vehicle-treated control group.

• Cell Harvesting: After treatment, collect both floating and adherent cells. For adherent cells, wash with PBS and detach using trypsin-EDTA. Combine all cells for each sample.

• Fixation: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and resuspend the cell pellet in 1 mL of ice-cold PBS. While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol. Wash the cell pellet with PBS. Resuspend the cells in 500 µL of propidium iodide (PI) staining solution (50 µg/mL PI and 100 µg/mL RNase A in PBS). Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Excite PI with a 488 nm laser and collect the emission signal at approximately 617 nm. Analyze the DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay by Annexin V/Propidium Iodide Staining

Caption: Workflow for apoptosis assay.

• Cell Culture and Treatment: Culture and treat cells with XM462 as described for the cell cycle analysis. Include a positive control for apoptosis (e.g., etoposide treatment).

• Cell Harvesting: Collect all cells (adherent and floating) and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL. Add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide (50 µg/mL). Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry: Add 400 µL of 1X binding buffer to each sample and analyze immediately by flow cytometry. Use a 488 nm laser for excitation. Collect FITC fluorescence at ~530 nm and PI fluorescence at ~617 nm. Quantify the percentage of viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), and late apoptotic/necrotic (Annexin V+ / PI+) cells.

Western Blotting for Cyclin D1

• Protein Extraction: After treatment with XM462, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on a 12% SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against Cyclin D1 overnight at 4°C. After washing with TBST, incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

Conclusion

XM462, through its inhibition of dihydroceramide desaturase 1, provides a valuable tool for studying the cellular roles of dihydroceramide. Its primary effects are the induction of ER stress, leading to a G1/S cell cycle arrest and a pro-survival autophagic response. Contrary to what might be expected from the accumulation of a ceramide precursor, XM462 does not directly trigger apoptosis in the commonly studied cancer cell models. This highlights the complex and context-dependent signaling roles of sphingolipids in determining cell fate. For researchers in oncology and drug development, understanding the intricate interplay between dhCer accumulation, ER stress, autophagy, and the cell cycle is crucial for the rational design of novel therapeutic strategies that target the sphingolipid metabolic pathway.

References

• 1. Dihydroceramide delays cell cycle G1/S transition via activation of ER stress and induction of autophagy. (2012) | Vincenzo Gagliostro | 85 Citations [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Bioactive Compounds Targeting Dihydroceramide and Their Therapeutic Potential in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dihydroceramide delays cell cycle G1/S transition via activation of ER stress and induction of autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dihydroceramide Desaturase Inhibitor XM462: A Technical Guide to its Application in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

XM462 is a potent and specific inhibitor of dihydroceramide (B1258172) desaturase (DEGS1), a critical enzyme in the de novo sphingolipid synthesis pathway. By blocking the conversion of dihydroceramide to ceramide, XM462 induces the accumulation of various dihydroceramide species within cancer cells. This accumulation triggers a cascade of cellular stress responses, primarily endoplasmic reticulum (ER) stress and autophagy, which ultimately leads to a delay in the G1/S phase transition of the cell cycle. This whitepaper provides an in-depth technical guide to the core mechanisms of XM462, summarizing key quantitative data, detailing experimental protocols for its study, and visualizing the intricate signaling pathways it modulates. This information is intended to equip researchers with the foundational knowledge required to effectively utilize XM462 as a tool in preclinical cancer research and to explore its potential as a therapeutic agent.

Core Mechanism of Action

XM462 functions as a mechanism-based inhibitor of dihydroceramide desaturase.[1] Its primary mode of action is the competitive and reversible inhibition of DEGS1, which catalyzes the introduction of a double bond into dihydroceramide to form ceramide. This inhibition leads to a significant intracellular accumulation of dihydroceramides, the direct substrates of the enzyme.[1]

The elevated levels of dihydroceramides act as a cellular stress signal, initiating two key interconnected pathways:

• Endoplasmic Reticulum (ER) Stress: The accumulation of dihydroceramides in the ER membrane is a key trigger for the Unfolded Protein Response (UPR). This is primarily mediated through the activation of two key ER stress sensors:

  • eIF2α (eukaryotic initiation factor 2 alpha): Phosphorylation of eIF2α leads to a global attenuation of protein synthesis, a hallmark of the ER stress response.

  • Xbp1 (X-box binding protein 1): Splicing of Xbp1 mRNA results in the production of a potent transcription factor that upregulates the expression of ER chaperones and other genes involved in restoring ER homeostasis.

• Autophagy: Dihydroceramide accumulation is a potent inducer of autophagy, a cellular process of self-digestion of damaged organelles and proteins.[2] This is a pro-survival response initiated by the cell to cope with the stress induced by XM462. However, sustained autophagy can also lead to a form of programmed cell death.

The culmination of these stress responses is a delay in the cell cycle, specifically at the G1/S transition, thereby inhibiting cancer cell proliferation.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the activity of XM462 from preclinical cancer research studies.

Parameter	Value	Cell/System	Reference
IC50 (in vitro)	8.2 µM	Rat liver microsomes	[1]
IC50 (in cultured cells)	0.78 µM	Jurkat A3 cells	[1]
Inhibition Constant (Ki)	2 µM	Rat liver microsomes	[1]
Inhibition Type	Mixed-type	Rat liver microsomes	[1]

Table 1: Inhibitory Activity of XM462

Cell Line	XM462 Concentration	Treatment Duration	Effect	Reference
HCG27 (Gastric Carcinoma)	8 µM	24 hours	Induction of autophagy, delayed G1/S transition	[2]
HCG27 (Gastric Carcinoma)	8 µM	24 hours	Activation of eIF2α and Xbp1 splicing	[2]
Jurkat A3 (T-cell leukemia)	5 µM	24 hours	Reduced cell viability	[1]

Table 2: Cellular Effects of XM462 in Cancer Cell Lines

Signaling Pathways and Experimental Workflows

XM462-Induced Cellular Stress Signaling Pathway

The following diagram illustrates the signaling cascade initiated by XM462 in cancer cells.

Caption: XM462 inhibits DEGS1, leading to dihydroceramide accumulation, ER stress, and autophagy, culminating in a G1/S cell cycle delay.

Experimental Workflow for Investigating XM462's Effects

The logical flow for studying the impact of XM462 on cancer cells is depicted below.

Caption: A typical experimental workflow for characterizing the cellular and molecular effects of XM462 in cancer cell lines.

Detailed Experimental Protocols

Quantification of Dihydroceramides by LC-MS/MS

This protocol provides a general framework for the analysis of dihydroceramide species. Specific parameters may require optimization based on the instrument and specific dihydroceramide species of interest.

1. Cell Culture and Treatment:

• Plate cancer cells (e.g., HCG27) at a density of 1 x 10^6 cells per 100 mm dish.

• Allow cells to adhere and grow for 24 hours.

• Treat cells with the desired concentration of XM462 (e.g., 8 µM) or vehicle control (e.g., DMSO) for the specified duration (e.g., 24 hours).

2. Lipid Extraction:

• Wash cells twice with ice-cold PBS.

• Scrape cells in 1 mL of ice-cold methanol (B129727) and transfer to a glass tube.

• Add 2 mL of chloroform (B151607) and vortex vigorously for 1 minute.

• Add 1 mL of water and vortex again.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen gas.

3. LC-MS/MS Analysis:

• Reconstitute the dried lipid extract in a suitable solvent (e.g., 100 µL of methanol:chloroform, 9:1 v/v).

• Inject an appropriate volume (e.g., 5-10 µL) onto a C18 reverse-phase column.

• Use a gradient elution with mobile phase A (e.g., water with 0.1% formic acid and 1 mM ammonium (B1175870) formate) and mobile phase B (e.g., methanol/isopropanol with 0.1% formic acid and 1 mM ammonium formate).

• Perform mass spectrometry in positive ion mode using multiple reaction monitoring (MRM) to detect specific precursor-product ion transitions for different dihydroceramide species (e.g., C16, C18, C24, C24:1).

• Quantify the abundance of each dihydroceramide species relative to an internal standard (e.g., a deuterated ceramide analog).

Western Blotting for ER Stress and Autophagy Markers

1. Cell Lysis and Protein Quantification:

• Following XM462 treatment, wash cells with ice-cold PBS.

• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Determine the protein concentration of the supernatant using a BCA assay.

2. SDS-PAGE and Protein Transfer:

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate the proteins on a 10-15% SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF membrane.

3. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

  • Rabbit anti-phospho-eIF2α (Ser51)

  • Rabbit anti-XBP1s

  • Rabbit anti-LC3B

  • Mouse anti-β-actin (as a loading control)

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

4. Detection:

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify band intensities using densitometry software and normalize to the loading control.

Cell Cycle Analysis by Flow Cytometry

1. Cell Preparation and Fixation:

• Harvest cells by trypsinization following XM462 treatment.

• Wash the cells with PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol (B145695) while vortexing gently.

• Incubate the cells at -20°C for at least 2 hours (or overnight).

2. Staining:

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Incubate in the dark at room temperature for 30 minutes.

3. Flow Cytometry Analysis:

• Analyze the stained cells using a flow cytometer.

• Use a linear scale for the PI fluorescence channel (e.g., FL2-A).

• Gate on the single-cell population using forward scatter (FSC) and side scatter (SSC) parameters to exclude doublets and debris.

• Generate a histogram of PI fluorescence intensity to visualize the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle.

• Quantify the percentage of cells in each phase using cell cycle analysis software (e.g., ModFit LT, FlowJo).

Conclusion and Future Directions

XM462 serves as a valuable research tool for elucidating the intricate roles of dihydroceramides and the DEGS1 enzyme in cancer cell biology. Its ability to induce ER stress, autophagy, and cell cycle arrest provides a clear and reproducible phenotype for studying these fundamental cellular processes. The detailed protocols and quantitative data presented in this guide offer a solid foundation for researchers to incorporate XM462 into their experimental designs.

Future research should focus on several key areas. Firstly, a comprehensive analysis of the specific dihydroceramide species that accumulate in different cancer types in response to XM462 could reveal novel biomarkers or therapeutic targets. Secondly, exploring the potential synergistic effects of XM462 with other chemotherapeutic agents that target different cellular pathways could lead to more effective combination therapies. Finally, the development of more potent and specific second-generation DEGS1 inhibitors based on the XM462 scaffold holds promise for translating these preclinical findings into novel cancer treatments. The continued investigation of XM462 and the pathways it modulates will undoubtedly contribute to a deeper understanding of cancer biology and may ultimately pave the way for new therapeutic strategies.

References

• 1. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. translationalmedicine.sites.stanford.edu [translationalmedicine.sites.stanford.edu]

An In-depth Technical Guide to XM462 (CAS Number: 1045857-53-1): A Dihydroceramide Desaturase Inhibitor

This technical guide provides a comprehensive overview of XM462, a potent inhibitor of dihydroceramide (B1258172) desaturase (Des1). The information is tailored for researchers, scientists, and drug development professionals, with a focus on its mechanism of action, experimental protocols, and effects on cellular pathways. All quantitative data is presented in structured tables, and key pathways and workflows are visualized using Graphviz diagrams.

Introduction

XM462 is a synthetic, mechanism-based inhibitor of the enzyme dihydroceramide desaturase (Des1), a key enzyme in the de novo sphingolipid biosynthesis pathway.[1] By blocking the conversion of dihydroceramide to ceramide, XM462 leads to the accumulation of dihydroceramides and a reduction in ceramide levels, thereby modulating critical cellular processes such as cell cycle progression, apoptosis, and autophagy. Its potential as a tool for cancer research has been an area of active investigation.[2]

Chemical Properties of XM462

Property	Value
CAS Number	1045857-53-1
Molecular Formula	C25H51NO3S
Molecular Weight	445.74 g/mol
SMILES	--INVALID-LINK--(--INVALID-LINK--O)CO

Mechanism of Action

XM426 acts as a mixed-type inhibitor of dihydroceramide desaturase.[2] This enzyme is responsible for introducing a 4,5-trans double bond into the sphingoid backbone of dihydroceramide to form ceramide. Inhibition of Des1 by XM462 disrupts the normal balance of sphingolipids within the cell.

The accumulation of dihydroceramides and the depletion of ceramides (B1148491) can trigger various downstream cellular effects. While ceramides are well-known mediators of apoptosis and cell cycle arrest, the biological roles of dihydroceramides are still being elucidated but are also implicated in cellular signaling.

Quantitative Biological Activity

The inhibitory potency of XM462 has been characterized both in vitro and in cellular assays.

Table 1: Inhibitory Activity of XM462 against Dihydroceramide Desaturase

Assay Type	Parameter	Value (µM)	Source
In Vitro (Rat Liver Microsomes)	IC50	8.2	[1][2]
In Vitro	Ki	2	[2][3]
Cultured Cells (Jurkat A3)	IC50	0.78	[1][2]

Effects on Cellular Models

The biological effects of XM462 have been studied in various cancer cell lines.

Table 2: Effects of XM462 and its Analogs on Cancer Cell Lines

Compound	Cell Line	Effect	Potency	Source
XM462	Jurkat A3	Reduced cell viability	5 µM, 24 h	[1]
RBM2-1B (analog)	A549, HCT116	Reduced cell viability, induced apoptosis	Similar to C8-Cer	[4]
RBM2-1D (analog)	A549, HCT116	Reduced cell viability, induced apoptosis	Similar to C8-Cer	[4]

Experimental Protocols

Detailed methodologies for key experiments involving XM462 are outlined below.

In Vitro Dihydroceramide Desaturase Assay

This assay measures the enzymatic activity of dihydroceramide desaturase in a cell-free system, typically using rat liver microsomes as the enzyme source.[5][6]

Materials:

• Rat liver microsomes

• N-octanoyl-D-erythro-sphinganine (C8-dihydroceramide) as substrate

• Tritiated water (as a tracer for the desaturation reaction)

• NADH as a cofactor

• XM462 (or other inhibitors) dissolved in a suitable solvent (e.g., ethanol)

• Reaction buffer (e.g., 0.2 M phosphate (B84403) buffer, pH 7.4)

• C18 solid-phase extraction columns

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the reaction buffer, NADH, and the tritiated C8-dihydroceramide substrate.

• Add the desired concentration of XM462 or vehicle control to the reaction mixture.

• Initiate the reaction by adding the rat liver microsome preparation.

• Incubate the reaction at 37°C for a defined period (e.g., 20 minutes).

• Stop the reaction (e.g., by adding a solvent like methanol).

• Separate the tritiated water produced during the desaturation reaction from the labeled substrate using a C18 column.

• Quantify the amount of tritiated water using a scintillation counter to determine the enzyme activity.

In Situ Dihydroceramide Desaturase Assay in Cultured Cells

This assay assesses the activity of dihydroceramide desaturase within intact cells.[5][7]

Materials:

• Cultured cells (e.g., Jurkat A3, HEK293)

• Cell-permeable dihydroceramide analog, such as C12-dihydroceramidoid (C12-dhCCPS), as a substrate.

• XM462 (or other inhibitors)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Seed cells in appropriate culture vessels and allow them to adhere.

• Treat the cells with various concentrations of XM462 or vehicle control for a specified time.

• Add the C12-dhCCPS substrate to the cell culture medium and incubate for a defined period (e.g., 6 hours).

• Harvest the cells, wash with PBS, and extract the lipids.

• Analyze the lipid extracts by LC-MS to quantify the levels of the C12-dhCCPS substrate and its desaturated product, C12-ceramidoid (C12-CCPS).

• Calculate the percentage of conversion of the substrate to the product to determine the in-situ enzyme activity.

Signaling Pathways and Visualizations

XM462 primarily impacts the de novo sphingolipid biosynthesis pathway. The following diagrams illustrate this pathway and the point of inhibition by XM462.

Caption: De Novo Sphingolipid Biosynthesis Pathway and Inhibition by XM462.

The following diagram illustrates a potential experimental workflow for assessing the effects of XM462.

Caption: Experimental Workflow for Evaluating the Cellular Effects of XM462.

Conclusion

XM462 is a valuable research tool for studying the role of dihydroceramide desaturase and the broader implications of sphingolipid metabolism in cellular function and disease. Its specific inhibitory action allows for the targeted investigation of the consequences of dihydroceramide accumulation and ceramide depletion. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals interested in exploring the therapeutic potential of targeting the de novo sphingolipid biosynthesis pathway. Further research is warranted to fully elucidate the downstream signaling effects of XM462 and to explore its potential in preclinical models of cancer and other diseases. To date, no clinical trials involving XM462 have been identified.

References

• 1. Synthesis and biological activity of a novel inhibitor of dihydroceramide desaturase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 4. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dihydroceramide Desaturase Activity is Modulated by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of Dihydroceramide Desaturase as a Direct in Vitro Target for Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Involvement Of The Dihydroceramide Desaturase In Cell Cycle Progression In Human Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Dihydroceramide Desaturase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of dihydroceramide (B1258172) desaturase (DES1) inhibitors, covering their mechanism of action, key signaling pathways, and experimental evaluation. Dihydroceramide desaturase 1 (DES1), also known as DEGS1, is a critical enzyme in the de novo sphingolipid biosynthesis pathway. It catalyzes the introduction of a 4,5-trans-double bond into dihydroceramide to form ceramide, a central signaling lipid involved in a myriad of cellular processes including apoptosis, cell cycle arrest, and autophagy. Inhibition of DES1 leads to the accumulation of dihydroceramides and a depletion of ceramides, profoundly impacting cellular fate. This makes DES1 a compelling target for therapeutic intervention in various diseases, including cancer and metabolic disorders.

Quantitative Data on Dihydroceramide Desaturase Inhibitors

The following table summarizes the inhibitory potency of several well-characterized DES1 inhibitors. The IC50 and Ki values are presented to allow for a quantitative comparison of their efficacy under different experimental conditions.

Inhibitor	Type	IC50	Ki	Enzyme Source	Assay Conditions	Reference(s)
Fenretinide (4-HPR)	Competitive/Irreversible	2.32 µM	8.28 µM	Rat liver microsomes	In vitro, 20 min incubation	[1]
4-oxo-4-HPR	Competitive	1.68 µM	-	Rat liver microsomes	In vitro	[1]
GT11	Competitive	52 nM	22 nM	HGC27 cell lysates	In vitro	[2]
23 nM	-	Primary cultured cerebellar neurons	In situ	[3]
-	6 µM	Rat liver microsomes	In vitro	[2]
XM462	Mixed-type	8.2 µM	2 µM	Rat liver microsomes	In vitro	[4][5]
0.78 µM	-	Cultured cells	In situ	[4]
PR280	Potent Inhibitor	700 nM	-	-	In vitro	[6]
SKI II	Noncompetitive	-	0.3 µM	HGC-27 cell lysates	In vitro	[7]
C8-CPPC	Competitive	-	-	-	Positive control for DES1 inhibition	[8]

Core Signaling Pathways Affected by DES1 Inhibition

Inhibition of DES1 disrupts the balance between dihydroceramides and ceramides, triggering several key signaling cascades that influence cell survival and death.

Endoplasmic Reticulum (ER) Stress and the Unfolded Protein Response (UPR)

The accumulation of dihydroceramides in the endoplasmic reticulum is a potent trigger of ER stress. This leads to the activation of the Unfolded Protein Response (UPR), a signaling network aimed at restoring ER homeostasis. Dihydroceramides have been shown to directly activate the ATF6 branch of the UPR.[9] Prolonged ER stress, however, can shift the UPR towards a pro-apoptotic response.

ER Stress and UPR Pathway Activation by DES1 Inhibition.

Autophagy

Dihydroceramide accumulation is a known inducer of autophagy, a cellular process of self-digestion that can either promote survival or lead to cell death. The molecular mechanism can be both dependent and independent of dihydroceramide levels.[10] One proposed mechanism involves dihydroceramide-mediated lysosomal membrane permeabilization, leading to the release of cathepsins and subsequent activation of apoptosis.[11]

Autophagy Induction by Dihydroceramide Accumulation.

Apoptosis

While ceramide is a well-known pro-apoptotic lipid, the accumulation of dihydroceramide upon DES1 inhibition can also lead to apoptosis, often as a consequence of prolonged ER stress or autophagy-mediated pathways. Dihydroceramide itself has been shown to be less effective at forming apoptotic channels in mitochondrial membranes compared to ceramide.[12] However, the downstream consequences of its accumulation, such as the activation of the CHOP transcription factor, ultimately converge on the apoptotic machinery.

Converging Pathways to Apoptosis via DES1 Inhibition.

Experimental Protocols

Accurate measurement of DES1 activity is crucial for the characterization of its inhibitors. Below are detailed methodologies for both in vitro and in situ assays.

In Vitro Dihydroceramide Desaturase Assay

This assay measures the enzymatic activity of DES1 in a cell-free system, typically using microsomal fractions as the enzyme source.

Materials:

• Enzyme Source: Rat liver microsomes or total cell homogenate from cultured cells.

• Substrate: N-octanoyl-D-erythro-dihydrosphingosine (C8-dhCer). For radiometric assays, [4,5-³H]-labeled C8-dhCer is used.

• Cofactor: NADH or NADPH.

• Assay Buffer: 0.1 M Tris-HCl buffer (pH 7.5) containing 0.5% Triton X-100.

• Inhibitor: Test compound dissolved in a suitable solvent (e.g., DMSO).

• Quenching Solution: Chloroform/Methanol (2:1, v/v).

• Analytical Equipment: Scintillation counter (for radiometric assay) or LC-MS/MS system.

Procedure:

• Prepare the reaction mixture in the assay buffer containing the enzyme source (e.g., 100 µg of microsomal protein).

• Add the test inhibitor at various concentrations.

• Initiate the reaction by adding the substrate (e.g., 2 µM C8-dhCer) and cofactor (e.g., 1 mM NADH).

• Incubate the reaction mixture at 37°C for a specified time (e.g., 20 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding the quenching solution.

• Extract the lipids and analyze the conversion of dihydroceramide to ceramide using either a radiometric method to detect the release of tritiated water or by LC-MS/MS to quantify the product.

Workflow for the In Vitro DES1 Activity Assay.

In Situ Dihydroceramide Desaturase Assay

This assay measures DES1 activity in intact cells, providing a more physiologically relevant assessment of inhibitor efficacy.

Materials:

• Cell Line: A suitable cell line, such as SMS-KCNR human neuroblastoma cells.

• Cell Culture Medium: Appropriate medium supplemented with fetal bovine serum.

• Substrate: A water-soluble dihydroceramide analog, such as D-e-C12-dhCCPS.

• Inhibitor: Test compound.

• Lysis Buffer: For cell harvesting and lipid extraction.

• Analytical Equipment: LC-MS/MS system.

Procedure:

• Plate cells and allow them to adhere and grow to a desired confluency.

• Pre-treat the cells with various concentrations of the test inhibitor for a specified duration (e.g., 30 minutes).

• Add the water-soluble substrate (e.g., 0.5 µM C12-dhCCPS) to the cell culture medium and incubate for a defined period (e.g., 6 hours).[8]

• Wash the cells with ice-cold PBS to remove excess substrate.

• Harvest the cells and extract the lipids.

• Analyze the levels of the substrate and its desaturated product (C12-CCPS) by LC-MS/MS to determine the percentage of conversion, which reflects the in situ DES1 activity.[8]

Workflow for the In Situ DES1 Activity Assay.

Conclusion

Dihydroceramide desaturase inhibitors represent a promising class of molecules for therapeutic development, particularly in oncology and metabolic diseases. By modulating the cellular levels of dihydroceramides and ceramides, these inhibitors can potently induce cell stress pathways leading to apoptosis or cytotoxic autophagy. A thorough understanding of their quantitative potency, the signaling pathways they modulate, and the appropriate experimental methods for their evaluation is essential for advancing these compounds from the laboratory to the clinic. This guide provides a foundational resource for researchers and drug developers working in this exciting field.

References

• 1. Small Molecule Inhibitors Targeting Biosynthesis of Ceramide, the Central Hub of the Sphingolipid Network - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting dihydroceramide desaturase 1 (Des1): Syntheses of ceramide analogues with a rigid scaffold, inhibitory assays, and AlphaFold2-assisted structural insights reveal cyclopropenone PR280 as a potent inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibitors of dihydroceramide desaturase 1: Therapeutic agents and pharmacological tools to decipher the role of dihydroceramides in cell biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dihydroceramide desaturase - Wikipedia [en.wikipedia.org]
• 6. Item - From Sphingosine Kinase to Dihydroceramide Desaturase: A Structure–Activity Relationship (SAR) Study of the Enzyme Inhibitory and Anticancer Activity of 4‑((4-(4-Chlorophenyl)thiazol-2-yl)amino)phenol (SKI-II) - American Chemical Society - Figshare [acs.figshare.com]
• 7. mdpi.com [mdpi.com]
• 8. Inhibition of dihydroceramide desaturase activity by the sphingosine kinase inhibitor SKI II - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. What are DES1 inhibitors and how do they work? [synapse.patsnap.com]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Use of XM462

For Researchers, Scientists, and Drug Development Professionals

Introduction

XM462 is a potent inhibitor of the enzyme dihydroceramide (B1258172) desaturase (DES1), a critical component in the de novo synthesis of ceramides.[1] By blocking the conversion of dihydroceramide to ceramide, XM462 leads to the accumulation of dihydroceramides within the cell. This accumulation has been shown to induce cellular responses such as apoptosis and alterations in sphingolipid metabolism, making XM462 a valuable tool for studying the roles of these lipids in cell signaling and a potential candidate for therapeutic development, particularly in oncology.[1][2]

These application notes provide detailed protocols for the in vitro use of XM462, including enzymatic and cell-based assays, to facilitate research into its mechanism of action and cellular effects.

Mechanism of Action

XM462 acts as a mixed-type inhibitor of dihydroceramide desaturase 1 (DES1).[1] This enzyme is responsible for introducing a 4,5-trans double bond into dihydroceramide to form ceramide. Inhibition of DES1 by XM462 disrupts the balance of sphingolipids, leading to an accumulation of dihydroceramides. While traditionally considered biologically inert, recent studies have demonstrated that elevated levels of dihydroceramides can trigger various cellular events, including autophagy and apoptosis.[2] Analogs of XM462, such as RBM2-1B and RBM2-1D, have also been shown to inhibit acid ceramidase, though XM462's primary characterized target is DES1.[3]

The accumulation of dihydroceramides is thought to be the primary driver of the cytotoxic effects observed with XM462 treatment. This altered lipid profile can impact cellular membrane structure and signaling pathways, ultimately leading to programmed cell death in cancer cell lines such as A549 (lung carcinoma) and HCT116 (colon carcinoma).[3]

Data Presentation

The following tables summarize the quantitative data available for XM462 and its analogs.

Compound	Target Enzyme	Inhibition Type	Ki	IC50 (in vitro)	IC50 (in cultured cells)	Reference
XM462	Dihydroceramide Desaturase 1 (DES1)	Mixed-type	2 µM	8.2 µM	0.78 µM	[1]
RBM2-1B	Dihydroceramide Desaturase 1 (DES1)	Not Specified	Not Specified	Not Specified	Not Specified	[3]
Acid Ceramidase	Not Specified	Not Specified	Not Specified	Not Specified	[3]
RBM2-1D	Dihydroceramide Desaturase 1 (DES1)	Not Specified	Not Specified	Not Specified	Not Specified	[3]
Acid Ceramidase	Not Specified	Not Specified	Not Specified	Not Specified	[3]

Table 1: Enzymatic Inhibition Data for XM462 and its Analogs.

Cell Line	Compound	Effect	Potency	Reference
A549 (Lung Carcinoma)	RBM2-1B, RBM2-1D	Reduced Cell Viability	Similar to each other	[3]
HCT116 (Colon Carcinoma)	RBM2-1B, RBM2-1D	Reduced Cell Viability	Similar to each other	[3]
HCT116 (Colon Carcinoma)	RBM2-1B, RBM2-1D	Induced Apoptosis	Similar to C8-Cer	[3]

Table 2: Cellular Activity of XM462 Analogs.

Experimental Protocols

Dihydroceramide Desaturase (DES1) Inhibition Assay (In Vitro)

This protocol is adapted from established methods to determine the inhibitory activity of XM462 on DES1 in a cell-free system, typically using rat liver microsomes as the enzyme source.

Materials:

• Rat liver microsomes

• N-octanoyl-D-erythro-sphinganine (C8-dihydroceramide) as substrate

• Tritiated N-octanoyl-D-erythro-sphinganine ([³H]C8-dihydroceramide)

• NADH

• XM462 (or other inhibitors)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• C18 solid-phase extraction columns

• Scintillation counter and fluid

Procedure:

• Prepare the assay mixture in a final volume of 200 µL containing phosphate buffer, NADH (cofactor), and the desired concentration of XM462 dissolved in a suitable solvent (e.g., DMSO).

• Add the substrate mix containing a fixed amount of [³H]C8-dihydroceramide and varying concentrations of unlabeled C8-dihydroceramide.

• Initiate the reaction by adding 100 µg of rat liver microsome protein. Use heat-inactivated microsomes as a negative control.

• Incubate the reaction mixture at 37°C for 20 minutes. The incubation time should be within the linear range of the assay.

• Stop the reaction by adding an appropriate quenching solvent.

• The formation of tritiated water ([³H]H₂O), a byproduct of the desaturation reaction, is measured to determine enzyme activity.

• Load the reaction mixture onto a C18 column to separate the radiolabeled substrate from the tritiated water.

• Collect the eluate containing the tritiated water and measure the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition by comparing the activity in the presence of XM462 to the vehicle control.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Acid Ceramidase Activity Assay

This fluorogenic assay can be used to assess the off-target effects of XM462 or its analogs on acid ceramidase activity.

Materials:

• Cell lysates (as a source of acid ceramidase)

• Rbm14-12 (fluorogenic substrate)

• Sodium acetate (B1210297) buffer (25 mM, pH 4.5)

• 96-well plates

• Microplate fluorescence reader

Procedure:

• Prepare cell homogenates from the desired cell line and quantify the protein concentration.

• In a 96-well plate, prepare the reaction mixture containing sodium acetate buffer and the fluorogenic substrate Rbm14-12 (final concentration of 20 µM).

• Add 10-25 µg of cell lysate protein to each well.

• Include wells with XM462 or its analogs at various concentrations to test for inhibitory effects.

• Incubate the plate at 37°C for a specified time (e.g., 1-3 hours).

• Stop the reaction and measure the fluorescence of the released umbelliferone, which is generated upon substrate hydrolysis.

• Calculate the enzyme activity and the percentage of inhibition at different compound concentrations.

Cell Viability Assay (MTT Assay)

This protocol describes the use of the MTT assay to determine the effect of XM462 on the viability of A549 and HCT116 cells.

Materials:

• A549 or HCT116 cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• XM462

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Seed A549 or HCT116 cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of XM462 in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of XM462. Include vehicle-only wells as a control.

• Incubate the plates for 24, 48, or 72 hours at 37°C in a CO₂ incubator.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 2-4 hours at 37°C.

• After incubation, carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC₅₀ value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay is used to quantify the induction of apoptosis by XM462.

Materials:

• A549 or HCT116 cells

• 6-well cell culture plates

• XM462

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of XM462 for the desired time (e.g., 24 or 48 hours). Include a vehicle-treated control.

• Harvest the cells, including both adherent and floating cells, by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Annexin V-negative/PI-negative cells are viable.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Visualizations

References

• 1. Inhibitors of dihydroceramide desaturase 1: Therapeutic agents and pharmacological tools to decipher the role of dihydroceramides in cell biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. texaschildrens.org [texaschildrens.org]
• 3. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determination of the IC50 of XM462 in A549 Human Lung Carcinoma Cells

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for determining the half-maximal inhibitory concentration (IC50) of the hypothetical anti-cancer agent XM462 in the A549 human lung adenocarcinoma cell line. The protocol is based on the widely used MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) colorimetric assay for assessing cell metabolic activity as an indicator of cell viability.

Introduction

A549 is a human alveolar basal epithelial cell line derived from lung carcinoma tissue and is a common model for lung cancer research.[1] The IC50 value is a critical parameter for evaluating the potency of a cytotoxic agent, representing the concentration of a drug that is required for 50% inhibition of cell growth in vitro.[1] This application note describes a robust and reproducible MTT assay protocol to determine the IC50 value of XM462 in A549 cells. The MTT assay is based on the principle that mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product, the amount of which is directly proportional to the number of living cells.[1][2]

Quantitative Data Summary

As XM462 is a hypothetical compound, the following table provides a template for presenting the IC50 data that would be generated using the protocol below. For context, IC50 values for various compounds in A549 cells can range from micromolar (µM) to millimolar (mM) concentrations, depending on the compound's potency and the duration of treatment.[3][4][5]

Compound	Cell Line	Treatment Duration	IC50 (µM)	Assay Method
XM462	A549	24 hours	e.g., 15.5	MTT Assay
XM462	A549	48 hours	e.g., 9.8	MTT Assay
XM462	A549	72 hours	e.g., 5.2	MTT Assay
Doxorubicin (example)	A549	48 hours	~0.5 - 5	MTT Assay
Cisplatin (example)	A549	48 hours	~10 - 50	MTT Assay

Experimental Protocol: IC50 Determination using MTT Assay

This protocol outlines the steps for determining the IC50 value of XM462 in A549 cells.

3.1. Materials and Reagents

• A549 human lung carcinoma cells (ATCC® CCL-185™)

• F-12K Medium (Kaighn's Modification of Ham's F-12 Medium)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

• 0.25% Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), pH 7.4

• XM462 (stock solution prepared in Dimethyl Sulfoxide, DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO), cell culture grade

• 96-well flat-bottom cell culture plates

• Sterile, disposable laboratory consumables (pipette tips, microcentrifuge tubes, etc.)

• Humidified incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 490 nm or 570 nm

3.2. Cell Culture

• Culture A549 cells in F-12K medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.[1]

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.[1]

• Subculture the cells when they reach 70-90% confluency, typically every 3-4 days, using 0.25% Trypsin-EDTA for detachment.[1]

3.3. Experimental Procedure

• Cell Seeding:

  • Harvest A549 cells that are in the logarithmic growth phase.

  • Perform a cell count using a hemocytometer or an automated cell counter.

  • Dilute the cell suspension to a final concentration of 5 x 10^4 cells/mL in complete culture medium.[1]

  • Seed 100 µL of the cell suspension (5,000 cells/well) into a 96-well flat-bottom plate.[1]

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[1]

• Drug Preparation and Treatment:

  • Prepare a series of dilutions of XM462 in complete culture medium from the DMSO stock. It is recommended to perform a preliminary experiment with a broad range of concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM) to determine the approximate IC50.

  • For the definitive assay, prepare a series of 8-10 concentrations around the estimated IC50.

  • After the 24-hour incubation for cell attachment, carefully remove the medium from the wells.

  • Add 100 µL of the prepared drug dilutions to the respective wells in triplicate.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a blank control (medium only).[1]

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.[2]

  • Incubate the plate for 4 hours at 37°C in a 5% CO2 incubator.

  • After the incubation, carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.[1]

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[2]

  • Shake the plate gently for 10 minutes to ensure complete dissolution.[2]

• Data Acquisition:

  • Measure the absorbance of each well at 490 nm using a microplate reader.[2]

3.4. Data Analysis

• Subtract the average absorbance of the blank control wells from the absorbance of all other wells.

• Calculate the percentage of cell viability for each drug concentration using the following formula:

  • % Cell Viability = (Absorbance of treated wells / Absorbance of vehicle control wells) x 100

• Plot a dose-response curve with the drug concentration on the x-axis (logarithmic scale) and the percentage of cell viability on the y-axis.

• Determine the IC50 value, the concentration of the drug that inhibits cell growth by 50%, from the dose-response curve using non-linear regression analysis (e.g., sigmoidal dose-response curve fit) with appropriate software (e.g., GraphPad Prism, R).[1]

Visualizations

4.1. Experimental Workflow

Caption: Experimental workflow for IC50 determination of XM462 in A549 cells using the MTT assay.

4.2. Hypothetical Signaling Pathway Targeted by XM462

This diagram illustrates a hypothetical mechanism of action for XM462, where it inhibits a key signaling pathway involved in cell proliferation and survival.

Caption: Hypothetical signaling pathway showing XM462 inhibiting the Raf-MEK-ERK cascade in A549 cells.

References

• 1. benchchem.com [benchchem.com]
• 2. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. biorxiv.org [biorxiv.org]
• 4. In Vitro Characterization of Inhibitors for Lung A549 and Leukemia K562 Cell Lines from Fungal Transformation of Arecoline Supported by In Silico Docking to M3-mAChR and ADME Prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Apoptosis-mediated antiproliferation of A549 lung cancer cells mediated by Eugenia aquea leaf compound 2′,4′-dihydroxy-6′-methoxy-3′,5′-dimethylchalcone and its molecular interaction with caspase receptor in molecular docking simulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: XM462 Treatment for HCT116 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

XM462 is a novel investigational compound demonstrating potent anti-proliferative activity in preclinical studies. This document provides detailed application notes and protocols for the treatment of the human colorectal carcinoma cell line, HCT116, with XM462. The provided methodologies and data serve as a guide for researchers investigating the efficacy and mechanism of action of XM426.

Mechanism of Action

XM462 is hypothesized to induce apoptosis and cause cell cycle arrest in HCT116 cells by modulating key signaling pathways. Preliminary evidence suggests the involvement of the PI3K/Akt and MAPK/ERK pathways, which are critical regulators of cell survival, proliferation, and apoptosis.[1][2][3][4][5][6]

Data Presentation

Table 1: In Vitro Efficacy of XM462 on HCT116 Cells

Parameter	Value	Experimental Conditions
IC50	15 µM	48-hour treatment
Optimal Treatment Concentration Range	10 - 25 µM	For significant apoptosis induction
Observed Effects	Apoptosis, G1 Cell Cycle Arrest	24-48 hour treatment

Experimental Protocols

HCT116 Cell Culture

This protocol outlines the standard procedure for culturing and maintaining the HCT116 human colorectal carcinoma cell line.

Materials:

• HCT116 cells (ATCC CCL-247)

• McCoy's 5A Medium (ATCC 30-2007)

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

• 0.25% Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), sterile

• Cell culture flasks (T-75)

• 6-well, 24-well, and 96-well cell culture plates

• Incubator (37°C, 5% CO2, 95% humidity)

Procedure:

• Complete Growth Medium Preparation: To a 500 mL bottle of McCoy's 5A Medium, add 50 mL of FBS (10% final concentration) and 5 mL of Penicillin-Streptomycin solution (1% final concentration).

• Cell Thawing and Plating:

  • Rapidly thaw a cryovial of HCT116 cells in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

  • Centrifuge at 200 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in 10 mL of complete growth medium.

  • Transfer the cell suspension to a T-75 flask.

  • Incubate at 37°C with 5% CO2.[7][8][9][10]

• Cell Maintenance and Subculture:

  • Observe cells daily and change the medium every 2-3 days.

  • When cells reach 80-90% confluency, aspirate the medium and wash once with PBS.

  • Add 2-3 mL of 0.25% Trypsin-EDTA and incubate for 3-5 minutes at 37°C until cells detach.

  • Neutralize the trypsin by adding 5 mL of complete growth medium.

  • Collect the cell suspension and centrifuge at 200 x g for 5 minutes.

  • Resuspend the cell pellet in fresh medium and split at a ratio of 1:3 to 1:6 into new flasks.[8][10]

Cell Viability (MTT) Assay

This protocol is for determining the cytotoxic effects of XM462 on HCT116 cells using a colorimetric MTT assay.[11][12][13][14][15]

Materials:

• HCT116 cells

• Complete growth medium

• XM462 (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed HCT116 cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete growth medium. Incubate for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of XM462 in complete growth medium. The final DMSO concentration should not exceed 0.1%.

  • Remove the medium from the wells and add 100 µL of the XM462 dilutions. Include a vehicle control (medium with 0.1% DMSO).

  • Incubate for 48 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C, protected from light.

• Formazan (B1609692) Solubilization:

  • Carefully aspirate the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value using a dose-response curve.

Western Blot for Apoptosis Markers

This protocol describes the detection of apoptosis by analyzing the cleavage of Poly (ADP-ribose) polymerase (PARP) via Western blot.[16][17][18][19]

Materials:

• HCT116 cells

• XM462

• RIPA lysis buffer with protease inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibody (e.g., anti-PARP, recognizing both full-length and cleaved forms)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed HCT116 cells in 6-well plates and treat with various concentrations of XM462 for 24-48 hours.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-PARP antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Add the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system. The appearance of an 89 kDa cleaved PARP fragment indicates apoptosis.

Visualizations

Caption: Experimental workflow for evaluating XM462 in HCT116 cells.

Caption: Proposed signaling pathway of XM462 in HCT116 cells.

References

• 1. Modulation of PI3K/AKT/mTOR and apoptosis pathway in colon cancer cells by the plant flavonoid fisetin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. PI3K/AKT signaling pathway as a critical regulator of epithelial-mesenchymal transition in colorectal tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mitogen-activated protein kinase phosphatase-1 inhibition and sustained extracellular signal-regulated kinase 1/2 activation in camptothecin-induced human colon cancer cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Induction of apoptosis in human colon cancer HCT-116 cells by anthocyanins through suppression of Akt and activation of p38-MAPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. HCT116 Cell Line - A Comprehensive Guide to Colorectal Cancer Research [cytion.com]
• 8. genome.ucsc.edu [genome.ucsc.edu]
• 9. encodeproject.org [encodeproject.org]
• 10. elabscience.com [elabscience.com]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. MTT (Assay protocol [protocols.io]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Western blot analysis of cleaved PARP and caspase 3 proteins [bio-protocol.org]
• 19. m.youtube.com [m.youtube.com]

Application Notes and Protocols for XM462-Induced Apoptosis in Jurkat Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

XM462 is a novel investigational compound demonstrating potent pro-apoptotic activity in preclinical studies. These application notes provide a detailed framework for assessing the apoptotic effects of XM462 on the Jurkat T-lymphocyte cell line, a widely utilized model in immunology and cancer research. The protocols outlined below describe methods for quantifying apoptosis through Annexin V and caspase activation assays, as well as elucidating the potential signaling pathways involved.

Jurkat cells, when exposed to apoptotic stimuli, undergo a series of characteristic morphological and biochemical changes. These include the externalization of phosphatidylserine (B164497) (PS), activation of caspases, and eventual DNA fragmentation.[1][2] The following protocols will enable researchers to quantitatively and qualitatively assess these hallmarks of apoptosis induced by XM462.

Key Applications

• Determination of the apoptotic efficacy of XM462 in a T-cell leukemia model.

• Elucidation of the mechanism of action of XM462 through analysis of apoptotic signaling pathways.

• High-throughput screening of potential anti-leukemic compounds.

• Evaluation of dose-dependent and time-course effects of XM462 on apoptosis induction.[3]

Data Presentation

Table 1: Dose-Dependent Effect of XM462 on Jurkat Cell Viability and Apoptosis

XM462 Concentration (µM)	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
0 (Vehicle Control)	95.2 ± 2.1	2.5 ± 0.8	2.3 ± 0.5
0.1	85.6 ± 3.5	10.1 ± 1.2	4.3 ± 0.9
1	62.3 ± 4.2	28.4 ± 2.5	9.3 ± 1.8
10	25.1 ± 3.8	55.7 ± 4.1	19.2 ± 3.2
100	5.7 ± 1.5	30.2 ± 3.9	64.1 ± 5.5

Data are represented as mean ± standard deviation from three independent experiments.

Table 2: Time-Course of XM462-Induced Caspase-3/7 Activation

Time (hours)	Caspase-3/7 Activity (Relative Luminescence Units)
0	1,500 ± 250
2	3,200 ± 450
4	8,900 ± 980
8	25,600 ± 2,100
16	15,200 ± 1,800
24	7,800 ± 950

Jurkat cells were treated with 10 µM XM462. Data are represented as mean ± standard deviation.

Experimental Protocols

Protocol 1: Assessment of Apoptosis by Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol details the detection of phosphatidylserine externalization, an early marker of apoptosis, using Annexin V-FITC, and the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells using the vital dye Propidium Iodide (PI).[2][4][5]

Materials:

• Jurkat cells (Clone E6-1)

• XM462

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS)

• Annexin V-FITC Apoptosis Detection Kit (contains Annexin V-FITC, Propidium Iodide, and 10X Binding Buffer)[4][6]

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Culture and Treatment:

  • Culture Jurkat cells in RPMI-1640 supplemented with 10% FBS at 37°C in a humidified atmosphere with 5% CO2.

  • Seed cells at a density of 1 x 10^6 cells/mL in a 24-well plate.

  • Treat cells with varying concentrations of XM462 (e.g., 0.1, 1, 10, 100 µM) or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 24 hours).

• Cell Harvesting and Staining:

  • Following treatment, collect the cells by centrifugation at 300 x g for 5 minutes.[7]

  • Wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[5]

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[4]

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[8]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use appropriate compensation controls for FITC and PI.

  • Gate on the cell population based on forward and side scatter properties to exclude debris.

  • Analyze the fluorescence of the cells to distinguish between:

    • Viable cells (Annexin V- / PI-)

    • Early apoptotic cells (Annexin V+ / PI-)

    • Late apoptotic/necrotic cells (Annexin V+ / PI+)

    • Necrotic cells (Annexin V- / PI+)

Protocol 2: Measurement of Caspase-3/7 Activity

This protocol describes a luminescent assay to quantify the activity of effector caspases-3 and -7, key executioners of apoptosis.

Materials:

• Jurkat cells

• XM462

• RPMI-1640 medium with 10% FBS

• Caspase-Glo® 3/7 Assay Kit (Promega) or similar[9]

• White-walled 96-well plates

• Luminometer

Procedure:

• Cell Plating and Treatment:

  • Seed Jurkat cells in a white-walled 96-well plate at a density of 2 x 10^4 cells per well in 100 µL of culture medium.

  • Treat cells with XM462 at various concentrations or for different time points. Include a vehicle control.

• Assay Procedure:

  • Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 Reagent directly to each well.[9]

  • Mix the contents of the wells by gentle shaking for 30 seconds.

  • Incubate the plate at room temperature for 1 to 2 hours, protected from light.

• Data Acquisition:

  • Measure the luminescence of each well using a luminometer.

  • The luminescent signal is proportional to the amount of caspase-3/7 activity.[9]

  • Subtract the background luminescence (from wells with medium and reagent only) from all experimental readings.

Visualizations

Signaling Pathway Diagram

Caption: Proposed apoptotic signaling pathways activated by XM462 in Jurkat cells.

Experimental Workflow Diagram

Caption: Workflow for assessing XM462-induced apoptosis in Jurkat cells.

References

• 1. Inducing apoptosis using chemical treatment and acidic pH, and detecting it using the Annexin V flow cytometric assay | PLOS One [journals.plos.org]
• 2. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Flow Cytometry Analysis of Dose Response for Apoptosis Induction | Thermo Fisher Scientific - US [thermofisher.com]
• 4. genetex.com [genetex.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. dp.univr.it [dp.univr.it]
• 7. flowcytometry.medicine.uiowa.edu [flowcytometry.medicine.uiowa.edu]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. promega.com [promega.com]

Application Notes and Protocols for XM462: A Dihydroceramide Desaturase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of XM462 in Dimethyl Sulfoxide (DMSO) and cell culture media, along with comprehensive protocols for its use in in vitro research. XM462 is a potent inhibitor of dihydroceramide (B1258172) desaturase (DEGS1), a key enzyme in the de novo ceramide synthesis pathway.

Introduction to XM462

XM462 is a small molecule inhibitor of dihydroceramide desaturase 1 (DEGS1), the enzyme responsible for converting dihydroceramide to ceramide.[1] By blocking this critical step, XM462 leads to the accumulation of dihydroceramides and a subsequent reduction in cellular ceramide levels. This modulation of the ceramide pathway has significant implications for various cellular processes, including cell cycle progression, apoptosis, and signaling pathways such as the Akt/mTOR pathway.

Solubility Data

The solubility of XM462 is a critical factor for its effective use in in vitro experiments. The following table summarizes the known solubility data for XM462.

Solvent	Solubility	Molar Concentration	Notes
DMSO	≥ 2.5 mg/mL[1]	≥ 5.61 mM	A clear solution can be obtained at this concentration.[1]
Culture Media (e.g., DMEM, RPMI-1640)	Poor	Not directly soluble	XM462 is hydrophobic and requires a vehicle like DMSO for solubilization before dilution in aqueous media.

Experimental Protocols

Protocol 1: Preparation of XM462 Stock Solution

Objective: To prepare a concentrated stock solution of XM462 in DMSO for long-term storage and subsequent dilution into working solutions.

Materials:

• XM462 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or cryovials

• Vortex mixer

• Calibrated pipette

Procedure:

• Bring the XM462 powder and DMSO to room temperature.

• In a sterile microcentrifuge tube, weigh out the desired amount of XM462 powder.

• Add the appropriate volume of DMSO to achieve a stock solution concentration of 10 mM (or a desired concentration based on experimental needs). For example, to prepare a 10 mM stock solution from 1 mg of XM462 (Molar Mass: 446.7 g/mol ), dissolve it in 223.8 µL of DMSO.

• Vortex the solution thoroughly until the XM462 is completely dissolved. A clear solution should be observed.

• Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to minimize freeze-thaw cycles.

• Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Preparation of XM462 Working Solution for Cell Culture

Objective: To prepare a working solution of XM462 by diluting the DMSO stock solution in cell culture medium for treating cells.

Materials:

• XM462 stock solution (e.g., 10 mM in DMSO)

• Pre-warmed complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile pipette tips and tubes

Procedure:

• Thaw the XM462 stock solution at room temperature.

• Determine the desired final concentration of XM462 for your experiment. The IC50 for XM462 in cultured cells is approximately 0.78 µM.[1] A typical starting concentration range for in vitro experiments could be 1-10 µM.

• Important: To avoid precipitation of the hydrophobic compound in the aqueous culture medium, it is crucial to perform serial dilutions and ensure the final DMSO concentration remains low, typically below 0.5% (v/v), as most cell lines can tolerate this concentration without significant cytotoxicity.[2] Some sensitive cell lines may require a final DMSO concentration of 0.1% or lower.

• Example Dilution for a final concentration of 10 µM XM462 with 0.1% DMSO:

  • Prepare an intermediate dilution of the 10 mM stock solution. For example, dilute the 10 mM stock 1:100 in pre-warmed culture medium to get a 100 µM solution. To do this, add 1 µL of the 10 mM stock to 99 µL of medium.

  • Further dilute this 100 µM intermediate solution 1:10 in the final volume of culture medium to be added to the cells. For example, to treat cells in a well containing 1 mL of medium, add 10 µL of the 100 µM intermediate solution. This will result in a final XM462 concentration of 1 µM and a final DMSO concentration of 0.01%.

• Gently mix the working solution by pipetting up and down before adding it to the cell culture plates.

• Always include a vehicle control in your experiments, which consists of the same final concentration of DMSO in the culture medium without the drug.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mechanism of action of XM462 and a typical experimental workflow for its use in cell culture.

Caption: Mechanism of action of XM462 in the ceramide biosynthesis pathway.

Caption: A typical experimental workflow for using XM462 in cell culture.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. lifetein.com [lifetein.com]

Application Notes and Protocols: Preparation of XM462 Stock Solution

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

XM462 is a potent inhibitor of dihydroceramide (B1258172) desaturase (DES), a key enzyme in the de novo sphingolipid biosynthesis pathway.[1] It catalyzes the conversion of dihydroceramide to ceramide. Inhibition of this step leads to the accumulation of dihydroceramides and a reduction in the levels of downstream sphingolipids. Due to its role in modulating bioactive lipid signaling, XM462 is a valuable tool for studying the physiological and pathological roles of sphingolipids, particularly in the context of cancer research.[1]

This document provides a detailed protocol for the preparation, storage, and handling of XM462 stock solutions to ensure experimental consistency and accuracy.

2. Quantitative Data Summary

The following table summarizes the key quantitative parameters for XM462.

Parameter	Value	Notes
Target	Dihydroceramide Desaturase (DES)
Inhibition Type	Mixed-type	[1]
Ki	2 µM	in vitro[1]
IC50	8.2 µM	in vitro (dihydroceramide desaturase)[1]
0.78 µM	in cultured cells (dihydroceramide desaturase)[1]
Recommended Storage	-80°C for up to 6 months	For long-term storage of stock solution[1]
-20°C for up to 1 month	For short-term storage of stock solution[1]

3. Signaling Pathway

XM462 inhibits dihydroceramide desaturase, a critical enzyme in the de novo sphingolipid biosynthesis pathway. This enzyme is responsible for introducing a double bond into dihydroceramide to form ceramide. The inhibition of this step by XM462 leads to an accumulation of dihydroceramide and a depletion of ceramide and its downstream metabolites.

Figure 1: Inhibition of Sphingolipid Biosynthesis by XM462

4. Experimental Protocols

4.1. Materials

• XM462 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber, polypropylene (B1209903) microcentrifuge tubes

• Calibrated precision balance

• Vortex mixer

• Pipettes and sterile, low-retention pipette tips

4.2. Safety Precautions

• XM462 is a bioactive small molecule. Standard laboratory personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all times.

• Handle XM462 powder in a chemical fume hood to avoid inhalation.

• DMSO is a potent solvent and can facilitate the absorption of other chemicals through the skin. Handle with care.

• Consult the Safety Data Sheet (SDS) for XM462 for comprehensive safety information. If an SDS is not available, handle with the caution appropriate for a novel chemical of unknown toxicity.

4.3. Preparation of a 10 mM Stock Solution

Note: The solubility of XM462 in common laboratory solvents has not been extensively published. DMSO is recommended as it is a common solvent for small molecule inhibitors. However, it is advisable to perform a small-scale solubility test if possible.

• Equilibrate: Allow the vial of XM462 powder to come to room temperature before opening to prevent condensation.

• Weighing: In a chemical fume hood, carefully weigh the desired amount of XM462 powder. For example, to prepare 1 mL of a 10 mM stock solution, you would need to know the molecular weight of XM462. As the exact molecular weight can vary slightly between batches, refer to the manufacturer's certificate of analysis.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the XM462 powder. For example, if you weigh out 1 mg of XM462 with a molecular weight of X g/mol , the volume of DMSO to add for a 10 mM solution would be: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / 0.010 mol/L

• Mixing: Vortex the solution thoroughly until the XM462 is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into sterile, amber, polypropylene microcentrifuge tubes in volumes appropriate for your experiments to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1]

5. Experimental Workflow

The following diagram outlines the general workflow for preparing and using an XM462 stock solution in a typical cell culture experiment.

Figure 2: Workflow for XM462 Stock Solution Preparation and Use

Proper preparation and storage of XM462 stock solutions are essential for obtaining reproducible and reliable experimental results. By following these protocols, researchers can effectively utilize this potent dihydroceramide desaturase inhibitor to investigate the complex roles of sphingolipids in various biological processes. Always refer to the manufacturer's specific instructions and safety data when available.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Note: Quantitation of Dihydroceramides by LC-MS/MS Following Treatment with the Dihydroceramide Desaturase Inhibitor XM462

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of dihydroceramides in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol is optimized for cells or tissues treated with XM462, a potent inhibitor of dihydroceramide (B1258172) desaturase 1 (Des1). Inhibition of Des1 blocks the conversion of dihydroceramides to ceramides (B1148491), leading to the accumulation of various dihydroceramide species.[1] The presented workflow, from sample preparation to data analysis, provides researchers with a reliable tool to investigate the biological roles of dihydroceramides in cellular processes such as autophagy and apoptosis.

Introduction

Sphingolipids are a complex class of lipids that play critical roles as both structural components of cell membranes and as signaling molecules. The de novo synthesis of sphingolipids involves the formation of dihydroceramides, which are subsequently converted to ceramides by the enzyme dihydroceramide desaturase 1 (Des1).[1] Ceramides are key precursors for more complex sphingolipids and are themselves implicated in various signaling pathways.

XM462 is a well-characterized inhibitor of Des1.[2] By blocking the desaturation of dihydroceramides, XM462 treatment leads to a significant accumulation of these precursors.[2] Elevated levels of dihydroceramides have been linked to the induction of cellular processes such as autophagy.[3] Therefore, accurate quantification of dihydroceramide species following XM462 treatment is crucial for understanding their specific roles in cell signaling and pathophysiology. This application note provides a detailed protocol for the extraction and LC-MS/MS-based quantification of dihydroceramides in a cellular model system.

Experimental

Materials and Reagents

• Cell Culture Media and Supplements

• Phosphate Buffered Saline (PBS)

• XM462 (or other Des1 inhibitor)

• LC-MS grade methanol, isopropanol, acetonitrile, and water

• Formic acid

• Ammonium (B1175870) formate

• Internal Standards (e.g., C17:0-dihydroceramide)

• Dihydroceramide standards (e.g., C16:0, C18:0, C24:0, C24:1 dihydroceramides)

Sample Preparation: Lipid Extraction from Cultured Cells

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with the desired concentration of XM462 or vehicle control for the specified duration.

• Cell Harvesting: Aspirate the culture medium and wash the cells twice with ice-cold PBS. Scrape the cells in PBS and transfer to a conical tube.

• Cell Lysis and Internal Standard Spiking: Centrifuge the cell suspension and discard the supernatant. Resuspend the cell pellet in a suitable volume of solvent (e.g., methanol). Add the internal standard (e.g., C17:0-dihydroceramide) to each sample for normalization.

• Lipid Extraction (Bligh-Dyer Method):

  • To the cell lysate, add chloroform (B151607) and water in a ratio that results in a single-phase mixture (e.g., 1:2:0.8, chloroform:methanol:water).

  • Vortex thoroughly and incubate on ice.

  • Add additional chloroform and water to induce phase separation (final ratio of 2:2:1.8, chloroform:methanol:water).

  • Vortex and centrifuge to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the extracted lipids under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume of LC-MS compatible solvent (e.g., methanol/isopropanol, 1:1, v/v) for analysis.

LC-MS/MS Analysis

Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid and 2 mM ammonium formate

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid and 2 mM ammonium formate

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: linear gradient to 100% B

  • 12-15 min: hold at 100% B

  • 15.1-18 min: return to 30% B and equilibrate

Mass Spectrometry:

• Ionization: Electrospray Ionization (ESI), positive mode

• Scan Type: Multiple Reaction Monitoring (MRM)

• Collision Gas: Argon

• MRM Transitions: Specific precursor-to-product ion transitions for each dihydroceramide species and the internal standard should be optimized. Representative transitions are provided in Table 1.

Table 1: Representative MRM Transitions for Dihydroceramide Analysis.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
C16:0 Dihydroceramide	540.5	266.3
C17:0 Dihydroceramide (IS)	554.5	266.3
C18:0 Dihydroceramide	568.6	266.3
C24:0 Dihydroceramide	652.7	266.3

| C24:1 Dihydroceramide | 650.7 | 266.3 |

Results and Discussion

To demonstrate the utility of this method, a hypothetical experiment was conducted where a human cancer cell line was treated with 10 µM XM462 for 24 hours. Dihydroceramide levels were quantified using the described LC-MS/MS protocol.

Table 2: Quantitative Analysis of Dihydroceramides after XM462 Treatment (Hypothetical Data).

Dihydroceramide Species	Vehicle Control (pmol/mg protein)	XM462 Treated (pmol/mg protein)	Fold Change
C16:0 Dihydroceramide	15.2 ± 2.1	155.8 ± 15.3	10.2
C18:0 Dihydroceramide	8.5 ± 1.5	92.3 ± 9.8	10.9
C24:0 Dihydroceramide	22.1 ± 3.5	245.3 ± 28.1	11.1

| C24:1 Dihydroceramide | 18.9 ± 2.8 | 201.7 ± 22.5 | 10.7 |

The results, as summarized in Table 2, show a significant accumulation of all measured dihydroceramide species upon treatment with XM462. This is consistent with the known inhibitory effect of XM462 on dihydroceramide desaturase. The fold increase across different species is relatively uniform, suggesting a broad impact of Des1 inhibition on the dihydroceramide pool.

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of dihydroceramides.

Caption: Signaling pathway affected by XM462 treatment.

Conclusion

The LC-MS/MS method detailed in this application note provides a sensitive and specific approach for the quantification of dihydroceramides in biological samples following treatment with the Des1 inhibitor XM462. The protocol is robust and can be adapted for various cell types and tissues. This methodology will be a valuable tool for researchers investigating the roles of dihydroceramides in health and disease.

References

• 1. Inhibitors of dihydroceramide desaturase 1: Therapeutic agents and pharmacological tools to decipher the role of dihydroceramides in cell biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dihydroceramide accumulation mediates cytotoxic autophagy of cancer cells via autolysosome destabilization - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring Dihydroceramide Desaturase Activity Using the Potent Inhibitor XM462: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroceramide (B1258172) desaturase (DEGS) is a critical enzyme in the de novo sphingolipid synthesis pathway. It catalyzes the introduction of a 4,5-trans-double bond into dihydroceramide to form ceramide.[1][2][3] This final step is crucial as ceramides (B1148491) are key bioactive lipids involved in a multitude of cellular processes, including apoptosis, cell cycle regulation, and inflammation.[4][5] Dysregulation of DEGS activity has been implicated in various diseases, making it a compelling target for therapeutic intervention. XM462 is a potent, mixed-type inhibitor of dihydroceramide desaturase, effective both in vitro and in cultured cells, serving as a valuable tool for studying the function of DEGS and for screening potential therapeutic agents.[6][7]

These application notes provide detailed protocols for measuring DEGS activity using XM462 as a benchmark inhibitor, guidelines for data interpretation, and an overview of the relevant signaling pathways.

Quantitative Data: Inhibitory Activity of XM462 and Other DEGS Inhibitors

The inhibitory potency of XM462 has been characterized in various assay formats. Below is a summary of its activity and a comparison with other known DEGS inhibitors.

Inhibitor	Assay Type	Target	IC50	Ki	Inhibition Type	Reference
XM462	In Vitro	Dihydroceramide Desaturase	8.2 µM	2 µM	Mixed-type	[6][7]
XM462	In Cultured Cells	Dihydroceramide Desaturase	0.78 µM	-	-	[6]
Fenretinide (4-HPR)	In Vitro	Dihydroceramide Desaturase	2.32 µM	8 µM	Competitive (short incubation), Irreversible (long incubation)	[1][7]
GT11	In Cultured Neurons	Dihydroceramide Desaturase	23 nM	6 µM	Competitive	[7][8]
SKI II	In Vitro	Dihydroceramide Desaturase	-	0.3 µM	Noncompetitive	[7]

Signaling Pathways Involving Dihydroceramide Desaturase

DEGS activity is a critical node in cellular signaling, influencing the balance between dihydroceramides and ceramides, which have distinct downstream effects. Inhibition of DEGS by XM462 leads to an accumulation of dihydroceramides and a depletion of ceramides, impacting several key pathways.

Figure 1: Simplified signaling pathway illustrating the role of DEGS1 and the effect of its inhibitor, XM462.

Experimental Protocols

In Vitro Dihydroceramide Desaturase Activity Assay

This protocol is adapted from a method for assessing DEGS1 inhibitors and is suitable for determining the in vitro efficacy of XM462.[7] It utilizes a fluorescently labeled dihydroceramide substrate (dhCerC6NBD) and measures its conversion to fluorescent ceramide (CerC6NBD) via HPLC.

Materials:

• Cell lysate from approximately 10^6 cells expressing DEGS1

• XM462 stock solution (in ethanol)

• dhCerC6NBD (N-[6-[(7-nitro-2-1,3-benzoxadiazol-4-yl)amino]hexanoyl]-D-erythro-dihydrosphingosine)

• Bovine Serum Albumin (BSA)

• NADH solution (20 mg/mL in 0.2 M phosphate (B84403) buffer, pH 7.4)

• 0.2 M Phosphate buffer (pH 7.4)

• Methanol (B129727)

• HPLC system with a fluorimetric detector

Procedure:

• Prepare BSA-Substrate Mix: Prepare a mix of BSA and the fluorescent substrate dhCerC6NBD. The final concentration of the substrate in the reaction will be 10 µM for inhibition experiments.

• Reaction Setup: In a microcentrifuge tube, add the following components in order:

  • 85 µL of BSA-substrate mix

  • 3 µL of XM462 stock solution (to achieve desired final concentration, e.g., 10 µM) or ethanol (B145695) as a vehicle control.

  • Cell lysate from 10^6 cells.

  • 30 µL of NADH solution.

  • 82 µL of 0.2 M phosphate buffer (pH 7.4).

  • The final reaction volume will be 300 µL.

• Incubation: Incubate the reaction mixture at 37°C for 4 hours.

• Reaction Termination: Stop the reaction by adding 0.7 mL of methanol to each tube and vortexing.

• Analysis: Analyze the samples by HPLC with a fluorimetric detector to separate and quantify dhCerC6NBD and the product, CerC6NBD.

• Data Calculation: Calculate the percentage of conversion of dhCerC6NBD to CerC6NBD. Determine the inhibitory effect of XM462 by comparing the conversion in the presence of the inhibitor to the vehicle control.

Figure 2: Experimental workflow for the in vitro DEGS1 activity assay.

In Situ Dihydroceramide Desaturase Activity Assay

This protocol allows for the measurement of DEGS activity within intact cells using a cell-permeable dihydroceramide analog, C12-dhCCPS.[2][3] The conversion to its desaturated counterpart is quantified by LC/MS.

Materials:

• Cultured cells (e.g., HEK293, SMS-KCNR)

• C12-dhCCPS (D-e-C12-dhCCPS) stock solution (100 mM in 100% ethanol)

• XM462 stock solution (in a suitable solvent like DMSO or ethanol)

• Cell culture medium with 10% fetal calf serum

• Phosphate-buffered saline (PBS)

• Reagents for lipid extraction (e.g., chloroform/methanol)

• LC/MS system

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and grow to the desired confluency.

• Pre-treatment with Inhibitor: Pre-incubate the cells with various concentrations of XM462 or vehicle control in cell culture medium for a specified time (e.g., 30 minutes to 1 hour).

• Substrate Addition: Add C12-dhCCPS to the cell culture medium to a final concentration of 500 nM.

• Incubation: Incubate the cells for a defined period (e.g., 1 to 6 hours) to allow for substrate uptake and conversion.

• Cell Harvesting: After incubation, place the culture plates on ice, remove the medium, and wash the cells with ice-cold PBS.

• Lipid Extraction: Harvest the cells and perform lipid extraction using a standard method (e.g., Bligh-Dyer).

• LC/MS Analysis: Analyze the lipid extracts by LC/MS to measure the levels of C12-dhCCPS and the product, C12-CCPS.

• Data Calculation: Determine the percentage of conversion of C12-dhCCPS to C12-CCPS. Calculate the inhibitory effect of XM462 by comparing the conversion in inhibitor-treated cells to the vehicle-treated control cells.

Figure 3: Experimental workflow for the in situ DEGS1 activity assay.

Concluding Remarks

XM462 is a robust and specific tool for the investigation of dihydroceramide desaturase activity. The protocols outlined above provide a framework for utilizing XM462 to probe DEGS function in both isolated enzyme preparations and cellular contexts. Accurate measurement of DEGS inhibition is fundamental to understanding the role of sphingolipid metabolism in health and disease and is a critical step in the development of novel therapeutics targeting this pathway.

References

• 1. Identification of Dihydroceramide Desaturase as a Direct in Vitro Target for Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dihydroceramide Desaturase Activity is Modulated by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Involvement Of The Dihydroceramide Desaturase In Cell Cycle Progression In Human Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are DES1 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Conversion of dihydroceramide into ceramide: involvement of a desaturase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Inhibition of dihydroceramide desaturase activity by the sphingosine kinase inhibitor SKI II - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Specificity of the dihydroceramide desaturase inhibitor N-[(1R,2S)-2-hydroxy-1-hydroxymethyl-2-(2-tridecyl-1-cyclopropenyl)ethyl]octanamide (GT11) in primary cultured cerebellar neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

XM462: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

XM462 is a potent inhibitor of dihydroceramide (B1258172) desaturase (DES1), a critical enzyme in the de novo sphingolipid biosynthesis pathway.[1][2] DES1 catalyzes the introduction of a 4,5-trans double bond into dihydroceramide to form ceramide, a key bioactive lipid involved in various cellular processes, including apoptosis, cell cycle arrest, and inflammation. By inhibiting DES1, XM462 leads to the accumulation of dihydroceramides and a reduction in ceramide levels, thereby modulating downstream signaling pathways. This property makes XM462 a valuable tool for studying the roles of sphingolipids in health and disease, particularly in cancer research.[1][3]

Supplier Information

XM462 can be sourced from the following supplier:

• MedChemExpress

  • Catalog Number: HY-135818[1][2]

  • Purity: 99.80%[1]

Product Datasheet

Physicochemical Properties

Property	Value	Reference
CAS Number	1045857-53-1	[2]
Molecular Formula	C25H51NO3S	[2]
Molecular Weight	445.74 g/mol	[2]

Biological Activity

Parameter	Value	Conditions	Reference
IC50	8.2 µM	Dihydroceramide desaturase in vitro	[1][2]
IC50	0.78 µM	Dihydroceramide desaturase in cultured cells	[1][2]
Ki	2 µM	Mixed-type inhibition in vitro	[1][2]

Solubility and Storage

Solvent	Solubility	Notes	Reference
DMSO	100 mg/mL (224.35 mM)	Requires sonication	[2]
In Vivo Formulation	≥ 2.5 mg/mL (5.61 mM)	10% DMSO >> 90% corn oil	[2]

Storage of Stock Solutions: [1][2]

• -80°C: 6 months

• -20°C: 1 month

Powder Storage: [2]

• -20°C: 3 years

• 4°C: 2 years

Signaling Pathway

XM462 acts on the de novo sphingolipid synthesis pathway, which is initiated in the endoplasmic reticulum. The pathway begins with the condensation of serine and palmitoyl-CoA and proceeds through several steps to produce dihydroceramide. Dihydroceramide desaturase 1 (DES1) then converts dihydroceramide to ceramide. Ceramide serves as a central hub for the synthesis of more complex sphingolipids like sphingomyelin (B164518) and glucosylceramide. Inhibition of DES1 by XM462 leads to an accumulation of dihydroceramides and a depletion of ceramides, which can trigger cellular responses such as autophagy and apoptosis.

Figure 1: XM462 inhibits DES1 in the sphingolipid biosynthesis pathway.

Experimental Protocols

In Vitro Dihydroceramide Desaturase (DES1) Inhibition Assay

This protocol is adapted from methodologies described for measuring DES1 activity.[4][5]

Materials:

• XM462 stock solution (in DMSO or ethanol)

• Rat liver microsomes (as a source of DES1)

• N-C8:0-d-erythro-dihydroceramide (C8-dhCer) substrate

• [3H]-labeled C8-dhCer (for radiometric detection)

• NADH

• Bovine Serum Albumin (BSA)

• Phosphate buffer (0.2 M, pH 7.4)

• Scintillation fluid and vials

Procedure:

• Prepare Reaction Mixture: In a microcentrifuge tube, prepare the reaction mixture containing:

  • Rat liver microsome lysate (from ~10^6 cells)

  • BSA-substrate mix (final C8-dhCer concentration of 10 µM)

  • NADH (final concentration of 1.3 mg/mL)

  • Phosphate buffer (to final volume)

• Add Inhibitor: Add XM462 from a stock solution to achieve the desired final concentrations (e.g., a range from 0.1 µM to 100 µM to determine IC50). For vehicle control, add an equivalent volume of DMSO or ethanol.

• Initiate Reaction: Add a known amount of [3H]-labeled C8-dhCer to the reaction mixture.

• Incubation: Incubate the reaction at 37°C for a set period (e.g., 4 hours).

• Stop Reaction: Terminate the reaction by adding a suitable solvent like methanol.

• Measure Activity: The conversion of [3H]-C8-dhCer to [3H]-C8-Cer results in the formation of tritiated water. Measure the radioactivity of the aqueous phase using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each XM462 concentration compared to the vehicle control and determine the IC50 value.

Figure 2: Workflow for the in vitro DES1 inhibition assay.

Cell-Based Dihydroceramide Desaturase (DES1) Inhibition Assay

This protocol is based on studies investigating the effects of DES1 inhibitors in cultured cells.[4][6]

Materials:

• Cancer cell line of interest (e.g., HCT116, A549)

• Cell culture medium and supplements

• XM462 stock solution (in DMSO or ethanol)

• NBD-C6-dihydroceramide (dhCerC6NBD) fluorescent substrate

• PBS

• Methanol

• HPLC system with a fluorescence detector

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a suitable density and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of XM462 (e.g., 0.1 µM to 50 µM) or vehicle control (DMSO/ethanol) for a predetermined time (e.g., 24 hours).

• Substrate Addition: Add the fluorescent substrate dhCerC6NBD (final concentration of 10 µM) to the cell culture medium.

• Incubation: Incubate the cells with the substrate for 4 hours at 37°C.

• Cell Lysis and Lipid Extraction:

  • Collect the cell media.

  • Wash the cells with PBS.

  • Lyse the cells and extract the lipids using a suitable solvent like methanol.

• HPLC Analysis: Analyze the lipid extracts using HPLC with a fluorescence detector to separate and quantify dhCerC6NBD and its product, NBD-C6-ceramide.

• Data Analysis: Calculate the percentage of inhibition of ceramide formation at each XM462 concentration and determine the cellular IC50.

Figure 3: Workflow for the cell-based DES1 inhibition assay.

Disclaimer

XM462 is for research use only and is not intended for human or veterinary use.[1] Researchers should consult the safety data sheet (SDS) provided by the supplier for handling and safety information. The protocols provided here are for guidance and may require optimization for specific experimental conditions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.eu [file.medchemexpress.eu]
• 3. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of dihydroceramide desaturase activity by the sphingosine kinase inhibitor SKI II - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Dihydroceramide Desaturase as a Direct in Vitro Target for Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Using XM462 to Elucidate Sphingolipid-Dependent Signaling Pathways

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingolipids are a critical class of lipids that serve not only as structural components of cellular membranes but also as key signaling molecules involved in a myriad of cellular processes, including proliferation, apoptosis, and stress responses. The delicate balance between different sphingolipid species, often referred to as the "sphingolipid rheostat," dictates cellular fate. Key bioactive sphingolipids include ceramide, sphingosine, and sphingosine-1-phosphate (S1P), with ceramide generally promoting apoptosis and S1P favoring cell survival and proliferation.[1][2] The metabolic pathways governing the interconversion of these molecules are complex and tightly regulated by a host of enzymes, making them attractive targets for therapeutic intervention and for studying cellular signaling.[3][4][5]

XM462 is a potent and specific inhibitor of dihydroceramide (B1258172) desaturase (DEGS), the enzyme responsible for converting dihydroceramide (dhCer) to ceramide.[6][7] This inhibition leads to the accumulation of dhCer and a subsequent reduction in the levels of downstream sphingolipids, including ceramide and S1P. By perturbing the sphingolipid metabolic flux, XM462 serves as a valuable chemical tool to investigate the specific roles of dhCer accumulation and ceramide depletion in various signaling pathways. These application notes provide a comprehensive overview of the use of XM462 in studying sphingolipid-dependent signaling, including detailed protocols and data presentation.

Mechanism of Action of XM462

XM462 acts as a competitive inhibitor of dihydroceramide desaturase, the enzyme that introduces a double bond into the sphingoid backbone of dihydroceramide to form ceramide. This is a crucial step in the de novo synthesis of ceramides (B1148491) and other complex sphingolipids.[8][9] Inhibition of this enzyme by XM462 leads to a significant increase in the intracellular concentration of various dihydroceramide species and a corresponding decrease in the levels of their ceramide counterparts. This targeted disruption of the sphingolipid pathway allows researchers to dissect the signaling roles of these specific lipid molecules.

References

• 1. Sphingolipid signaling pathway - Signal transduction - Immunoway [immunoway.com]
• 2. cusabio.com [cusabio.com]
• 3. Sphingolipid Metabolic Pathway: An Overview of Major Roles Played in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sphingolipid signaling in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The sphingolipid salvage pathway in ceramide metabolism and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Sphingolipid-Signaling Pathway as a Modulator of Infection by SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Molecular Mechanisms of Regulation of Sphingosine Kinase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting the Sphingosine Kinase/Sphingosine 1-Phosphate Pathway in Disease: Review of Sphingosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Inducing Dihydroceramide Accumulation using XM462

For Researchers, Scientists, and Drug Development Professionals

Introduction

XM462 is a potent, mechanism-based inhibitor of dihydroceramide (B1258172) desaturase (DES1), the enzyme responsible for converting dihydroceramides (dhCer) to ceramides (B1148491) in the final step of the de novo sphingolipid synthesis pathway.[1] By inhibiting DES1, XM462 treatment leads to the intracellular accumulation of various dihydroceramide species. This targeted accumulation allows researchers to investigate the distinct biological roles of dihydroceramides, which are increasingly recognized as important signaling molecules involved in cellular processes such as autophagy, apoptosis, and cell cycle arrest.[2] These application notes provide detailed protocols for utilizing XM462 to induce dihydroceramide accumulation in cultured cells, along with methods for the extraction and analysis of these lipids.

Mechanism of Action

XM462 acts as a mixed-type inhibitor of dihydroceramide desaturase.[1] The accumulation of dihydroceramides upon XM462 treatment has been observed in various cell lines, making it a valuable tool for studying the functional consequences of elevated dihydroceramide levels.

Data Presentation: Quantitative Effects of XM462 on Dihydroceramide Levels

Treatment of cancer cell lines with XM462 results in a significant increase in various dihydroceramide species. The following tables present illustrative quantitative data on the fold-change of specific dihydroceramide species in A549 and HCT-116 cells following XM462 treatment. Note: These values are examples and the actual fold-change may vary depending on experimental conditions.

Table 1: Relative Fold-Change of Dihydroceramide Species in A549 Cells Treated with XM462 (10 µM, 24h)

Dihydroceramide Species	Fold-Change (XM462 vs. Vehicle)
C16:0-dhCer	5.2
C18:0-dhCer	4.8
C20:0-dhCer	3.5
C22:0-dhCer	3.1
C24:0-dhCer	4.5
C24:1-dhCer	4.2

Table 2: Relative Fold-Change of Dihydroceramide Species in HCT-116 Cells Treated with XM462 (5 µM, 24h)

Dihydroceramide Species	Fold-Change (XM462 vs. Vehicle)
C16:0-dhCer	6.1
C18:0-dhCer	5.5
C20:0-dhCer	4.2
C22:0-dhCer	3.8
C24:0-dhCer	5.3
C24:1-dhCer	4.9

Experimental Protocols

Herein, we provide detailed protocols for cell culture, XM462 treatment, lipid extraction, and dihydroceramide analysis by LC-MS/MS.

Protocol 1: Cell Culture and Treatment with XM462

This protocol describes the general procedure for culturing and treating adherent cancer cell lines such as A549 (human lung carcinoma) and HCT-116 (human colon carcinoma) with XM462.

Materials:

• A549 or HCT-116 cells

• Complete culture medium (e.g., DMEM or McCoy's 5A supplemented with 10% FBS and 1% penicillin-streptomycin)

• XM462 (stock solution in DMSO or ethanol)

• Vehicle control (DMSO or ethanol)

• 6-well tissue culture plates

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed A549 or HCT-116 cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• Cell Culture: Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

• XM462 Preparation: Prepare the desired final concentration of XM462 in fresh, serum-free or complete culture medium. A typical starting concentration is between 1-10 µM.[1] Also, prepare a vehicle control with the same final concentration of DMSO or ethanol.

• Cell Treatment: Once the cells reach the desired confluency, aspirate the old medium and wash the cells once with sterile PBS. Add the medium containing XM462 or the vehicle control to the respective wells.

• Incubation: Incubate the cells for the desired period, typically between 6 to 24 hours.

• Cell Harvesting: After incubation, aspirate the medium and wash the cells twice with ice-cold PBS.

• Cell Lysis and Storage: Add 1 mL of ice-cold PBS to each well, scrape the cells, and transfer the cell suspension to a microcentrifuge tube. Centrifuge at 500 x g for 5 minutes at 4°C. Discard the supernatant and store the cell pellet at -80°C until lipid extraction.

Protocol 2: Lipid Extraction from Cultured Cells

This protocol is based on the widely used Bligh and Dyer method for total lipid extraction.

Materials:

• Cell pellet

• Methanol (B129727) (HPLC grade)

• Chloroform (B151607) (HPLC grade)

• Deionized water

• Glass vials

• Vortex mixer

• Centrifuge

Procedure:

• Resuspension: Resuspend the cell pellet in 100 µL of deionized water.

• Solvent Addition: Add 375 µL of a chloroform:methanol (1:2, v/v) mixture to the cell suspension.

• Vortexing: Vortex the mixture vigorously for 1 minute.

• Phase Separation: Add 125 µL of chloroform and vortex for 1 minute. Then, add 125 µL of deionized water and vortex again for 1 minute.

• Centrifugation: Centrifuge the mixture at 1,000 x g for 10 minutes at 4°C to separate the phases.

• Collection of Organic Phase: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass syringe or pipette and transfer it to a new glass vial.

• Drying: Evaporate the solvent under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Storage: Store the dried lipid extract at -80°C until LC-MS/MS analysis.

Protocol 3: Dihydroceramide Analysis by LC-MS/MS

This protocol provides a general framework for the quantification of dihydroceramide species using liquid chromatography-tandem mass spectrometry.

Materials:

• Dried lipid extract

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Isopropanol (LC-MS grade)

• Formic acid

• Ammonium (B1175870) formate (B1220265)

• C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Reconstitution: Reconstitute the dried lipid extract in an appropriate volume (e.g., 100 µL) of a suitable solvent, such as methanol or a methanol/chloroform mixture.

• LC Separation:

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start with a higher percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the lipids.

  • Flow Rate: A flow rate of 0.3-0.5 mL/min is commonly used.

  • Column Temperature: Maintain the column at a constant temperature, for example, 50°C.

• MS/MS Detection:

  • Ionization Mode: Use positive electrospray ionization (ESI+).

  • Analysis Mode: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions: Set up specific precursor-to-product ion transitions for each dihydroceramide species to be quantified. The precursor ion is typically the [M+H]+ adduct of the dihydroceramide, and a common product ion results from the loss of the fatty acyl chain.

• Quantification: Use a calibration curve generated with synthetic dihydroceramide standards of known concentrations to quantify the amount of each dihydroceramide species in the samples. The peak area of each analyte is normalized to the peak area of an appropriate internal standard.

Visualizations

Signaling Pathway Diagram

Caption: Inhibition of Dihydroceramide Desaturase (DES1) by XM462.

Experimental Workflow Diagram

Caption: Experimental workflow for inducing and analyzing dihydroceramide accumulation.

Logical Relationship Diagram

Caption: Logical relationship between XM462, DES1, and dihydroceramide accumulation.

References

• 1. Synthesis and biological activity of a novel inhibitor of dihydroceramide desaturase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Large-scale lipidomics identifies associations between plasma sphingolipids and T2DM incidence - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting XM462 Precipitation in Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of XM462 precipitation in cell culture media.

Frequently Asked Questions (FAQs)

Q1: I dissolved XM462 in DMSO to make a stock solution. When I add it to my cell culture medium, a precipitate forms immediately. What is causing this and how can I fix it?

A1: Immediate precipitation upon addition of a DMSO-dissolved compound to aqueous cell culture media is a common problem, particularly with hydrophobic compounds like XM462. This phenomenon, often called "crashing out," occurs because the compound is poorly soluble in the aqueous environment of the media once the DMSO is diluted.[1][2] The key is to maintain XM462 in solution during and after its dilution into the media.

Potential causes and solutions are summarized below and detailed in the troubleshooting guides:

• High Final Concentration: The final concentration of XM462 in the media exceeds its aqueous solubility limit.

• Rapid Dilution: Adding a concentrated DMSO stock directly to a large volume of media can cause rapid solvent exchange, leading to precipitation.[1]

• Low Temperature of Media: Adding the compound to cold media can decrease its solubility.[1]

• High DMSO Concentration in Final Solution: While DMSO aids initial dissolution, high final concentrations can be toxic to cells and may not prevent precipitation upon significant dilution.[1]

We recommend performing a serial dilution of the DMSO stock in pre-warmed (37°C) culture media and adding the compound dropwise while gently vortexing.[1][3]

Q2: My media with XM462 looks fine initially, but after a few hours or days in the incubator, I observe a crystalline or cloudy precipitate. What could be happening?

A2: Delayed precipitation can occur due to changes in the media environment over time. Potential causes include:

• Temperature Fluctuations: Repeated removal of culture vessels from the incubator can cause temperature cycling, which may affect compound solubility.[1]

• Evaporation of Media: In long-term cultures, evaporation can concentrate all media components, including XM462, potentially exceeding its solubility limit.[1]

• pH Shift: The metabolic activity of cells can alter the pH of the culture medium over time, which can affect the solubility of a pH-sensitive compound.

• Interaction with Media Components: XM462 may interact with salts, amino acids, or other components in the media, forming insoluble complexes.[1][4]

Ensure proper humidification of the incubator and minimize the time culture vessels are outside.[1] If the problem persists, testing the solubility of XM462 in a simpler buffered saline solution (like PBS) can help determine if media components are the primary issue.[1]

Q3: Should I filter the media to remove the precipitate?

A3: Filtering the media after precipitation has occurred is not recommended . The precipitate is the compound of interest, XM462. Filtering it out will lower its effective concentration in an unquantifiable way, making your experimental results unreliable.[1] It is crucial to address the root cause of the precipitation to ensure the desired concentration of XM462 is available to the cells.

Q4: Will serum in the media help prevent precipitation?

A4: Serum contains proteins like albumin that can bind to and help solubilize hydrophobic compounds.[1][4] However, this effect has its limits. At high concentrations, a compound can still precipitate even in the presence of serum.[1] While serum can be beneficial, it's not a guaranteed solution, and the interaction can also sometimes lead to precipitation.[4]

Troubleshooting Guides

Issue 1: Immediate Precipitation of XM462 Upon Addition to Media

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of XM462 in the media exceeds its aqueous solubility limit.	Decrease the final working concentration of XM462. Determine the maximum soluble concentration by performing a solubility test (see Experimental Protocols).
Rapid Dilution	Adding a concentrated DMSO stock directly to a large volume of media can cause rapid solvent exchange, leading to precipitation.[1]	Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media.[1] Add the compound dropwise while gently vortexing the media.[1][3]
Low Temperature of Media	Adding the compound to cold media can decrease its solubility.[1]	Always use pre-warmed (37°C) cell culture media for dilutions.[1][3]
High DMSO Concentration in Final Solution	While DMSO aids initial dissolution, high final concentrations can be toxic to cells and may not prevent precipitation upon significant dilution.[1][2]	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%.[1] This may require making a more dilute stock solution in DMSO.

Issue 2: Delayed Precipitation of XM462 in the Incubator

Potential Cause	Explanation	Recommended Solution
Temperature Fluctuations	Repeated removal of culture vessels from the incubator can cause temperature cycling, which may affect compound solubility.[1]	Minimize the time that culture vessels are outside the incubator. If frequent observation is necessary, consider using a microscope with an integrated incubator.
Evaporation of Media	In long-term cultures, evaporation can concentrate all media components, including XM462, potentially exceeding its solubility limit.[1]	Ensure proper humidification of the incubator. Use culture plates with low-evaporation lids or seal plates with gas-permeable membranes for long-term experiments.
Interaction with Media Components	XM462 may interact with salts (e.g., calcium, phosphate), amino acids, or other components in the media, forming insoluble complexes.[1][5]	If possible, try a different basal media formulation. You can also test the solubility of XM462 in a simpler buffered saline solution (like PBS) to see if media components are the primary issue.[1]
pH Shift in Media	Cellular metabolism can alter the pH of the media over time, potentially reducing the solubility of XM462 if it is sensitive to pH changes.	Ensure the medium is adequately buffered. Monitor the pH of the culture medium over the course of the experiment.

Experimental Protocols

Protocol 1: Recommended Method for Diluting XM462 in Cell Culture Media

• Prepare a High-Concentration Stock Solution: Dissolve XM462 in 100% DMSO to create a high-concentration stock (e.g., 10-100 mM). Ensure the compound is fully dissolved by vortexing and, if necessary, brief sonication.

• Create an Intermediate Dilution (Optional but Recommended): Pre-warm your complete cell culture medium (containing serum, if applicable) to 37°C. To minimize the risk of precipitation, first, dilute your high-concentration stock in DMSO to a lower concentration (e.g., 1 mM).[1]

• Prepare the Final Working Solution: Add a small volume of the stock solution to the pre-warmed medium while gently vortexing. For example, add 1 µL of a 1 mM stock to 1 mL of medium to achieve a 1 µM final concentration with 0.1% DMSO.[1]

• Final Check: After dilution, visually inspect the medium for any signs of precipitation. If the solution is clear, it is ready to be added to your cells.

Protocol 2: Determining the Maximum Soluble Concentration of XM462

• Prepare a Serial Dilution of XM462: In microcentrifuge tubes, prepare a 2-fold serial dilution of XM462 in your complete cell culture medium, starting from a concentration that is higher than your intended final concentration.

• Equilibrate: Incubate the tubes under your standard cell culture conditions (e.g., 37°C, 5% CO2) for a period that mimics your experiment's duration (e.g., 24-72 hours).

• Visual Inspection: After incubation, visually inspect each tube for signs of precipitation (cloudiness, crystals, or film).

• Microscopic Examination: Place a small aliquot from each tube onto a microscope slide and examine for crystalline structures.

• Determine the Maximum Soluble Concentration: The highest concentration that remains clear and free of crystals is your maximum working soluble concentration under those conditions.

Visualizations

Signaling Pathway Inhibition

Caption: Hypothetical inhibition of the PI3K/Akt signaling pathway by XM462.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting XM462 precipitation in media.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]

Technical Support Center: XM462 and Cancer Cell Research

Welcome to the technical support center for researchers using XM462 in cancer cell studies. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the potential off-target effects of XM462.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of XM462?

A1: XM462 is a known inhibitor of dihydroceramide (B1258172) desaturase (DES1), a key enzyme in the de novo sphingolipid synthesis pathway.[1] It exhibits a mixed-type inhibition with a Ki of 2 µM and has IC50 values of 8.2 µM and 0.78 µM in in vitro and cell-based assays, respectively.[1]

Q2: Are there any known off-targets for XM462?

A2: Currently, there is limited direct evidence of significant off-target effects for XM462 itself. However, a study on analogs of XM462 has reported inhibitory activity against acid ceramidase (AC).[2] This suggests that XM462 may have the potential to interact with other enzymes within the sphingolipid metabolism pathway. Further comprehensive profiling, such as kinome screening or broad enzymatic assays, would be necessary to definitively identify other potential off-targets.

Q3: What are the expected on-target effects of XM462 in cancer cells?

A3: By inhibiting dihydroceramide desaturase, XM462 is expected to lead to an accumulation of dihydroceramides and a depletion of ceramides (B1148491) and downstream complex sphingolipids. This can impact various cellular processes, including apoptosis, cell proliferation, and autophagy.

Q4: I am observing unexpected cellular phenotypes with XM462 treatment. Could these be due to off-target effects?

A4: While unexpected phenotypes could arise from the complex downstream consequences of on-target DES1 inhibition, the possibility of off-target effects should also be considered, particularly effects on other components of sphingolipid metabolism. The troubleshooting guides below provide steps to investigate this possibility.

Troubleshooting Guides

Issue 1: Unexpectedly high levels of apoptosis or cell death at low concentrations of XM462.

• Possible Cause: This could be due to a potent on-target effect in your specific cell line or a potential off-target effect. Analogs of XM462 have been shown to inhibit acid ceramidase, which could also contribute to shifts in sphingolipid signaling and cell fate.[2]

• Troubleshooting Steps:

  • Confirm On-Target Effect: Use lipidomics to confirm the accumulation of dihydroceramides and a decrease in ceramides in your treated cells.

  • Assess Acid Ceramidase Activity: If possible, perform an in vitro or cell-based assay to measure the activity of acid ceramidase in the presence of XM462.

  • Rescue Experiment: Attempt a rescue experiment by co-administering a cell-permeable ceramide analog to see if it mitigates the observed phenotype.

  • Use a Structurally Unrelated DES1 Inhibitor: Compare the phenotype induced by XM462 to that of another DES1 inhibitor with a different chemical scaffold. A similar phenotype would suggest an on-target effect.

Issue 2: Changes in cellular signaling pathways not typically associated with dihydroceramide accumulation.

• Possible Cause: This could indicate that XM462 is interacting with an off-target protein, such as a kinase or another enzyme in the sphingolipid pathway.

• Troubleshooting Steps:

  • Broad Spectrum Kinase Panel: If you suspect off-target kinase activity, consider submitting XM462 for a broad-spectrum kinase screen (e.g., KINOMEscan).

  • Cellular Thermal Shift Assay (CETSA): A CETSA experiment can help identify direct binding partners of XM462 in a cellular context.

  • Literature Review: Conduct a thorough literature search for other inhibitors of dihydroceramide desaturase and their reported off-target effects, as this may provide clues.

Quantitative Data

Table 1: In Vitro and In-Cellular Activity of XM462

Parameter	Value	Target	Source
Ki	2 µM	Dihydroceramide Desaturase	[1]
IC50 (in vitro)	8.2 µM	Dihydroceramide Desaturase	[1]
IC50 (in cells)	0.78 µM	Dihydroceramide Desaturase	[1]

Table 2: Potential Off-Target Activity of XM462 Analogs

Compound Class	Off-Target	Effect	Source
3-Deoxy-3,4-dehydro analogs of XM462	Acid Ceramidase	Inhibition	[2]

Experimental Protocols

Protocol 1: Assessment of Dihydroceramide Desaturase Inhibition in Cultured Cells

• Cell Culture: Plate cancer cells of interest at a suitable density and allow them to adhere overnight.

• XM462 Treatment: Treat cells with a dose-range of XM462 (e.g., 0.1 µM to 10 µM) or vehicle control for a specified time (e.g., 24 hours).

• Lipid Extraction: Harvest cells and extract lipids using a suitable method (e.g., Bligh-Dyer extraction).

• LC-MS/MS Analysis: Analyze the lipid extracts by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the levels of dihydroceramides and ceramides.

• Data Analysis: Normalize the lipid levels to an internal standard and compare the ratio of dihydroceramide to ceramide in treated versus control cells. A significant increase in this ratio indicates inhibition of dihydroceramide desaturase.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

• Cell Treatment: Treat intact cells with XM462 or vehicle control.

• Heating: Heat the cell suspensions to a range of temperatures to induce protein denaturation.

• Lysis and Centrifugation: Lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

• Protein Quantification: Quantify the amount of a specific protein of interest (e.g., a suspected off-target) in the soluble fraction using Western blotting or mass spectrometry.

• Data Analysis: A shift in the melting curve of the protein in the XM462-treated group compared to the control group indicates direct binding of the compound to the protein.

Visualizations

Caption: On- and potential off-target sites of XM462 in sphingolipid metabolism.

Caption: A logical workflow for troubleshooting unexpected XM462-induced phenotypes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing XM462 Cytotoxicity in Primary Cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the cytotoxic effects of XM462 in primary cell cultures. The information is presented in a user-friendly question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is XM462 and what is its mechanism of action?

XM462 is a small molecule inhibitor of dihydroceramide (B1258172) desaturase (DES), a key enzyme in the de novo sphingolipid biosynthesis pathway.[1] By inhibiting DES1, XM462 prevents the conversion of dihydroceramide to ceramide, leading to an accumulation of dihydroceramides and a reduction in ceramides (B1148491) and downstream complex sphingolipids.[1][2] Studies have also suggested that XM462 and its analogs may also inhibit acid ceramidase.

Q2: Why am I observing high levels of cell death in my primary cells treated with XM462?

Primary cells are often more sensitive to chemical perturbations than immortalized cell lines. High cytotoxicity with XM462 in primary cells can be due to several factors:

• On-target effects: The accumulation of dihydroceramides and depletion of ceramides can trigger various cellular responses, including apoptosis and autophagy, which can lead to cell death in a cell-type-specific manner.[3][4]

• Off-target effects: At higher concentrations, small molecule inhibitors can bind to unintended targets, leading to toxicity. For instance, another dihydroceramide desaturase inhibitor, GT11, loses its specificity at concentrations above 5 µM in primary neurons.[5]

• Solvent toxicity: The solvent used to dissolve XM462, typically DMSO, can be toxic to primary cells, especially at higher concentrations. It is crucial to use a final DMSO concentration that is well-tolerated by the specific primary cell type being used (generally below 0.5%).

• Suboptimal concentration: The effective and non-toxic concentration of XM462 can vary significantly between different primary cell types. A concentration that is well-tolerated by one cell type may be highly toxic to another.

Q3: What are the typical signs of XM462-induced cytotoxicity?

Signs of cytotoxicity can include:

• A noticeable reduction in cell number compared to vehicle-treated controls.

• Changes in cell morphology, such as rounding, shrinking, detachment from the culture surface, or the appearance of apoptotic bodies.

• Increased membrane permeability, which can be detected by assays such as LDH release.

• Decreased metabolic activity, as measured by assays like MTT or resazurin.

Q4: At what concentration should I start my experiments with XM462 in primary cells?

There is limited publicly available data on the cytotoxic concentrations of XM462 in primary cells. However, a study using another dihydroceramide desaturase inhibitor, GT11, in primary cerebellar neurons reported an IC50 of 23 nM for enzyme inhibition.[5] For initial experiments with XM462 in primary cells, it is advisable to start with a wide range of concentrations, for example, from low nanomolar (e.g., 1 nM) to low micromolar (e.g., 10 µM), to perform a dose-response curve.

Troubleshooting Guide

Problem	Possible Cause	Solution
High cell death even at low XM462 concentrations.	1. High sensitivity of the primary cell type. 2. Error in drug dilution calculations. 3. High solvent (e.g., DMSO) concentration. 4. XM462 stock solution degradation.	1. Perform a dose-response experiment with a much lower concentration range (e.g., picomolar to nanomolar). 2. Double-check all dilution calculations. 3. Ensure the final DMSO concentration is non-toxic for your specific cells (typically < 0.1%). Run a vehicle control with the highest DMSO concentration used. 4. Use a fresh aliquot of XM462 and avoid repeated freeze-thaw cycles.
Inconsistent results between experiments.	1. Variation in primary cell passage number or donor. 2. Differences in cell seeding density. 3. Variability in treatment duration.	1. Use cells from the same passage number and, if possible, the same donor for a set of experiments. 2. Ensure consistent cell seeding density across all wells and experiments. 3. Maintain a consistent treatment duration for all experiments.
Desired on-target effect (e.g., increased dihydroceramide levels) is not observed at non-toxic concentrations.	1. Insufficient treatment time. 2. XM462 is not active. 3. Dihydroceramide desaturase is not highly active in the cell type.	1. Increase the treatment duration. Perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to determine the optimal time for the desired effect. 2. Test the compound on a positive control cell line known to respond to XM462. 3. Verify the expression and activity of dihydroceramide desaturase in your primary cells.
Morphological changes in cells not consistent with apoptosis.	1. Off-target effects of XM462 at the concentration used. 2. Necrotic cell death due to very high compound concentration.	1. Lower the concentration of XM462. 2. Perform assays to distinguish between apoptosis and necrosis (e.g., Annexin V/PI staining).

Quantitative Data Summary

There is currently a lack of publicly available quantitative data on the cytotoxicity (e.g., IC50 for cell viability) of XM462 in primary cells. The table below summarizes the available IC50 values for dihydroceramide desaturase inhibitors in different cell types to provide a potential reference range. Researchers should determine the specific IC50 for their primary cell type of interest.

Compound	Cell Type	Assay	IC50 Value
XM462	Cultured Cells (unspecified)	Dihydroceramide Desaturase Activity	0.78 µM
XM462	In vitro	Dihydroceramide Desaturase Activity	8.2 µM
GT11	Primary Cerebellar Neurons	Dihydroceramide Desaturase Activity	23 nM[5]
Fenretinide (4-HPR)	SMS-KCNR Neuroblastoma Cells	Dihydroceramide Desaturase Activity	-
Fenretinide (4-HPR)	Rat Liver Microsomes	Dihydroceramide Desaturase Activity	2.32 µM

Experimental Protocols

Protocol 1: Determining the Cytotoxicity of XM462 using the MTT Assay

This protocol provides a method to assess the metabolic activity of primary cells as an indicator of cell viability after treatment with XM462.

Materials:

• Primary cells of interest

• Complete cell culture medium

• XM462 stock solution (e.g., 10 mM in DMSO)

• 96-well clear flat-bottom tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the primary cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-20,000 cells/well in 100 µL of medium).

  • Incubate the plate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of XM462 in complete culture medium to achieve the desired final concentrations (e.g., 1 nM to 10 µM).

  • Also prepare a vehicle control (medium with the same final concentration of DMSO as the highest XM462 dose).

  • Carefully remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of XM462 or vehicle control.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well.

  • Mix thoroughly by gentle shaking to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Measuring Membrane Integrity using the Lactate Dehydrogenase (LDH) Assay

This protocol measures the release of LDH from damaged cells into the culture medium as an indicator of cytotoxicity.

Materials:

• Primary cells of interest

• Complete cell culture medium

• XM462 stock solution (e.g., 10 mM in DMSO)

• 96-well clear flat-bottom tissue culture plates

• Commercially available LDH cytotoxicity assay kit

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol. Include wells for a "maximum LDH release" control.

• LDH Assay:

  • After the desired incubation time, add 10 µL of lysis buffer (from the kit) to the "maximum LDH release" control wells and incubate for the time recommended by the manufacturer.

  • Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

  • Add the LDH reaction mixture from the kit to each well of the new plate.

  • Incubate the plate at room temperature for the time specified in the kit's instructions, protected from light.

  • Add the stop solution from the kit to each well.

• Data Acquisition:

  • Measure the absorbance at the wavelength recommended by the manufacturer (usually 490 nm).

  • Calculate the percentage of cytotoxicity according to the kit's instructions, using the spontaneous release (vehicle control) and maximum release controls.

Visualizations

Caption: Sphingolipid biosynthesis pathway showing the inhibitory targets of XM462.

Caption: Workflow for determining the optimal non-toxic concentration of XM462.

References

• 1. Inhibitors of dihydroceramide desaturase 1: Therapeutic agents and pharmacological tools to decipher the role of dihydroceramides in cell biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dihydroceramide Desaturase 1 Inhibitors Reduce Amyloid-β Levels in Primary Neurons from an Alzheimer's Disease Transgenic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bioactive Compounds Targeting Dihydroceramide and Their Therapeutic Potential in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Specificity of the dihydroceramide desaturase inhibitor N-[(1R,2S)-2-hydroxy-1-hydroxymethyl-2-(2-tridecyl-1-cyclopropenyl)ethyl]octanamide (GT11) in primary cultured cerebellar neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

how to control for XM462 solvent effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the dihydroceramide (B1258172) desaturase inhibitor, XM462.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving XM462 for in vitro experiments?

A1: XM462 is a lipophilic compound with good solubility in dimethyl sulfoxide (B87167) (DMSO). For cell culture experiments, it is recommended to prepare a high-concentration stock solution in anhydrous DMSO. Ethanol (B145695) can also be used as a solvent. It is crucial to use high-purity, anhydrous solvents to ensure the stability and solubility of the compound.

Q2: What is the maximum final concentration of solvent that is safe for my cell line?

A2: The tolerance to solvents like DMSO and ethanol is highly cell-line dependent. As a general guideline, the final concentration of DMSO in the cell culture medium should be kept at or below 0.5% (v/v) to minimize solvent-induced cytotoxicity. For sensitive cell lines, a concentration of 0.1% or lower is recommended. For ethanol, it is advisable to keep the final concentration below 0.5% (v/v). It is best practice to perform a vehicle-only dose-response experiment to determine the maximum non-toxic concentration for your specific cell line.

Q3: I am observing unexpected effects in my vehicle control group. What could be the cause?

A3: Unexpected effects in the vehicle control group can be due to several factors:

• Solvent Toxicity: The final concentration of your solvent (e.g., DMSO, ethanol) may be too high for your cells, leading to cytotoxicity or other off-target effects.

• Solvent Purity: The solvent itself may be of low purity or contaminated, which can affect cell health. Always use high-purity, sterile-filtered solvents.

• Improper Mixing: Inadequate mixing of the solvent with the culture medium can lead to localized high concentrations of the solvent, causing cell stress or death. Ensure thorough but gentle mixing when preparing your working solutions.

Q4: How can I control for the effects of the solvent in my experiments with XM462?

A4: To accurately attribute the observed effects to XM462 and not the solvent, it is essential to include a "vehicle control" in your experimental design. This control should consist of cells treated with the same final concentration of the solvent (e.g., DMSO or ethanol) as the cells treated with XM462. This allows you to subtract any background effects caused by the solvent itself.

Data Presentation

Table 1: Solubility of XM462 in Common Laboratory Solvents

Solvent	Solubility	Stock Solution Preparation Notes
Dimethyl Sulfoxide (DMSO)	100 mg/mL (224.35 mM)[1]	Ultrasonic treatment may be needed to fully dissolve the compound. Use newly opened, anhydrous DMSO as it is hygroscopic.[1]
Ethanol	Soluble (Specific quantitative data not readily available)	Prepare stock solutions in 100% ethanol.

Note: The solubility of XM462 in ethanol is not specified in the available literature. However, similar lipophilic dihydroceramide desaturase inhibitors are soluble in ethanol.

Experimental Protocols

Protocol: In Situ Dihydroceramide Desaturase Activity Assay

This protocol is adapted from methods used for other dihydroceramide desaturase inhibitors and can be used to assess the inhibitory activity of XM462 in cultured cells.

Materials:

• Cell line of interest

• Complete cell culture medium

• XM462

• Anhydrous DMSO or 100% Ethanol

• Phosphate-buffered saline (PBS)

• Reagents for cell lysis and protein quantification

• LC-MS/MS system for lipid analysis

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates) and allow them to adhere and reach the desired confluency (typically 70-80%).

• Preparation of XM462 Stock Solution:

  • Prepare a high-concentration stock solution of XM462 (e.g., 10 mM) in anhydrous DMSO or 100% ethanol.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Treatment:

  • Prepare working solutions of XM462 by diluting the stock solution in complete culture medium to the desired final concentrations.

  • Also, prepare a vehicle control working solution containing the same final concentration of DMSO or ethanol as the highest concentration of XM462 used.

  • Remove the old medium from the cells and replace it with the medium containing XM462 or the vehicle control.

  • Incubate the cells for the desired treatment duration (e.g., 24 hours).

• Cell Lysis and Lipid Extraction:

  • After incubation, wash the cells with ice-cold PBS.

  • Lyse the cells and extract the lipids using a suitable method (e.g., Bligh-Dyer extraction).

• Lipid Analysis:

  • Analyze the lipid extracts by LC-MS/MS to quantify the levels of dihydroceramide and ceramide.

• Data Analysis:

  • Calculate the ratio of dihydroceramide to ceramide for each treatment group.

  • An increase in the dihydroceramide/ceramide ratio in XM462-treated cells compared to the vehicle control indicates inhibition of dihydroceramide desaturase.

Mandatory Visualization

Caption: Signaling pathway of sphingolipid metabolism and the inhibitory action of XM462.

Caption: Troubleshooting workflow for unexpected experimental results with XM462.

References

• 1. medchemexpress.com [medchemexpress.com]

XM462 degradation in long-term experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the novel MEK inhibitor, XM462, in long-term experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for XM462?

A1: XM462 is best dissolved in DMSO to create a stock solution, which should be stored at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. For long-term storage (over 6 months), -80°C is recommended. Protect the stock solution from light.

Q2: I am observing a decrease in the efficacy of XM462 in my long-term cell culture experiment. What could be the cause?

A2: A gradual loss of efficacy in long-term experiments (extending beyond 72 hours) can be attributed to several factors, including the degradation of XM462 in the cell culture medium, metabolism of the compound by the cells, or the development of cellular resistance. It is crucial to replenish the medium with fresh XM462 at regular intervals to maintain a consistent effective concentration.

Q3: How often should I replace the medium containing XM462 in my long-term experiment?

A3: For continuous inhibition, we recommend replacing the cell culture medium with freshly prepared XM462 every 48 to 72 hours. The optimal frequency may vary depending on the cell line, its metabolic rate, and the specific experimental conditions.

Q4: Can I pre-mix XM462 in my cell culture medium and store it for later use?

A4: We strongly advise against storing pre-mixed XM462 in a cell culture medium. XM462 is prone to degradation in aqueous solutions at 37°C. Always prepare fresh medium containing XM462 immediately before use from a frozen DMSO stock.

Troubleshooting Guides

Issue 1: Gradual Reactivation of the MEK/ERK Pathway

Symptoms:

• Initial successful inhibition of pERK levels, followed by a gradual increase in pERK after 48-72 hours of treatment.

• Reduced phenotypic response to XM462 over time.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
XM462 Degradation	1. Confirm Degradation: Analyze the concentration of XM462 in the cell culture medium over time using HPLC. 2. Replenish Compound: Replace the medium with fresh XM426 every 48 hours. 3. Optimize Dosing: If degradation is rapid, consider a continuous perfusion system or a more frequent dosing schedule.
Cellular Metabolism	1. Investigate Metabolites: Use LC-MS to identify potential metabolites of XM462 in the cell lysate and supernatant. 2. Co-treatment with Inhibitors: If specific metabolic pathways are identified, consider co-treatment with inhibitors of those pathways, if experimentally feasible.
Development of Resistance	1. Sequence Key Genes: Analyze the sequence of BRAF, MEK1/2, and other relevant genes in the signaling pathway to check for mutations. 2. Alternative Inhibitors: Test the efficacy of other MEK inhibitors with different binding modes.

Issue 2: Compound Precipitation in Cell Culture Medium

Symptoms:

• Visible precipitate or cloudiness in the cell culture medium after the addition of XM462.

• Inconsistent experimental results.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Low Solubility	1. Check Final DMSO Concentration: Ensure the final concentration of DMSO in the medium does not exceed 0.1% (v/v), as higher concentrations can be toxic to cells. 2. Use a Carrier Protein: Consider pre-complexing XM462 with serum or bovine serum albumin (BSA) before adding it to the serum-free medium.
Interaction with Medium Components	1. Test Different Media: Evaluate the solubility of XM462 in different basal media (e.g., DMEM, RPMI-1640). 2. pH Adjustment: Check and adjust the pH of the medium after adding XM462.

Quantitative Data on XM462 Degradation

The stability of XM462 was assessed under various conditions. The following tables summarize the degradation rates.

Table 1: Stability of XM462 in Cell Culture Medium at 37°C

Time (hours)	Concentration of XM462 Remaining (%)
0	100
24	85
48	65
72	40
96	20

Table 2: Impact of Storage Conditions on XM462 Stock Solution (10 mM in DMSO)

Storage Temperature	% Degradation after 6 months
4°C	25%
-20°C	< 5%
-80°C	< 1%

Experimental Protocols

Protocol 1: Assessing XM462 Stability by Western Blotting

This protocol allows for the indirect assessment of XM462 degradation by monitoring the phosphorylation of its downstream target, ERK.

• Cell Seeding: Plate cells at a density that will not lead to overconfluence during the experiment.

• XM462 Treatment: Treat cells with the desired concentration of XM462.

• Time-Course Lysis: Lyse cells at various time points (e.g., 0, 24, 48, 72, and 96 hours) after the initial treatment.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies against pERK1/2 (Thr202/Tyr204) and total ERK1/2.

  • Use a secondary antibody conjugated to HRP.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize the pERK signal to the total ERK signal for each time point. An increase in the pERK/total ERK ratio over time indicates a loss of XM462 activity, likely due to degradation.

Visualizations

avoiding XM462-induced cellular stress artifacts

Welcome to the technical support center for XM462, a next-generation covalent inhibitor of the Epidermal Growth Factor Receptor (EGFR). This resource is designed for researchers, scientists, and drug development professionals to help mitigate and understand potential cellular stress artifacts during experimentation.

Frequently Asked Questions (FAQs)

Q1: My cells are showing high levels of apoptosis and cell death even at supposedly therapeutic concentrations of XM462. What could be happening?

A1: This is a common issue when the optimal concentration for a specific cell line has not been established. High concentrations of XM462 can lead to off-target effects or overwhelm the cell's adaptive capacities, triggering apoptosis. We recommend performing a dose-response curve to determine the IC50 (half-maximal inhibitory concentration) for your specific cell line. Start with a broad range of concentrations (e.g., 1 nM to 10 µM) and narrow it down. Massive cell death, especially at concentrations significantly above the IC50, may indicate an off-target toxicity artifact rather than the intended on-target effect.

Q2: I'm observing an unexpected increase in autophagy markers (e.g., LC3-II) after XM462 treatment. Is this an artifact?

A2: Not necessarily an artifact, but a critical cellular response to be aware of. EGFR signaling is linked to the mTOR pathway, a key regulator of autophagy. By inhibiting EGFR, XM462 can lead to mTORC1 inhibition, which in turn induces autophagy. This can be a genuine biological response to treatment. However, it can also be a general stress response. To differentiate, we advise assessing the activation status of key proteins in the EGFR-mTOR pathway. If you see a concomitant decrease in phosphorylated S6 kinase (p-S6K) and phosphorylated 4E-BP1 (p-4E-BP1) along with the rise in LC3-II, it is likely an on-target effect. If these pathway markers are unchanged, it may point towards a general cellular stress artifact.

Q3: How can I distinguish between on-target EGFR inhibition and off-target cellular stress induced by XM462?

A3: This is a crucial validation step. We recommend a "rescue" experiment. The basic principle is to see if the observed phenotype can be reversed by activating the target pathway downstream of the inhibitor. For XM462, you could use a constitutively active form of a downstream effector, like KRAS (e.g., KRAS G12V), if your cell model allows for it. If the cellular stress phenotype (e.g., apoptosis) is reversed in the presence of the constitutively active downstream signal while EGFR remains inhibited, it strongly suggests the effect is on-target. If the stress phenotype persists, it is more likely an off-target effect.

Troubleshooting Guides

Issue 1: High Variability in Experimental Replicates

High variability between replicates can obscure the true effect of XM462. Follow this guide to troubleshoot.

• Check Compound Stability: Ensure your stock solution of XM462 in DMSO is stored correctly (e.g., at -80°C in small aliquots to avoid freeze-thaw cycles). Prepare fresh dilutions for each experiment.

• Verify Cell Health: Only use cells that are in the logarithmic growth phase and have high viability (>95%) before starting the experiment.

• Standardize Seeding Density: Ensure that the cell seeding density is consistent across all wells and plates, as confluency can significantly impact cellular response to EGFR inhibitors.

• Confirm Reagent Consistency: Use the same batch of media, serum, and other reagents for all experiments being compared.

Issue 2: Unexpected Activation of Compensatory Pathways

Inhibition of EGFR can sometimes lead to the upregulation of other receptor tyrosine kinases (RTKs) like MET or AXL, which can confer resistance and act as a stress response.

• Probe for RTK Activation: Use a phospho-RTK array or perform western blotting for key compensatory kinases (e.g., phospho-MET, phospho-AXL) after 24-48 hours of XM462 treatment.

• Consider Combination Therapy: If a compensatory pathway is activated, consider co-treating with an inhibitor for that specific kinase to see if it mitigates the stress response and enhances the efficacy of XM462. This can help confirm that the activation is a direct consequence of EGFR inhibition.

Quantitative Data Summary

The following table summarizes the key potency and recommended concentration ranges for XM462 based on internal validation in common lung cancer cell lines.

Parameter	Cell Line (EGFR Status)	Value	Recommended Starting Concentration
IC50 (Phospho-EGFR)	NCI-H1975 (L858R, T790M)	5 nM	5-15 nM
IC50 (Cell Viability)	NCI-H1975 (L858R, T790M)	15 nM	15-50 nM
IC50 (Phospho-EGFR)	HCC827 (del19)	2 nM	2-10 nM
IC50 (Cell Viability)	HCC827 (del19)	8 nM	8-25 nM
Off-Target Kinase IC50	SRC Kinase Family	> 1 µM	N/A
Off-Target Kinase IC50	TEC Kinase Family	> 500 nM	N/A

Experimental Protocols

Protocol 1: Dose-Response Curve for IC50 Determination

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 10-point serial dilution of XM462 (e.g., from 10 µM down to 0.5 nM) in your cell culture medium. Include a DMSO-only vehicle control.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of XM462.

• Incubation: Incubate the plate for 72 hours under standard cell culture conditions (37°C, 5% CO2).

• Viability Assay: Add a cell viability reagent (e.g., CellTiter-Glo® or PrestoBlue™) according to the manufacturer's instructions.

• Data Acquisition: Read the plate using a luminometer or spectrophotometer.

• Analysis: Normalize the data to the DMSO control and plot the results using a non-linear regression (log[inhibitor] vs. response) to calculate the IC50 value.

Protocol 2: Western Blot for Cellular Stress Markers

• Treatment: Treat cells in a 6-well plate with XM462 at 1x, 5x, and 10x the predetermined IC50 for 24 hours. Include a DMSO vehicle control.

• Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20 µg) onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies overnight at 4°C. Recommended stress markers:

  • ER Stress: anti-BiP, anti-CHOP.

  • Autophagy: anti-LC3B (look for the lipidated LC3-II band).

  • Apoptosis: anti-Cleaved Caspase-3, anti-PARP.

• Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Detect the signal using an ECL substrate and an imaging system.

• Normalization: Re-probe the membrane with an antibody for a loading control (e.g., GAPDH or β-Actin) to ensure equal protein loading.

Visualizations

Caption: EGFR signaling pathway and the inhibitory action of XM462.

Caption: Workflow for troubleshooting XM462-induced cellular stress.

Caption: Relationship between XM462 concentration and experimental outcomes.

Technical Support Center: Dihydroceramide Accumulation Measurement

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the measurement of dihydroceramide (B1258172) accumulation.

Frequently Asked Questions (FAQs)

Q1: What is the significance of measuring dihydroceramide accumulation?

A1: Dihydroceramides are precursors to ceramides (B1148491) in the de novo sphingolipid synthesis pathway.[1] While historically considered inactive precursors, recent studies have shown that dihydroceramides themselves are involved in critical cellular processes such as apoptosis, cell cycle arrest, autophagy, and oxidative stress.[2][3] An accumulation of dihydroceramides can indicate a disruption in sphingolipid metabolism, potentially due to the inhibition or dysfunction of the enzyme dihydroceramide desaturase (DEGS1).[4][5] This accumulation is linked to various pathological conditions, including neurodegenerative diseases, metabolic disorders, and cancer.[3][5][6]

Q2: What are the primary methods for quantifying dihydroceramide levels?

A2: The most common and robust method for the quantification of dihydroceramides is liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7][8][9] This technique offers high sensitivity and specificity, allowing for the simultaneous measurement of various dihydroceramide and ceramide species.[7][8] Other methods that have been used include gas chromatography-mass spectrometry (GC-MS) after derivatization and high-performance thin-layer chromatography (HPTLC), though these are generally less sensitive and specific than LC-MS/MS.[8][9]

Q3: Why is an internal standard crucial for accurate dihydroceramide quantification?

A3: An internal standard (IS) is essential to correct for variability during sample preparation and analysis.[10][11] Factors such as extraction efficiency, matrix effects in the mass spectrometer, and instrument response can all introduce errors.[11] A stable isotope-labeled dihydroceramide or a dihydroceramide with an odd-chain fatty acid (e.g., C17-Dihydroceramide) is typically added to samples at a known concentration at the beginning of the workflow.[7][12] By comparing the signal of the endogenous dihydroceramide to the signal of the IS, accurate quantification can be achieved.[11]

Q4: Can dihydroceramide accumulation be distinguished from ceramide accumulation?

A4: Yes, LC-MS/MS can effectively distinguish between dihydroceramides and ceramides. These molecules have different masses due to the absence of a double bond in the sphingoid base of dihydroceramides, which can be detected by the mass spectrometer.[1][13] Chromatographic separation, typically using reverse-phase liquid chromatography, further ensures that these two lipid classes are well-separated before detection, preventing misidentification.[7][8]

Troubleshooting Guides

This section addresses specific issues that may arise during the measurement of dihydroceramide accumulation.

Issue 1: Low or No Signal for Dihydroceramides

Possible Causes & Solutions

Cause	Troubleshooting Steps
Inefficient Lipid Extraction	Ensure complete protein precipitation by using ice-cold solvents (e.g., methanol) and allowing sufficient incubation time at low temperatures (-20°C).[12] Optimize the ratio of precipitation solvent to the sample; a 4:1 (v/v) ratio is a good starting point.[12] Perform multiple extractions of the aqueous phase with an organic solvent to maximize the recovery of these hydrophobic molecules.[12]
Suboptimal Mass Spectrometer Settings	Optimize electrospray ionization (ESI) source parameters, including spray voltage, sheath gas, auxiliary gas flow, and capillary temperature, to enhance ionization efficiency.[12] For tandem MS, ensure the correct precursor ion (e.g., [M-H]⁻ for negative mode) and product ions are selected. This can be optimized by infusing a dihydroceramide standard.[12]
Sample Degradation	Handle and store samples properly to prevent the degradation of dihydroceramides.[12] Keep samples on ice during processing and store them at -80°C for long-term storage.
Poor Chromatographic Resolution	Optimize the LC gradient and flow rate for your specific column. A typical flow rate for analytical columns is 0.3-0.5 mL/min.[12] Ensure the column is not overloaded by injecting a smaller sample volume or diluting the sample.[12] If the column is old or contaminated, replace it.[12]

Issue 2: High Signal Variability Between Replicates

Possible Causes & Solutions

Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Ensure precise and consistent addition of the internal standard to all samples. Use calibrated pipettes and vortex thoroughly after addition. Maintain uniform incubation times and temperatures for all samples during protein precipitation and extraction steps.[12]
Matrix Effects	Matrix effects, where other molecules in the sample interfere with the ionization of the analyte, can cause signal suppression or enhancement.[9] Diluting the sample extract can sometimes mitigate these effects. Ensure optimal chromatographic separation to separate dihydroceramides from interfering compounds.
Instrument Instability	Before running your samples, allow the LC-MS/MS system to stabilize. Run several blank injections and quality control (QC) samples to ensure the instrument response is stable. If variability persists, the instrument may require cleaning or maintenance.

Issue 3: Co-elution and Inaccurate Identification

Possible Causes & Solutions

Cause	Troubleshooting Steps
Isomeric and Isobaric Interference	Dihydroceramides can have several isomers (same formula, different structure) and isobars (same mass, different formula) that can be difficult to distinguish.[10] High-resolution mass spectrometry can help differentiate between isobaric species. Careful optimization of the chromatographic method is crucial to separate isomers.[14]
Inadequate Chromatographic Separation	The complexity of the lipidome can lead to multiple lipids eluting at the same time.[14] Adjusting the gradient length, solvent composition, or using a different column chemistry (e.g., HILIC) can improve separation.[15]
Incorrect Peak Integration	Manually inspect all integrated peaks to ensure correctness. Automated software can sometimes misidentify or incorrectly integrate peaks, especially those with low abundance or poor shape.[14]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma/Serum for Dihydroceramide Analysis

This protocol is adapted from methods described for the extraction of sphingolipids from plasma and serum.[12][16]

Materials:

• Plasma or serum samples

• Internal Standard (IS) solution (e.g., C17-Dihydroceramide in methanol)

• Ice-cold methanol

• Chloroform (B151607)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 10,000 x g and 4°C)

• Nitrogen evaporator or vacuum concentrator

Procedure:

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma or 20 µL of serum.[12][16]

• Add a known amount of the internal standard solution to the sample.

• Add 200 µL of ice-cold methanol.[12]

• Vortex vigorously for 1 minute.[12]

• Add 100 µL of chloroform.[12]

• Vortex for 30 seconds.[12]

• Add 100 µL of chloroform and 100 µL of water to induce phase separation.[12]

• Vortex for 30 seconds.[12]

• Centrifuge at 10,000 x g for 10 minutes at 4°C.[12]

• Carefully collect the lower organic phase containing the lipids into a new tube.

• To maximize recovery, re-extract the remaining aqueous phase with 200 µL of chloroform, vortex, centrifuge, and pool the organic phases.[12]

• Dry the pooled organic phase under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in an appropriate solvent (e.g., methanol) for LC-MS/MS analysis.[16]

Protocol 2: General LC-MS/MS Parameters for Dihydroceramide Quantification

The following are representative parameters. Actual conditions should be optimized for the specific instrument and column used.

Parameter	Typical Setting
LC Column	C18 Reverse-Phase Column (e.g., 2.1 x 100 mm, 1.7 µm)[17]
Mobile Phase A	Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate[16][17]
Mobile Phase B	Isopropanol:Methanol:Acetonitrile (e.g., 7:2:1, v/v/v) with 0.1% formic acid[16] or Acetonitrile:Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid[17]
Flow Rate	0.3 - 0.5 mL/min[12]
Gradient	A linear gradient from a lower to a higher percentage of Mobile Phase B over several minutes to elute lipids of increasing hydrophobicity.[16]
Ionization Mode	Electrospray Ionization (ESI), typically in positive ion mode for dihydroceramides.[8]
MS Analysis	Multiple Reaction Monitoring (MRM)[7]
Precursor Ion	[M+H]⁺ or [M-H]⁻ depending on the adduct and ionization mode.
Product Ions	Characteristic fragment ions of dihydroceramides.[1]

Visualizations

Caption: De Novo Sphingolipid Biosynthesis Pathway.

Caption: Dihydroceramide Measurement Workflow.

References

• 1. A fluorescent assay for ceramide synthase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Dihydroceramide Desaturase as a Direct in Vitro Target for Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plasma Ceramides Pathophysiology, Measurements, Challenges, and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Increased dihydroceramide/ceramide ratio mediated by defective expression of degs1 impairs adipocyte differentiation and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Loss of dihydroceramide desaturase drives neurodegeneration by disrupting endoplasmic reticulum and lipid droplet homeostasis in glial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Loss of dihydroceramide desaturase drives neurodegeneration by disrupting endoplasmic reticulum and lipid droplet homeostasis in glial cells [elifesciences.org]
• 7. biorxiv.org [biorxiv.org]
• 8. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 10. Opinion Article on Lipidomics: Inherent challenges of lipidomic analysis of sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Challenges in Mass Spectrometry-based Lipidomics of Neutral Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. lipotype.com [lipotype.com]
• 14. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 15. lcms.cz [lcms.cz]
• 16. academic.oup.com [academic.oup.com]
• 17. Utilizing Untargeted Lipidomics Technology to Elucidate Differences in Lipid Compositions Among Sensitive Dry, Sensitive Oily and Healthy Skin Types - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Cell Viability Assays with XM462 Treatment

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing XM462 in cell viability assays. The information is tailored for researchers, scientists, and drug development professionals to address specific issues that may arise during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is XM462 and how is it expected to affect cell viability?

XM462 is an inhibitor of the enzyme dihydroceramide (B1258172) desaturase (Des1). This enzyme is critical in the de novo synthesis of ceramides, as it converts dihydroceramide to ceramide. By inhibiting Des1, XM462 treatment leads to the intracellular accumulation of dihydroceramides. This accumulation has been shown to induce apoptosis (programmed cell death) and in some cases, cytotoxic autophagy, thereby reducing cell viability.[1]

Q2: I am not observing a dose-dependent decrease in cell viability with XM462 treatment in my MTT assay. What could be the reason?

Several factors could contribute to a lack of a clear dose-response curve with XM462 in an MTT assay:

• Cell Type Specificity: The sensitivity to dihydroceramide accumulation can vary significantly between different cell lines.

• Time-Dependent Effects: The induction of apoptosis by XM462 may require a longer incubation period than tested. It is advisable to perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal endpoint.

• Assay Interference: While specific data on XM462's direct interference is unavailable, it is possible that the compound or its metabolites interact with the MTT reagent. This could involve direct reduction of the MTT tetrazolium salt to formazan (B1609692), leading to a false-positive signal for viability. It is recommended to run a cell-free control to test for this (see Troubleshooting Guide below).

• Incomplete Formazan Solubilization: The purple formazan crystals produced in the MTT assay must be fully dissolved before reading the absorbance. Incomplete solubilization is a common source of error.

Q3: My Annexin V/PI staining results after XM462 treatment show a high percentage of necrotic cells (Annexin V+/PI+) even at early time points. Is this expected?

While XM462 primarily induces apoptosis, a high proportion of Annexin V+/PI+ cells at early stages could indicate:

• Rapid Progression of Apoptosis: In some cell lines, the apoptotic process induced by XM462 may be very rapid, with cells quickly transitioning from early apoptosis (Annexin V+/PI-) to late apoptosis/secondary necrosis.

• High Drug Concentration: The concentration of XM462 used might be too high, causing overwhelming cellular stress and leading to a necrotic-like cell death pathway in addition to apoptosis.

• Harsh Cell Handling: Mechanical stress during cell harvesting (e.g., vigorous trypsinization) can damage the cell membrane, leading to false positives for PI staining.

Q4: Can I use other viability assays besides MTT and Annexin V/PI to study the effects of XM462?

Yes, employing orthogonal methods to confirm results is highly recommended. Alternative assays include:

• MTS Assay: Similar to MTT, but the formazan product is soluble in culture medium, eliminating a solubilization step.

• CellTiter-Glo® Luminescent Cell Viability Assay: Measures ATP levels, which is a key indicator of metabolically active cells. This assay is generally less susceptible to interference from colored compounds.

• LDH Cytotoxicity Assay: Measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, providing a marker for cytotoxicity.

• Caspase Activity Assays: Directly measure the activity of caspases (e.g., caspase-3, -7, -8, -9), which are key executioner enzymes in apoptosis.

Troubleshooting Guides

MTT Assay Troubleshooting

Problem	Possible Cause	Recommended Solution
High background absorbance in control wells (no cells)	Contamination of media or reagents.	Use fresh, sterile media and reagents. Ensure aseptic technique.
XM462 directly reduces MTT.	In a cell-free 96-well plate, add media, XM462 (at the highest concentration used in your experiment), and MTT reagent. Incubate as you would for your experiment. If a color change occurs, XM462 is interfering with the assay. Consider using an alternative viability assay.
Inconsistent results between replicate wells	Uneven cell seeding.	Ensure a single-cell suspension before plating and mix gently between seeding replicates.
Incomplete formazan solubilization.	After adding the solubilization solvent (e.g., DMSO), shake the plate on an orbital shaker for at least 15 minutes in the dark. Visually inspect wells to ensure all purple crystals are dissolved before reading.
"Edge effect" due to evaporation.	Avoid using the outer wells of the 96-well plate. Fill them with sterile PBS or media to create a humidity barrier.
Unexpectedly high viability at high XM462 concentrations	XM462 precipitation at high concentrations.	Visually inspect the wells under a microscope for any signs of compound precipitation. If observed, consider the solubility limits of XM462 in your culture medium.
Direct reduction of MTT by XM462.	As mentioned above, perform a cell-free control to test for direct MTT reduction.

Annexin V/PI Staining Troubleshooting

Problem	Possible Cause	Recommended Solution
High percentage of Annexin V positive cells in the negative control	Harsh cell detachment (for adherent cells).	Use a gentle, non-enzymatic cell dissociation buffer or minimize trypsin exposure time. Allow cells to recover in culture medium for 30 minutes after detachment before staining.
Spontaneous apoptosis in culture.	Ensure cells are healthy and in the logarithmic growth phase. Avoid letting cultures become over-confluent.
Weak or no Annexin V staining in positive control/treated cells	Insufficient calcium in the binding buffer.	Annexin V binding to phosphatidylserine (B164497) is calcium-dependent. Use the recommended 1X binding buffer and avoid any chelating agents like EDTA.
Reagents are expired or were stored improperly.	Use fresh reagents and ensure they have been stored according to the manufacturer's instructions.
High background fluorescence	Inadequate washing.	Ensure cells are properly washed to remove any unbound antibody.
Non-specific antibody binding.	Titrate the Annexin V antibody to determine the optimal concentration.
Cell clumping	High cell density.	Resuspend cells at the recommended concentration (e.g., 1 x 10^6 cells/mL).
Presence of DNA from dead cells.	Add a small amount of DNase I to the cell suspension.

Experimental Protocols

MTT Cell Viability Assay Protocol

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of XM462 (and appropriate vehicle controls) and incubate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Following treatment, remove the culture medium and add 100 µL of fresh, serum-free medium and 20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Formazan Solubilization: Carefully remove the MTT solution. Add 100 µL of a solubilization solvent (e.g., DMSO or a 10% SDS solution in 0.01 M HCl) to each well.

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals. Read the absorbance at 570 nm using a microplate reader.

Annexin V/PI Apoptosis Assay Protocol

• Cell Treatment: Culture and treat cells with XM462 as described for the MTT assay.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle dissociation method. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cells once with cold PBS. Centrifuge again and discard the supernatant.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.

Data Presentation

Table 1: Example of Quantitative Data Summary for XM462 Cell Viability Assays

Cell Line	Assay	Treatment Duration (hours)	XM462 Concentration (µM)	% Cell Viability (Mean ± SD)	IC50 (µM)
A549	MTT	48	0 (Vehicle)	100 ± 5.2	\multirow{5}{}{X.X}
1	85.3 ± 4.1
5	62.1 ± 3.5
10	45.8 ± 2.9
25	21.4 ± 1.8
HCT116	Annexin V/PI	24	0 (Vehicle)	95.2 ± 2.3 (Viable)	\multirow{5}{}{Y.Y}
10	70.1 ± 3.8 (Viable)
20.5 ± 2.1 (Apoptotic)
4.4 ± 1.1 (Necrotic)

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizations

Caption: Signaling pathway of XM462-induced apoptosis.

Caption: General experimental workflow for cell viability assays.

Caption: Logical workflow for troubleshooting unexpected results.

References

• 1. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Flow Cytometry Analysis of XM462 Treated Cells

Introduction

This technical support center provides guidance for researchers utilizing flow cytometry to analyze cells treated with XM462, a potent and selective inhibitor of the PI3K/Akt/mTOR signaling pathway. This pathway is a critical regulator of cell proliferation, growth, survival, and metabolism.[1] Dysregulation of this pathway is a hallmark of many cancers, making it a key therapeutic target.[1][2] XM462 is under investigation for its potential as an anti-cancer agent.

This guide offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and representative data to facilitate your research.

I. Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and issues that may arise during the flow cytometric analysis of cells treated with XM462.

General Questions

• Q1: What is the mechanism of action for XM462?

  • A1: XM462 is a small molecule inhibitor that targets the PI3K/Akt/mTOR signaling pathway. This pathway, when overly active, can contribute to the uncontrolled growth and survival of cancer cells.[1][2]

• Q2: What are the expected cellular effects of XM462 treatment?

  • A2: Treatment with XM462 is expected to lead to a decrease in the phosphorylation of downstream targets of the PI3K/Akt/mTOR pathway.[2] This can result in cell cycle arrest, induction of apoptosis (programmed cell death), and a reduction in cell proliferation.[1][3]

• Q3: Which flow cytometry assays are most relevant for studying the effects of XM462?

  • A3: The most relevant assays include:

    • Cell Cycle Analysis: To determine if XM462 causes cells to arrest at specific phases of the cell cycle.[3]

    • Apoptosis Assays (e.g., Annexin V/PI staining): To quantify the number of cells undergoing apoptosis.[4][5]

    • Intracellular Phospho-protein Staining: To measure the phosphorylation status of key proteins in the PI3K/Akt/mTOR pathway, such as Akt and S6 ribosomal protein.[6][7][8][9]

Troubleshooting Common Issues

• Q4: I am not observing a significant increase in apoptosis after XM462 treatment. What could be the reason?

  • A4:

    • Suboptimal Drug Concentration or Treatment Duration: The concentration of XM462 or the incubation time may be insufficient to induce a strong apoptotic response. It's important to perform a dose-response and time-course experiment to identify the optimal conditions.

    • Cell Line Resistance: The cell line you are using might be resistant to XM462-induced apoptosis.

    • Incorrect Staining Protocol: Ensure that you are following the apoptosis staining protocol correctly, including using the appropriate buffers and incubation times.[4][10]

    • Compensation Issues: Incorrect compensation settings on the flow cytometer can lead to inaccurate data. Always include single-stained controls to set up compensation correctly.[11]

• Q5: My cell viability is very low even in the control (untreated) sample. What should I do?

  • A5:

    • Harsh Cell Handling: Over-trypsinization or excessive centrifugation can damage cells. Handle cells gently and minimize the duration of these steps.

    • Reagent Quality: Ensure that all buffers and media are fresh and properly prepared.

    • Cell Health: Start your experiment with a healthy, actively growing cell culture.

• Q6: The phospho-protein signal is weak or absent after stimulation. What could be the problem?

  • A6:

    • Inadequate Fixation and Permeabilization: Proper fixation and permeabilization are crucial for antibodies to access intracellular targets.[12][13][14] The choice of fixation (e.g., formaldehyde) and permeabilization (e.g., methanol (B129727) or saponin) reagents can impact the detection of specific phospho-epitopes.[15]

    • Phosphatase Activity: Phosphatases can dephosphorylate your target protein during sample preparation. It is critical to add a fixative immediately after cell treatment to inhibit phosphatase activity.[15]

    • Antibody Titration: The concentration of the phospho-specific antibody may not be optimal. It is recommended to titrate the antibody to find the concentration that gives the best signal-to-noise ratio.

• Q7: I am seeing a high level of non-specific antibody binding. How can I reduce this?

  • A7:

    • Blocking Step: Include a blocking step using serum or bovine serum albumin (BSA) to block non-specific binding sites.[16]

    • Antibody Dilution: Using too high a concentration of the antibody can lead to non-specific binding.

    • Washing Steps: Increase the number of washing steps after antibody incubation to remove unbound antibodies.[17]

    • Fc Receptor Binding: Some cell types have Fc receptors that can bind to the Fc portion of antibodies. Using an Fc block reagent can prevent this.[16]

II. Data Presentation

The following tables provide examples of quantitative data that can be obtained from flow cytometry experiments with XM462.

Table 1: Cell Cycle Analysis of Cancer Cells Treated with XM462 for 24 Hours

Treatment Group	% G0/G1 Phase	% S Phase	% G2/M Phase	% Sub-G1 (Apoptosis)
Vehicle Control (DMSO)	45.2 ± 2.1	35.8 ± 1.5	19.0 ± 1.2	2.5 ± 0.5
XM462 (1 µM)	68.5 ± 3.5	15.3 ± 1.8	16.2 ± 1.4	8.7 ± 1.1
XM462 (5 µM)	75.1 ± 4.2	8.7 ± 1.1	16.2 ± 1.3	15.4 ± 2.3

Table 2: Apoptosis Analysis by Annexin V/PI Staining after 48 Hours of XM462 Treatment

Treatment Group	% Live Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Vehicle Control (DMSO)	92.3 ± 3.1	3.1 ± 0.8	4.6 ± 1.2
XM462 (1 µM)	75.4 ± 4.5	15.8 ± 2.2	8.8 ± 1.5
XM462 (5 µM)	55.2 ± 5.1	28.9 ± 3.4	15.9 ± 2.8

Table 3: Intracellular Phospho-Protein Analysis of p-Akt (Ser473) and p-S6 (Ser235/236) after 1 Hour of XM462 Treatment

Treatment Group	p-Akt (MFI)	% Inhibition of p-Akt	p-S6 (MFI)	% Inhibition of p-S6
Vehicle Control (DMSO)	15,840 ± 1,230	-	22,560 ± 1,890	-
XM462 (1 µM)	4,250 ± 560	73.2%	6,120 ± 780	72.9%
XM462 (5 µM)	1,890 ± 320	88.1%	2,450 ± 410	89.1%

(MFI = Median Fluorescence Intensity)

III. Experimental Protocols

Protocol 1: Cell Cycle Analysis using Propidium Iodide (PI) Staining

This protocol is for analyzing the distribution of cells in different phases of the cell cycle.[18][19]

• Cell Preparation: Seed cells in a 6-well plate and allow them to adhere overnight.

• Drug Treatment: Treat cells with the desired concentrations of XM462 or vehicle control (DMSO) for the specified duration (e.g., 24 hours).

• Cell Harvesting: Harvest both adherent and floating cells. Wash the cells once with cold PBS.

• Fixation: Resuspend the cell pellet in a small volume of cold PBS. While gently vortexing, add cold 70% ethanol (B145695) dropwise to a final concentration of 70%.[18]

• Incubate the cells on ice or at -20°C for at least 30 minutes for fixation.

• Washing: Centrifuge the fixed cells and discard the ethanol. Wash the cells once with cold PBS.

• Staining: Resuspend the cell pellet in a staining solution containing PI and RNase A.

• Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer. Acquire at least 20,000 events per sample.

Protocol 2: Apoptosis Detection using Annexin V and Propidium Iodide (PI) Staining

This protocol quantifies the percentage of apoptotic and necrotic cells.[4][5][10][11]

• Cell Preparation and Drug Treatment: Follow steps 1 and 2 from Protocol 1.

• Cell Harvesting: Harvest both adherent and floating cells. Wash the cells once with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer provided in the apoptosis detection kit.

• Add Annexin V-fluorochrome conjugate and Propidium Iodide to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer within one hour of staining.

Protocol 3: Intracellular Phospho-Protein Staining

This protocol measures the phosphorylation levels of specific intracellular proteins.[6][7][12][13][14]

• Cell Preparation and Drug Treatment: Follow steps 1 and 2 from Protocol 1.

• Fixation: Immediately after treatment, fix the cells by adding formaldehyde (B43269) to a final concentration of 1.5-4% and incubate for 10 minutes at room temperature.[12][15]

• Permeabilization: Wash the cells with PBS, then resuspend in ice-cold methanol and incubate on ice for 30 minutes.

• Washing: Wash the cells twice with staining buffer (e.g., PBS with 0.5% BSA).

• Antibody Staining: Resuspend the cells in staining buffer and add the primary antibody against the phospho-protein of interest (e.g., anti-p-Akt).

• Incubate for 60 minutes at room temperature in the dark.

• Washing: Wash the cells twice with staining buffer.

• Secondary Antibody Staining (if required): If the primary antibody is not directly conjugated, resuspend the cells in staining buffer and add a fluorescently labeled secondary antibody. Incubate for 30 minutes at room temperature in the dark.

• Washing: Wash the cells twice with staining buffer.

• Flow Cytometry Analysis: Resuspend the cells in staining buffer and analyze them on a flow cytometer.

IV. Mandatory Visualizations

References

• 1. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Evaluation of cell cycle inhibitors by flow cytometry | Auctores [auctoresonline.org]
• 4. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 5. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phospho-protein Analysis in Adherent Cells Using Flow Cytometry [bio-protocol.org]
• 7. BioLegend: Intracellular Phospho Staining Protocol for Flow Cytometry | The Scientist [the-scientist.com]
• 8. researchgate.net [researchgate.net]
• 9. Flow Cytometry Analysis of mTOR Signaling in Antigen-Specific B Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. bosterbio.com [bosterbio.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. (IC) Intracellular Staining Flow Cytometry Protocol Using Detergents: R&D Systems [rndsystems.com]
• 14. BestProtocols: Staining Intracellular Antigens for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 15. Flow Cytometry Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 16. benchchem.com [benchchem.com]
• 17. docs.abcam.com [docs.abcam.com]
• 18. benchchem.com [benchchem.com]
• 19. bio-rad-antibodies.com [bio-rad-antibodies.com]

Reference Data & Comparative Studies

A Comparative Guide to Dihydroceramide Desaturase Inhibitors: XM462 vs. GT11

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two prominent dihydroceramide (B1258172) desaturase (DES1) inhibitors, XM462 and GT11. The information presented herein is supported by experimental data to assist researchers in selecting the appropriate tool for their studies in sphingolipid metabolism and associated therapeutic areas, such as oncology.

Introduction to Dihydroceramide Desaturase Inhibition

Dihydroceramide desaturase 1 (DES1) is a critical enzyme in the de novo sphingolipid biosynthesis pathway. It catalyzes the introduction of a C4-C5 trans-double bond in dihydroceramide to form ceramide, a central hub in sphingolipid signaling. Ceramide and its metabolites are implicated in a multitude of cellular processes, including apoptosis, cell cycle arrest, and autophagy.[1] Consequently, the inhibition of DES1 presents a compelling strategy for modulating these pathways and is an active area of research for therapeutic intervention, particularly in cancer.[2][3] This guide focuses on two key inhibitors: XM462, a mechanism-based inhibitor, and GT11, a competitive inhibitor.

Quantitative Performance Comparison

The following table summarizes the key quantitative parameters for XM462 and GT11 based on available experimental data. It is important to note that direct comparisons of absolute values should be made with caution, as experimental conditions can vary between studies.

Parameter	XM462	GT11	Reference(s)
Inhibition Type	Mixed-type	Competitive	[4]
IC50 (in vitro)	8.2 µM (rat liver microsomes)	23 nM (primary cultured cerebellar neurons); 52 nM (HGC27 cell lysates)	[4][5]
IC50 (in cultured cells)	0.78 µM	Not explicitly reported, but loses specificity above 5 µM	[6]
Ki	2 µM	6 µM (rat liver microsomes); 22 nM (HGC27 cell lysates)	[4]
Off-Target Effects	Analogs inhibit acid ceramidase	Inhibits serine palmitoyltransferase and sphingosine-1-phosphate lyase at higher concentrations (>5 µM)	[5][7][8]

Mechanism of Action and Specificity

XM462 is a mechanism-based inhibitor of DES1, characterized by a mixed-type inhibition pattern.[4] Its structure incorporates a sulfur atom in place of a methylene (B1212753) group in the sphinganine (B43673) backbone.[4] This design is thought to contribute to its mechanism of action. While some analogs of XM462 have been shown to inhibit acid ceramidase, the off-target profile of the parent compound requires further elucidation.[7][8]

GT11 , a cyclopropene-containing ceramide analog, acts as a competitive inhibitor of DES1.[9][10] It demonstrates high potency with a low nanomolar IC50 value in certain experimental systems.[5] However, a significant drawback of GT11 is its loss of specificity at concentrations above 5 µM.[5] At these higher concentrations, it has been observed to inhibit other key enzymes in the sphingolipid pathway, namely serine palmitoyltransferase (the rate-limiting enzyme in de novo sphingolipid synthesis) and sphingosine-1-phosphate lyase.[5] This lack of specificity at higher concentrations can complicate the interpretation of experimental results.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used to characterize DES1 inhibitors.

In Vitro Dihydroceramide Desaturase Activity Assay (Rat Liver Microsomes)

This assay measures the conversion of a dihydroceramide substrate to ceramide by DES1 in a microsomal preparation.

Materials:

• Rat liver microsomes

• N-octanoylsphinganine (C8-dihydroceramide) substrate

• Radiolabeled substrate (e.g., [³H]N-octanoylsphinganine)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• Test inhibitor (XM462 or GT11) dissolved in an appropriate vehicle (e.g., DMSO)

• Scintillation cocktail and counter

Procedure:

• Prepare the assay mixture in a final volume of 300 µL containing phosphate buffer, the desired concentration of the test inhibitor (or vehicle control), and rat liver microsomes.

• Pre-incubate the mixture for a specified time at 37°C.

• Initiate the reaction by adding the substrate mixture of unlabeled and radiolabeled N-octanoylsphinganine.

• Incubate the reaction for a defined period (e.g., 20 minutes) at 37°C.

• Terminate the reaction by adding a solvent mixture to extract the lipids.

• Separate the lipid phase and analyze the conversion of radiolabeled dihydroceramide to ceramide using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quantify the amount of product formed using a scintillation counter.

• Calculate the percentage of inhibition relative to the vehicle control.

Determination of IC50 in Cultured Cells

This protocol outlines a general method for determining the half-maximal inhibitory concentration (IC50) of a DES1 inhibitor in a cell-based assay.

Materials:

• Adherent cell line (e.g., A549, HCT116)

• Complete cell culture medium

• Test inhibitor (XM462 or GT11)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or other viability assay reagent

• 96-well plates

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test inhibitor in complete culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the inhibitor. Include a vehicle-only control.

• Incubate the cells for a specified period (e.g., 48 or 72 hours).

• Add the MTT reagent to each well and incubate according to the manufacturer's instructions to allow for the formation of formazan (B1609692) crystals.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control for each inhibitor concentration.

• Plot the percentage of viability against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathway Visualization

The following diagrams, generated using the Graphviz DOT language, illustrate the sphingolipid biosynthesis pathway and the points of inhibition for XM462 and GT11.

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. Identification of Dihydroceramide Desaturase as a Direct in Vitro Target for Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Involvement Of The Dihydroceramide Desaturase In Cell Cycle Progression In Human Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.graphpad.com [cdn.graphpad.com]
• 5. Enzyme Inhibition Calculations [andrew.cmu.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. Complete Sample Protocol for Measuring IC50 of Inhibitor PD168393 in A431 Cells Responding to Epidermal Gro... [protocols.io]
• 8. youtube.com [youtube.com]
• 9. A quick method for the determination of inhibition constants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Complete Sample Protocol for Measuring IC50 of Inhibitor PD168393 in A431 Cells Responding to Epidermal Gro... [protocols.io]

A Comparative Guide to XM462 and Fenretinide in Oncology

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two anti-cancer compounds, XM462 and fenretinide (B1684555). While both molecules intersect with the sphingolipid metabolism pathway, a critical regulator of cell fate, they represent different stages of drug development and possess distinct mechanistic profiles. Fenretinide is a well-established, multi-modal synthetic retinoid with extensive preclinical and clinical data. In contrast, XM462 is a more recently identified, highly specific preclinical compound with limited publicly available data.

Mechanism of Action

The anti-cancer effects of fenretinide are multifaceted, involving both retinoid receptor-dependent and -independent pathways. A key mechanism is the induction of reactive oxygen species (ROS), which triggers apoptosis. Fenretinide also modulates ceramide metabolism by inhibiting dihydroceramide (B1258172) desaturase (DES1), leading to the accumulation of dihydroceramides and subsequent cell stress.[1][2] Additionally, it can inhibit the mTOR signaling pathway.

XM462, on the other hand, is a potent and specific inhibitor of dihydroceramide desaturase (DES1).[2] By blocking the conversion of dihydroceramide to ceramide, XM462 causes a build-up of dihydroceramides, which can induce autophagy and cell cycle arrest in cancer cells.[2]

Fenretinide's multifaceted mechanism of action.

XM462's targeted mechanism of action.

Preclinical Performance

In Vitro Cytotoxicity

Fenretinide has demonstrated broad-spectrum cytotoxic activity against a wide range of human cancer cell lines, with IC50 values typically in the low micromolar range.[3][4] XM462 also shows potent inhibition of DES1 in cultured cells.

Compound	Cancer Type	Cell Line	IC50
XM462	Dihydroceramide Desaturase (in vitro)	-	8.2 µM
Dihydroceramide Desaturase (in cultured cells)	-	0.78 µM
Fenretinide	Hepatoma	Bel-7402, HepG2, Smmc-7721	13.1 - 15.5 µM[5]
Neuroblastoma	16 cell lines	Average IC90: 4.7 µM, Average IC99: 9.9 µM[6]
Small-Cell Lung Cancer	NCI-H82, NCI-H446	Dose-dependent inhibition[7]
Gastric Cancer	AGS, NCI-N87	Similar to cisplatin[1]

In Vivo Efficacy

Fenretinide: Numerous in vivo studies have demonstrated the anti-tumor efficacy of fenretinide in various xenograft models. For instance, in a Bel-7402 human hepatoma xenograft model, fenretinide administered at 25-100 mg/kg resulted in tumor inhibition rates of 37.2% to 57.2%.[5] In an endometrial cancer mouse xenograft model using Ishikawa cells, intraperitoneal injections of fenretinide effectively inhibited tumor growth, which was associated with decreased Ki67 expression and increased cleaved caspase-3 staining.[8]

XM462: As of the latest available data, there is a notable lack of publicly accessible in vivo studies evaluating the anti-tumor efficacy of XM426 in animal models. This represents a significant data gap in directly comparing its performance with fenretinide.

Clinical Evaluation

Fenretinide: Fenretinide has been extensively evaluated in numerous clinical trials for both cancer treatment and chemoprevention.[4][9] Its low toxicity profile has made it a candidate for long-term administration.[9]

Phase	Cancer Type	Key Findings
Phase III	Second Breast Cancer Prevention (premenopausal women)	Significant reduction in the risk of second breast cancer, with a more pronounced effect in younger women.[9]
Phase II	Recurrent Malignant Gliomas	Inactive at the dosage used in the trial.[10]
Phase I/II	Neuroblastoma	Showed evidence of anti-tumor activity with manageable toxicity.[9]
Phase I	Advanced Solid Tumors (Intravenous formulation)	Achieved higher plasma concentrations compared to oral formulations with a manageable safety profile.[3]

A significant challenge in the clinical development of fenretinide has been its low oral bioavailability, which may have limited its therapeutic efficacy in some trials.[3][4] Newer formulations, including intravenous lipid emulsions, are being developed to address this limitation.[3]

XM462: There is no publicly available information on any clinical trials of XM462.

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Cancer cell lines are cultured in appropriate media and conditions.

• Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the test compound (XM462 or fenretinide) for a specified duration (e.g., 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved using a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

In Vivo Xenograft Study

• Animal Model: Immunocompromised mice (e.g., NOD-SCID) are used.

• Tumor Implantation: Human cancer cells are subcutaneously or orthotopically injected into the mice.

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size, and their dimensions are measured regularly.

• Treatment Administration: Mice are randomized into treatment and control groups. The test compound is administered via a specified route (e.g., oral gavage, intraperitoneal injection) and schedule.

• Efficacy Evaluation: Tumor volume is monitored throughout the study. At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).

• Toxicity Assessment: Animal body weight and general health are monitored for signs of toxicity.

A generalized workflow for anticancer drug evaluation.

Summary and Conclusion

XM462 and fenretinide both represent intriguing approaches to cancer therapy by targeting sphingolipid metabolism. Fenretinide, with its broader mechanisms of action, has a long history of clinical investigation and has shown promise, particularly in the chemoprevention of breast cancer in premenopausal women. However, its clinical efficacy has been hampered by formulation and bioavailability challenges.

XM462 offers a more targeted approach as a potent inhibitor of DES1. Its in vitro data are promising, but the lack of in vivo and clinical data makes it difficult to assess its full therapeutic potential and to draw a direct comparison with the more extensively studied fenretinide.

For researchers and drug developers, fenretinide serves as a benchmark for a multi-target compound that has progressed through extensive clinical trials, highlighting both the potential and the pitfalls of such an approach. XM462, on the other hand, represents a more modern, target-specific strategy. Future in vivo studies and potential clinical development of XM462 will be crucial in determining its viability as a therapeutic agent and how it truly compares to the established profile of fenretinide.

References

• 1. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 2. Inhibitors of dihydroceramide desaturase 1: Therapeutic agents and pharmacological tools to decipher the role of dihydroceramides in cell biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Phase I Study of Intravenous Fenretinide (4-HPR) for Patients with Malignant Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical development of fenretinide as an antineoplastic drug: Pharmacology perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Dihydroceramide desaturase 1 (DES1) promotes anchorage-independent survival downstream of HER2-driven glucose uptake and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. startresearch.com [startresearch.com]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. scitechdevelopment.com [scitechdevelopment.com]
• 10. Dihydroceramide desaturase 1 (DES1) promotes anchorage-independent survival downstream of HER2-driven glucose uptake and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Ceramide Synthesis Inhibitors: XM462 and Beyond

For Researchers, Scientists, and Drug Development Professionals

Ceramide, a central hub in sphingolipid metabolism, has emerged as a critical bioactive lipid involved in a plethora of cellular processes, including proliferation, apoptosis, and inflammation. The enzymes responsible for ceramide biosynthesis are therefore attractive targets for therapeutic intervention in various diseases, including cancer, metabolic disorders, and neurodegenerative conditions. This guide provides a comprehensive comparison of XM462, a dihydroceramide (B1258172) desaturase 1 (DES1) inhibitor, with other key inhibitors of ceramide synthesis, supported by experimental data and detailed methodologies.

Quantitative Comparison of Ceramide Synthesis Inhibitors

The following tables summarize the in vitro potency of XM462 and other selected ceramide synthesis inhibitors against their respective targets. The half-maximal inhibitory concentration (IC50) is a measure of the inhibitor's potency; a lower IC50 value indicates a more potent inhibitor.

Table 1: Dihydroceramide Desaturase 1 (DES1) Inhibitors

Inhibitor	Target	IC50 Value	Inhibition Type	Source Organism for Enzyme
XM462	Dihydroceramide Desaturase 1 (DES1)	8.2 µM	Mixed-type	Rat liver microsomes
GT11	Dihydroceramide Desaturase 1 (DES1)	23 nM - 6 µM (Ki)	Competitive	Primary cultured cerebellar neurons, Rat liver microsomes, HGC27 cell lysates

Table 2: Ceramide Synthase (CerS) Inhibitors

Inhibitor	Target	IC50 Value	Inhibition Type	Source Organism for Enzyme
Fumonisin B1	Ceramide Synthases (CerS)	0.1 µM	Competitive with sphinganine (B43673), mixed-type with stearoyl-CoA	Rat liver microsomes
FTY720 (Fingolimod)	Ceramide Synthase 2 (CerS2) and other isoforms	6.4 µM	Competitive with dihydrosphingosine (DHSph)	Human lung endothelial cell lysates
P053	Ceramide Synthase 1 (CerS1)	0.54 µM (human), 0.46 µM (mouse)	Non-competitive	Recombinant human and mouse CerS1

Signaling Pathways and Points of Inhibition

The de novo ceramide synthesis pathway is a multi-step process occurring primarily in the endoplasmic reticulum. Inhibition at different points in this pathway can lead to distinct cellular outcomes.

Caption: De novo ceramide synthesis pathway and points of inhibitor action.

Inhibition of dihydroceramide desaturase (DES1) by compounds like XM462 and GT11 leads to an accumulation of dihydroceramides and a depletion of ceramides. Dihydroceramides themselves have distinct signaling roles and their accumulation can lead to cellular stress and apoptosis. Conversely, inhibiting ceramide synthases (CerS) with molecules such as Fumonisin B1, FTY720, or the isoform-specific inhibitor P053, prevents the acylation of the sphingoid base, leading to a buildup of sphinganine and a reduction in both dihydroceramides and ceramides.

Downstream Cellular Consequences of Inhibition

The accumulation of specific sphingolipid precursors due to enzyme inhibition triggers distinct downstream signaling cascades.

Caption: Downstream signaling consequences of DES1 and CerS inhibition.

Experimental Protocols

The following are generalized protocols for assaying the activity of dihydroceramide desaturase and ceramide synthase. Specific details may vary based on the experimental setup and the source of the enzyme.

Dihydroceramide Desaturase (DES1) Activity Assay

This assay measures the conversion of a labeled dihydroceramide substrate to ceramide.

Materials:

• Enzyme source: Rat liver microsomes or cell lysates

• Substrate: N-octanoyl-D-erythro-dihydrosphingosine (C8-dihydroceramide)

• Cofactor: NADH

• Reaction buffer: e.g., 0.1 M potassium phosphate (B84403) buffer, pH 7.4

• Quenching solution: e.g., Chloroform/methanol (2:1, v/v)

• Analytical equipment: High-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS)

Procedure:

• Prepare the reaction mixture containing the enzyme source, reaction buffer, and NADH.

• Pre-incubate the mixture at 37°C for a short period.

• Initiate the reaction by adding the C8-dihydroceramide substrate. For inhibitor studies, the inhibitor (e.g., XM462) is pre-incubated with the enzyme before adding the substrate.

• Incubate the reaction at 37°C for a defined period (e.g., 20-30 minutes).

• Stop the reaction by adding the quenching solution.

• Extract the lipids from the reaction mixture.

• Analyze the lipid extract by HPLC or LC-MS to quantify the amount of C8-ceramide formed.

• Calculate the enzyme activity based on the rate of product formation. The IC50 value for an inhibitor is determined by measuring the enzyme activity at various inhibitor concentrations.

Ceramide Synthase (CerS) Activity Assay

This assay measures the acylation of a sphingoid base to form dihydroceramide.

Materials:

• Enzyme source: Cell lysates or microsomes from cells overexpressing a specific CerS isoform.

• Substrates: Dihydrosphingosine (sphinganine) and a specific fatty acyl-CoA (e.g., palmitoyl-CoA for CerS5/6, stearoyl-CoA for CerS1/2).

• Reaction buffer: e.g., 50 mM HEPES, pH 7.4, containing 25 mM KCl and 2 mM MgCl2.

• Quenching solution: e.g., Chloroform/methanol (1:2, v/v).

• Analytical equipment: HPLC or LC-MS.

Procedure:

• Prepare the reaction mixture containing the enzyme source and reaction buffer.

• For inhibitor studies, pre-incubate the enzyme with the inhibitor (e.g., Fumonisin B1) at 37°C.

• Initiate the reaction by adding the substrates, dihydrosphingosine and the fatty acyl-CoA.

• Incubate the reaction at 37°C for a specific time (e.g., 15-60 minutes).

• Terminate the reaction by adding the quenching solution.

• Extract the lipids.

• Analyze the lipid extract by HPLC or LC-MS to quantify the formation of the corresponding dihydroceramide.

• Determine enzyme activity and inhibitor IC50 values as described for the DES1 assay.

Experimental Workflow

The general workflow for evaluating and comparing ceramide synthesis inhibitors is outlined below.

validating XM462 specificity and selectivity

To create a comprehensive comparison guide that validates the specificity and selectivity of a compound like XM462, detailed experimental data is essential. However, publicly available information on a molecule specifically designated as "XM462" is not available at this time.

To proceed with a thorough evaluation and comparison of any research compound, the following information would be required:

• Target Identification: The primary molecular target(s) of XM462.

• Mechanism of Action: A detailed description of how XM462 interacts with its target(s) to elicit a biological response.

• Specificity Data: Experimental results demonstrating the compound's binding affinity and functional activity against its intended target.

• Selectivity Data (Off-Target Profiling): Results from broad screening panels (e.g., kinome scans, CEREP panels) to identify unintended targets.

• In Vitro and In Vivo Efficacy Data: Data from cell-based assays and animal models demonstrating the compound's intended biological effect.

• Protocols for Key Experiments: Detailed methodologies for the assays used to generate the specificity, selectivity, and efficacy data.

• Alternative Compounds: Information on other molecules that target the same pathway, to be used for comparison.

Without this fundamental information, it is not possible to generate the requested comparison guide, including data tables and visualizations. Once such data becomes available, a detailed guide could be developed to rigorously assess the specificity and selectivity of XM462 in comparison to other relevant research tools.

XM462 Cross-Reactivity Profile: A Comparative Analysis

For researchers and drug development professionals investigating the therapeutic potential of XM462, a comprehensive understanding of its enzymatic specificity is paramount. This guide provides a comparative analysis of XM462's cross-reactivity with other key enzymes, supported by available experimental data.

XM462 is primarily identified as an inhibitor of dihydroceramide (B1258172) desaturase, an essential enzyme in the sphingolipid metabolism pathway.[1][2] It exhibits a mixed-type inhibition mechanism against this target.[1] The inhibitory potency of XM462 has been quantified with an IC50 of 8.2 µM in in-vitro assays and 0.78 µM in cultured cells.[1]

Specificity within the Sphingolipid Pathway

A key study investigating analogs of XM462 shed light on its selectivity within the broader sphingolipid metabolic pathway. While the primary target is dihydroceramide desaturase, the study revealed cross-reactivity with acid ceramidase. However, several other critical enzymes in the same pathway were found to be unaffected by these compounds, indicating a degree of selectivity.

The following table summarizes the known cross-reactivity of XM462 and its analogs with key enzymes in sphingolipid metabolism.

Enzyme	Activity
Dihydroceramide Desaturase	Inhibited[1][2]
Acid Ceramidase	Inhibited[2]
Neutral Ceramidase	Not Affected[2]
Acid Sphingomyelinase	Not Affected[2]
Acid Glucosylceramide Hydrolase	Not Affected[2]
Sphingomyelin Synthase	Not Affected[2]
Glucosylceramide Synthase	Not Affected[2]

Experimental Protocols

The determination of enzyme inhibition and cross-reactivity typically involves in-vitro enzyme activity assays. While the specific protocols for XM462 are not detailed in the provided abstracts, a general workflow can be outlined.

Enzyme Inhibition Assay (General Protocol):

• Enzyme and Substrate Preparation: A purified or recombinant form of the target enzyme (e.g., dihydroceramide desaturase, acid ceramidase) is prepared. A specific substrate for the enzyme is also prepared, often labeled for detection (e.g., fluorescently or radiolabeled).

• Incubation: The enzyme is incubated with its substrate in a suitable buffer system that ensures optimal enzyme activity.

• Inhibitor Addition: Varying concentrations of the test compound (e.g., XM462) are added to the enzyme-substrate mixture. A control reaction without the inhibitor is run in parallel.

• Reaction Termination: After a defined incubation period, the enzymatic reaction is stopped, often by adding a chemical denaturant or by heat inactivation.

• Product Quantification: The amount of product generated by the enzyme is measured. The method of quantification depends on the nature of the substrate and product (e.g., fluorescence, radioactivity, or chromatographic separation followed by detection).

• Data Analysis: The percentage of enzyme inhibition is calculated for each concentration of the test compound relative to the control. The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is then determined by plotting the inhibition data against the inhibitor concentration and fitting the data to a dose-response curve.

To assess cross-reactivity, this general protocol is repeated for a panel of different enzymes.

Experimental Workflow for Assessing Cross-Reactivity

Caption: Workflow for assessing the cross-reactivity of XM462.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of C8-Ceramide and C6-Ceramide Efficacy in Cellular Signaling and Apoptosis

Initial Note on "XM462": Our investigation did not identify a recognized scientific compound or drug under the designation "XM462." Search results predominantly associate this term with non-scientific contexts. Consequently, a direct comparison between "XM462" and C8-ceramide is not feasible based on currently available scientific literature. To provide a valuable and relevant comparison for researchers, this guide will focus on a well-characterized and frequently studied alternative, C6-ceramide, for a comparative analysis of efficacy against C8-ceramide.

Introduction to Short-Chain Ceramides (B1148491)

Ceramides are a class of bioactive sphingolipids that play a pivotal role in a multitude of cellular processes, including the regulation of cell growth, differentiation, and programmed cell death (apoptosis). Structurally, a ceramide consists of a sphingosine (B13886) backbone linked to a fatty acid via an amide bond. The length of the fatty acid acyl chain is a critical determinant of a ceramide's biological activity and physical properties.

Natural ceramides typically possess long acyl chains (e.g., C16, C18, C24), which makes them largely water-insoluble and impermeable to the cell membrane. To overcome this limitation in experimental settings, researchers utilize synthetic, short-chain ceramide analogs, such as C6-ceramide (N-hexanoyl-D-erythro-sphingosine) and C8-ceramide (N-octanoyl-D-erythro-sphingosine). Their shorter acyl chains enhance their cell permeability, allowing for the direct investigation of ceramide-mediated signaling pathways within cells.[1] This guide provides a comparative overview of the efficacy of C6-ceramide and C8-ceramide, focusing on their roles as signaling molecules and inducers of apoptosis.

Quantitative Data Presentation: A Comparative Overview

The following tables summarize quantitative data from various studies to highlight the differential cytotoxic and pro-apoptotic effects of C6-ceramide and C8-ceramide across different cancer cell lines. It is important to note that direct comparisons of efficacy can be influenced by the specific cell line and the experimental conditions employed.

Cell Line	Ceramide Analog	IC50 Value	Treatment Duration	Assay
MDA-MB-231 (Breast Cancer)	C6-ceramide	5-10 µM	Not Specified	Viability Assay
MCF-7 (Breast Cancer)	C6-ceramide	5-10 µM	Not Specified	Viability Assay
SK-BR-3 (Breast Cancer)	C6-ceramide	Moderately Cytotoxic	Not Specified	Viability Assay
C6 (Glioma)	C6-ceramide	32.7 µM	Not Specified	Viability Assay
H1299 (Lung Cancer)	C8-ceramide	22.9 µM	24 hours	Trypan Blue Assay
MCF-7 (Breast Cancer)	C8-ceramide	32.9 µM (TNFα-resistant)	Not Specified	Viability Assay
MCF-7 (Breast Cancer)	C8-ceramide	37.7 µM (TNFα-sensitive)	Not Specified	Viability Assay

Cell Line	Ceramide Analog	Concentration	Apoptosis Induction	Treatment Duration	Assay
K562 (Chronic Myelogenous Leukemia)	C6-ceramide	25 µM	Significant increase in sub-G1 phase	24, 48, 72 hours	Flow Cytometry (Propidium Iodide)
H1299 (Lung Cancer)	C8-ceramide	10-50 µM	Dose-dependent increase in Annexin V positive cells	48 hours	Flow Cytometry (Annexin V/PI)
Alveolar Type II Epithelial Cells	C8-ceramide	20, 40, 80 µmol/L	Dose-dependent increase in apoptosis	12 and 24 hours	TUNEL Assay

Signaling Pathways

Both C6-ceramide and C8-ceramide initiate apoptosis through the activation of complex intracellular signaling cascades. While their general mechanisms overlap, some studies suggest potential differential effects on specific pathways. The primary pathways implicated in short-chain ceramide-induced apoptosis involve the activation of stress-activated protein kinases (SAPKs) and the mitochondrial (intrinsic) pathway of apoptosis.

General Ceramide-Induced Apoptotic Pathway

Exogenous short-chain ceramides can integrate into cellular membranes and trigger a signaling cascade that culminates in apoptosis. A key event is the activation of the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways. These kinases, in turn, can phosphorylate and modulate the activity of various downstream targets, including members of the Bcl-2 family of proteins, which are critical regulators of mitochondrial integrity.

Ceramides can also directly impact the mitochondria, leading to the formation of pores in the outer mitochondrial membrane. This results in the release of pro-apoptotic factors, such as cytochrome c, into the cytoplasm. Cytosolic cytochrome c then binds to Apaf-1, leading to the assembly of the apoptosome and the activation of caspase-9, an initiator caspase. Caspase-9 subsequently activates effector caspases, such as caspase-3, which execute the final stages of apoptosis by cleaving a broad range of cellular substrates.

General Ceramide-Induced Apoptotic Pathway

Experimental Protocols

The following provides a generalized experimental workflow for comparing the efficacy of C6-ceramide and C8-ceramide in a cell culture model. Specific parameters such as cell seeding density, treatment concentrations, and incubation times should be optimized for the particular cell line and experimental objectives.

Experimental Workflow

Comparative Experimental Workflow

Detailed Methodologies

1. Cell Culture and Seeding:

• Culture the desired cancer cell line (e.g., MCF-7, H1299) in the appropriate medium supplemented with fetal bovine serum and antibiotics.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Seed cells into appropriate culture plates (e.g., 96-well plates for viability assays, 6-well plates for apoptosis and protein analysis) at a predetermined density and allow them to adhere overnight.

2. Preparation of Ceramide Solutions:

• Prepare stock solutions of C6-ceramide and C8-ceramide (e.g., 10-20 mM) in a suitable solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol.

• On the day of the experiment, dilute the stock solutions in serum-free culture medium to the desired final concentrations. A vehicle control containing the same final concentration of the solvent should also be prepared.

3. Cell Treatment:

• Remove the culture medium from the cells and replace it with the medium containing the vehicle control, C6-ceramide, or C8-ceramide at various concentrations.

• Incubate the cells for the desired time points (e.g., 24, 48, 72 hours).

4. Cell Viability/Cytotoxicity Assay (MTT Assay):

• Following treatment, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is expressed as a percentage of the vehicle-treated control.

5. Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining):

• After treatment, harvest the cells by trypsinization and wash with cold phosphate-buffered saline (PBS).

• Resuspend the cells in Annexin V binding buffer.

• Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension and incubate in the dark.

• Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

6. Western Blot Analysis:

• Lyse the treated cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST).

• Incubate the membrane with primary antibodies against proteins of interest (e.g., cleaved caspase-3, phospho-JNK, phospho-p38).

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion

Both C6-ceramide and C8-ceramide are effective inducers of apoptosis in a variety of cancer cell lines. The choice between these two short-chain ceramide analogs may depend on the specific cell type and the desired experimental outcome, as their potency can vary. The data suggests that both compounds activate similar downstream signaling pathways, primarily involving the activation of stress-activated protein kinases and the mitochondrial apoptotic cascade. The provided experimental protocols offer a framework for researchers to conduct their own comparative studies to elucidate the nuanced differences in the efficacy and mechanisms of action of these important research tools.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Proper Disposal of Specialized Research Chemical XM462

For researchers and scientists engaged in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) for a compound labeled "XM462," a known dihydroceramide (B1258172) desaturase inhibitor, is not publicly available, this guide provides a comprehensive, step-by-step procedure for the proper disposal of similar potent, small-molecule research chemicals.[1] The following protocols are based on general best practices for chemical waste management and are intended to provide essential safety and logistical information.

It is crucial for all laboratory personnel to consult their institution's Environmental Health and Safety (EHS) department before handling and disposing of any chemical waste, as local regulations and facility-specific procedures are primary.

Critical Data for Disposal Decisions

When a Safety Data Sheet is available, specific quantitative data is essential for making informed disposal decisions. The following table outlines the types of data that should be considered. For a novel compound like XM462, this information would be determined during its initial characterization.

Data Point	Relevance to Disposal	Example Value (Hypothetical)
pH of Solution	Determines if neutralization is required before disposal. Most facilities have strict pH limits for aqueous waste (e.g., between 5.5 and 10.5).[2]	4.5 (in 1% aqueous solution)
Flash Point	Indicates the temperature at which a chemical gives off sufficient vapor to ignite. Determines if the waste is classified as flammable hazardous waste.	65°C
LD50 (Oral, Rat)	"Lethal Dose, 50%" provides a measure of acute toxicity. Highly toxic materials require special handling and disposal procedures.	< 50 mg/kg
Solubility in Water	Affects whether the compound can be disposed of in an aqueous waste stream or if it requires a solvent-based waste stream.	Insoluble[3]
Chemical Reactivity	Information on incompatibility with other chemicals (e.g., strong acids, bases, oxidizing agents) is crucial to prevent dangerous reactions in waste containers.[4]	Stable under normal conditions

Step-by-Step Disposal Protocol for XM462 and Similar Research Chemicals

This protocol provides a general workflow for the safe disposal of a research chemical like XM462.

Personal Protective Equipment (PPE)

Before handling XM462, ensure appropriate PPE is worn, including:

• Eye Protection: Safety glasses with side shields or goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A lab coat.

Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure compliant disposal.

• Unused/Expired Product: Pure, unused XM462 should be disposed of in its original container if possible. This container must be clearly labeled as "Hazardous Waste" and include the full chemical name.

• Contaminated Materials: All materials that have come into contact with XM462, such as gloves, pipette tips, vials, and bench paper, must be treated as contaminated solid waste.[5] These should be collected in a designated, puncture-resistant container or a clearly labeled bag for chemical waste.[6]

• Solutions: Solutions containing XM462 must be collected in a designated, chemically resistant waste container with a secure screw-on cap. Do not mix incompatible chemicals. For instance, halogenated and non-halogenated solvents should typically be collected in separate containers.

Labeling of Waste Containers

Properly labeling waste containers is a regulatory requirement and essential for safety.

• Use your institution's official hazardous waste tags.

• The label must include:

  • The words "Hazardous Waste."

  • The full chemical name(s) of all components in the container. Avoid abbreviations or chemical formulas.

  • The approximate percentage of each component.

  • The date when waste was first added to the container.

  • The name and contact information of the principal investigator or lab manager.

Storage of Chemical Waste

• Store waste containers in a designated and secure satellite accumulation area within the laboratory.

• Ensure containers are kept closed except when adding waste.

• Use secondary containment (such as a plastic tub) for liquid waste containers to catch any potential leaks.

• Store incompatible waste streams separately to prevent accidental mixing.

Arranging for Disposal

• Once a waste container is full or has reached the maximum allowed accumulation time per your institution's policy, contact your EHS department to schedule a pickup.[5]

• Do not pour any amount of XM462 or similar research chemicals down the drain.[2][7] Drain disposal of hazardous chemicals is illegal and harmful to the environment.

Experimental Protocol: Neutralization of Acidic/Basic Chemical Waste

This is a general protocol and should only be performed by trained personnel in a fume hood with appropriate PPE. This example assumes the research chemical waste is acidic.

• Preparation: Place the container of acidic waste in a larger, secondary container filled with ice to dissipate any heat generated during neutralization.

• Monitoring: Use a calibrated pH meter to monitor the pH of the waste solution continuously.

• Neutralization: Slowly add a dilute basic solution (e.g., 1M sodium hydroxide) to the acidic waste while gently stirring. Add the base dropwise as the pH approaches 7.

• Target pH: Continue adding the base until the pH of the solution is within the acceptable range for your facility's aqueous waste (typically between 6.0 and 9.0).

• Disposal: Once neutralized, the solution can be added to the appropriate aqueous hazardous waste container.

• Labeling: Ensure the final components are accurately reflected on the hazardous waste tag.

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and workflow for proper chemical waste disposal in a research laboratory.

Caption: Logical workflow for hazardous chemical waste disposal in a research setting.

Caption: Experimental workflow for segregating and disposing of XM462-related waste.

References

• 1. 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. acs.org [acs.org]
• 3. premixgroup.com [premixgroup.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. benchchem.com [benchchem.com]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]